Cholesterol, acetate

Core Science & Biosynthesis

cholesteryl acetate physical properties and spectral data

An In-depth Technical Guide to the Physical and Spectral Properties of Cholesteryl Acetate

For researchers, scientists, and professionals in drug development, a thorough understanding of the physicochemical and spectral characteristics of cholesteryl acetate is paramount for its application in various fields, including liquid crystal research and as a component in drug delivery systems. This guide provides a comprehensive overview of the core physical properties and spectral data of cholesteryl acetate, supported by experimental methodologies.

Core Physical Properties

Cholesteryl acetate presents as a white crystalline powder.[1] Its fundamental physical properties are summarized in the table below, providing a quick reference for laboratory use.

Property	Value
Molecular Formula	C₂₉H₄₈O₂[2]
Molecular Weight	428.70 g/mol [1][2]
Melting Point	112-114 °C[3][4][5]
Appearance	White crystalline powder[1][2]
Solubility	Soluble in chloroform; does not mix with water[1]
Optical Activity	[α]²⁴/D -44° (c = 2 in chloroform)[3]

Spectral Data

The spectral signature of cholesteryl acetate is crucial for its identification and structural elucidation. The following sections detail its characteristics across various spectroscopic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of cholesteryl acetate. The complex spectra are typically assigned using a combination of 1D and 2D NMR techniques.[6][7]

¹H NMR Spectral Data (CDCl₃)

The proton NMR spectrum of cholesteryl acetate exhibits a complex pattern of signals, particularly in the aliphatic region.[6][7] Key chemical shifts are highlighted below.

Proton	Chemical Shift (ppm)
H6 (vinyl)	5.37 (multiplet)[6]
H3	4.60 (multiplet)[6]
H29 (acetyl methyl)	2.03 (singlet)[6]
H19 (methyl)	1.02 (singlet)[6]
H21 (methyl)	0.91[6]
H26/H27 (isopropyl methyls)	0.863 / 0.860[6]
H18 (methyl)	0.68 (singlet)[6]

¹³C NMR Spectral Data (CDCl₃)

The ¹³C NMR spectrum shows 29 distinct carbon signals.[6]

Carbon	Chemical Shift (ppm)
C28 (carbonyl)	170.60[6]
C5 (vinyl)	139.64[6]
C6 (vinyl)	122.64[6]
C3	74.01[6]
C13	42.30[6]
C4	38.10[6]
C10	36.58[6]
C20	35.78[6]
C2	27.76[6]
C26	22.80[6]
C27	22.54[6]
C29 (acetyl methyl)	21.4 (approx.)
C19	19.29[6]
C21	18.70[6]
C18	11.84[6]

Infrared (IR) Spectroscopy

The IR spectrum of cholesteryl acetate displays characteristic absorption bands corresponding to its functional groups.

Functional Group	Wavenumber (cm⁻¹)
C=O (ester)	~1735
C=C (alkene)	~1670
C-O (ester)	~1250
C-H (alkane)	~2850-2960

Mass Spectrometry

Mass spectrometry is used to determine the molecular weight and fragmentation pattern of cholesteryl acetate.

Ionization Method	Key Fragments (m/z)
Electron Ionization (EI)	368 (M-CH₃COOH)⁺, 353, 255, 213, 145[2]

Experimental Protocols

The following methodologies are representative of the techniques used to acquire the spectral data presented.

NMR Spectroscopy

• Sample Preparation: A sample of cholesteryl acetate (approximately 1g/mL) is dissolved in deuterated chloroform (CDCl₃).[7]

• Instrumentation: Spectra are acquired on a high-field NMR spectrometer (e.g., 600 MHz or higher).

• ¹H NMR Acquisition: A standard one-pulse experiment is typically used. For complex spectra like cholesteryl acetate, 2D NMR experiments are essential for complete assignment.

• ¹³C NMR Acquisition: A proton-decoupled ¹³C NMR spectrum is acquired. DEPT experiments can be used to differentiate between CH, CH₂, and CH₃ groups.[7]

• 2D NMR: For complete and unambiguous assignment of the complex proton and carbon spectra, a suite of 2D NMR experiments is employed, including:

  • COSY (Correlation Spectroscopy): To identify proton-proton couplings.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded protons and carbons.[6]

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range proton-carbon couplings, which is crucial for assigning quaternary carbons and piecing together the molecular structure.[6]

• Data Processing: The acquired free induction decays (FIDs) are Fourier transformed, phased, and baseline corrected. Chemical shifts are referenced to the residual solvent signal (CDCl₃ at 7.26 ppm for ¹H and 77.16 ppm for ¹³C) or an internal standard like tetramethylsilane (TMS).

Infrared (IR) Spectroscopy

• KBr Pellet Method: A small amount of cholesteryl acetate is finely ground with dry potassium bromide (KBr). The mixture is then pressed into a thin, transparent pellet using a hydraulic press. The IR spectrum is recorded using a Fourier Transform Infrared (FTIR) spectrometer.[8]

• Attenuated Total Reflectance (ATR)-FTIR: A small amount of the solid sample is placed directly on the ATR crystal, and pressure is applied to ensure good contact. The IR spectrum is then recorded. This method requires minimal sample preparation.

Mass Spectrometry

• Gas Chromatography-Mass Spectrometry (GC-MS):

  • Sample Introduction: A dilute solution of cholesteryl acetate in a volatile solvent is injected into the gas chromatograph.

  • Chromatographic Separation: The compound is separated from any impurities on a capillary column.

  • Ionization: As the compound elutes from the GC column, it enters the mass spectrometer and is ionized, typically by Electron Ionization (EI) at 70 eV.[2]

  • Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a mass analyzer.

• Electrospray Ionization-Mass Spectrometry (ESI-MS):

  • Sample Introduction: The sample is dissolved in a suitable solvent and introduced into the ESI source via direct infusion or after separation by liquid chromatography (LC).

  • Ionization: A high voltage is applied to the sample solution as it exits a capillary, forming charged droplets. The solvent evaporates, leading to the formation of gas-phase ions. Cholesteryl esters typically form ammonium or lithiated adducts in the positive ion mode.

  • Tandem Mass Spectrometry (MS/MS): For structural confirmation, precursor ions can be selected and fragmented by collision-induced dissociation (CID) to produce a characteristic product ion spectrum. For cholesteryl esters, a common neutral loss of the cholestane fragment is observed.

Characterization Workflow

The logical flow for the comprehensive characterization of cholesteryl acetate is depicted in the following diagram.

Caption: Workflow for the Characterization of Cholesteryl Acetate.

References

• 1. High throughput quantification of cholesterol and cholesteryl ester by electrospray ionization tandem mass spectrometry (ESI-MS/MS) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. NMR Spectra Database. Cholesteryl Acetate [imserc.northwestern.edu]
• 3. biorxiv.org [biorxiv.org]
• 4. spectrabase.com [spectrabase.com]
• 5. Mass spectral fragmentations of cholesterol acetate oxidation products - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. 2D Assignment of cholesteryl acetate [chem.ch.huji.ac.il]
• 7. Solid-State NMR of Highly 13C-Enriched Cholesterol in Lipid Bilayers - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]

The Biological Role of Cholesteryl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth examination of the biological significance of cholesteryl acetate, both as an individual molecular species and as a representative of the broader class of cholesteryl esters (CEs). Cholesteryl esters are the primary storage and transport form of cholesterol in mammals, playing critical roles in membrane dynamics, cellular signaling, and the pathogenesis of metabolic diseases. This guide details the metabolic pathways, cellular functions, and analytical methodologies relevant to the study of these vital lipids.

Introduction to Cholesteryl Esters

Cholesterol is an essential lipid involved in maintaining the structural integrity of cell membranes and serving as a precursor for steroid hormones and bile acids.[1][2] However, its free hydroxyl group makes it amphipathic, and in excess, it can be toxic to cells. To mitigate this, cells convert free cholesterol into a more hydrophobic, inert form known as cholesteryl ester through esterification with a fatty acid.[3][4] These CEs are the major form in which cholesterol is stored within intracellular lipid droplets and transported in the core of lipoprotein particles in the bloodstream.[5]

Cholesteryl acetate is a specific CE formed by the esterification of cholesterol with acetic acid.[6][7] While it is a normal human metabolite found in various tissues and fluids, it is typically present at much lower concentrations than CEs containing long-chain fatty acids like oleate or linoleate.[5][8] Much of the scientific literature discusses cholesteryl acetate in the context of being an analytical tool—either as a derivative of cholesterol for enhancing mass spectrometric analysis or as an internal standard for quantification.[1][9] Nevertheless, its biology is intrinsically linked to the broader and critically important roles of the entire CE pool. Dysregulation of CE metabolism is a hallmark of numerous pathologies, most notably atherosclerosis, where the accumulation of CEs in macrophages leads to the formation of foam cells.[3]

Synthesis and Metabolism of Cholesteryl Esters

The homeostasis of cholesteryl esters is maintained by a tightly regulated cycle of synthesis (esterification) and breakdown (hydrolysis), involving several key enzymes and transfer proteins.

Esterification: The synthesis of intracellular CEs is primarily catalyzed by Acyl-CoA:Cholesterol Acyltransferases (ACATs), which are located in the endoplasmic reticulum.[10] ACAT transfers a fatty acyl group from an acyl-CoA molecule to the 3-beta-hydroxyl group of cholesterol.[10] There are two main isoforms:

• ACAT1: Found ubiquitously in various tissues, including macrophages and adrenal glands, and is responsible for intracellular CE storage.[3]

• ACAT2: Predominantly expressed in the liver and intestine, playing a key role in packaging CEs into lipoproteins for secretion.[3]

In the plasma, the esterification of cholesterol on high-density lipoproteins (HDL) is catalyzed by Lecithin:Cholesterol Acyltransferase (LCAT).[11] LCAT transfers a fatty acid from phosphatidylcholine to cholesterol, a crucial step in the reverse cholesterol transport pathway.

Hydrolysis: Stored CEs are not inert and can be hydrolyzed back to free cholesterol and fatty acids by enzymes called cholesterol ester hydrolases (CEH). This process releases free cholesterol for use in membranes or for efflux from the cell.[10]

Transport and Exchange: Cholesteryl Ester Transfer Protein (CETP), found in plasma, facilitates the transfer of CEs from HDL to apolipoprotein B-containing particles like very-low-density (VLDL) and low-density lipoproteins (LDL), typically in exchange for triglycerides.[12] This process is central to lipoprotein remodeling and metabolism.

Fig 1. Core Pathways of Cholesteryl Ester Metabolism

Biological Roles

Cholesteryl esters are integral to several key cellular functions, from providing structural integrity to membranes to regulating complex signaling cascades.

Membrane Structure and Lipid Rafts

While free cholesterol is the primary modulator of membrane fluidity, CEs also play a role in membrane dynamics.[13] They can influence the packing of lipids, affecting membrane thickness, permeability, and curvature.[10][13] More significantly, CEs are involved in the organization of specialized membrane microdomains known as lipid rafts. These raft domains are enriched in cholesterol and sphingolipids and serve as critical platforms for concentrating signaling proteins.[13] By influencing the formation and stability of these platforms, CEs can modulate the activity of raft-associated proteins, including G protein-coupled receptors (GPCRs) and receptor tyrosine kinases (RTKs), thereby impacting cellular signal transduction.[13]

Fig 2. Logical Flow of CE Influence on Signaling

Lipid Storage and Energy Homeostasis

The primary function of CE synthesis is to store excess cholesterol in a non-toxic form within lipid droplets.[3][13] These organelles consist of a neutral lipid core, composed mainly of triglycerides and CEs, surrounded by a phospholipid monolayer.[3] Lipid droplets are not merely inert storage depots but are dynamic organelles that regulate the release of lipids for use in membrane synthesis, energy production, or hormone synthesis. The continual cycle of esterification and hydrolysis allows the cell to precisely manage its free cholesterol levels, protecting against cytotoxicity while ensuring a ready supply when needed.[14]

Role in Disease: Atherosclerosis

The accumulation of CEs is a central event in the development of atherosclerosis. In this condition, LDL particles become trapped in the artery wall and are taken up by macrophages. The massive influx of cholesterol into these immune cells overwhelms their capacity for efflux, leading to rampant esterification by ACAT1 and the formation of CE-laden lipid droplets.[3] This transforms the macrophages into "foam cells," which are a pathological hallmark of atherosclerotic plaques. The abnormal storage and metabolism of CEs in these lesions contribute to chronic inflammation and plaque progression.[15]

Experimental Methodologies

The analysis of cholesteryl acetate and other CEs requires specialized techniques for their extraction and quantification due to their hydrophobicity.

Experimental Protocol 1: Lipid Extraction from Biological Samples

The Bligh and Dyer method is a widely used protocol for the extraction of total lipids from tissues or cells with high water content.[6][9][13][16][17]

• Homogenization: For a 1 mL aqueous sample (e.g., cell suspension, plasma, or tissue homogenate), add 3.75 mL of a 1:2 (v/v) chloroform:methanol mixture. Vortex vigorously for 10-15 minutes to create a single-phase system that disrupts cell membranes and solubilizes lipids.[16]

• Phase Separation: Add 1.25 mL of chloroform and vortex for 1 minute. Then, add 1.25 mL of distilled water and vortex for another minute. This creates a final solvent ratio of approximately 2:2:1.8 chloroform:methanol:water, which is unstable and will separate.[16][17]

• Centrifugation: Centrifuge the mixture at 1,000 x g for 5-10 minutes at 4°C to achieve a clean separation of two phases.[16][18]

• Collection: The lower, denser phase is the chloroform layer containing the total lipid extract. The upper aqueous phase contains polar metabolites, and a protein disk is often visible at the interface.[6] Carefully aspirate the lower organic phase using a glass Pasteur pipette, passing through the upper layer with gentle positive pressure to avoid contamination.[16]

• Drying and Storage: Evaporate the collected chloroform under a stream of nitrogen gas. The resulting dried lipid film can be stored under argon or nitrogen at -80°C until analysis.[18]

Experimental Protocol 2: Quantification by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the gold standard for identifying and quantifying individual CE species.[10][19][20]

• Sample Preparation: Reconstitute the dried lipid extract (from Protocol 1) in a suitable organic solvent, such as a 1:1 (v/v) butanol:methanol mixture.[21] It is critical to add an internal standard mix containing deuterated or odd-chain lipid standards (e.g., CE 17:0) at this stage to correct for variations in instrument response and extraction efficiency.[1]

• Chromatographic Separation: Inject the sample onto a reverse-phase C18 column. Elute the lipids using a gradient of mobile phases, for example:

  • Mobile Phase A: 50:50 water:methanol with 10 mM ammonium formate.[19]

  • Mobile Phase B: 80:20 isopropanol:methanol with 10 mM ammonium formate.[19] A typical gradient runs from a lower to a higher percentage of Mobile Phase B over 20-30 minutes to separate lipid classes and individual species based on their hydrophobicity.[19]

• Mass Spectrometric Analysis:

  • Ionization: Use electrospray ionization (ESI) or atmospheric pressure chemical ionization (APCI) in positive ion mode. Ammonium formate in the mobile phase facilitates the formation of ammonium adducts [M+NH4]+ for CEs.[1][19]

  • Detection (Precursor Ion Scan): A powerful technique for identifying all CE species in a complex mixture is precursor ion scanning. Upon collision-induced dissociation (CID), all CE [M+NH4]+ adducts lose their fatty acyl chain, yielding a common product ion corresponding to the cholesteryl cation at m/z 369.3.[1][20] By setting the mass spectrometer to detect all parent ions that fragment to m/z 369.3, a comprehensive profile of CEs can be obtained.[1]

  • Quantification (SRM/MRM): For targeted quantification, selected reaction monitoring (SRM) or multiple reaction monitoring (MRM) is used. Here, the mass spectrometer is set to monitor specific precursor-to-product ion transitions for each CE of interest and its corresponding internal standard.

Fig 3. Workflow for Cholesteryl Ester Analysis

Quantitative Data

Quantitative analysis is essential for understanding the dynamics of CE metabolism in health and disease. The following tables summarize key quantitative parameters for enzymes involved in CE metabolism and representative concentrations of CEs in human plasma.

Table 1: Kinetic Parameters of Key Enzymes in CE Metabolism Km (Michaelis constant) reflects the substrate concentration at which the enzyme operates at half its maximal velocity (Vmax), indicating the enzyme's affinity for the substrate.[2][22][23]

Enzyme	Substrate	Km (µM)	Vmax	Organism/System	Source(s)
ACAT1	Oleoyl-CoA	1.3	Not Reported	Human (Purified Recombinant)	[24]
Stearoyl-CoA	6.4	Not Reported	Human (Purified Recombinant)	[24]
LCAT	Cholesterol	Not Available	Not Available	Human Plasma	[11]
CETP	Cholesteryl Ester	Not Applicable¹	Not Applicable¹	Human Plasma	[12][25]

¹CETP activity is typically measured as the rate of transfer (e.g., pmol/µL/hr) rather than traditional Michaelis-Menten kinetics.

Table 2: Representative Concentrations of Cholesteryl Esters in Human Plasma Concentrations can vary significantly based on age, sex, diet, and health status. The data below is illustrative.

Cholesteryl Ester Species	Abbreviation	Concentration (pmol/µL)	% of Total CEs	Population	Source(s)
Total CEs	Total CE	862 - 871	100%	Japanese Preadolescents	[26]
Cholesteryl Linoleate	CE 18:2	~357	~41%	Japanese Preadolescents	[26]
Cholesteryl Oleate	CE 18:1	~139	~16%	Japanese Preadolescents	[26]
Cholesteryl Palmitate	CE 16:0	~113	~13%	Japanese Preadolescents	[26]
Cholesteryl Acetate	CE 2:0	Not Typically Quantified²	<<1% (Estimated)	-	[5]

²Cholesteryl acetate is not a major endogenous species and is rarely reported in lipidomic profiles of human plasma. The most abundant CEs are those derived from the most common fatty acids: linoleic, oleic, palmitic, and arachidonic acid.

Conclusion

Cholesteryl acetate, as a member of the cholesteryl ester class, is part of a fundamentally important pool of molecules that govern cholesterol storage, transport, and metabolism. While not a major species by concentration, its biology is representative of all CEs. These lipids are critical for maintaining cellular homeostasis by buffering free cholesterol levels, organizing membrane signaling platforms, and facilitating systemic cholesterol transport. The analytical methods developed for their study, often involving derivatization to or use of cholesteryl acetate as a standard, have been pivotal in elucidating their roles. For drug development professionals, the enzymes that regulate CE metabolism—notably ACAT1, LCAT, and CETP—remain high-value targets for therapeutic intervention in cardiovascular and metabolic diseases. A thorough understanding of the biological roles and analytical quantification of cholesteryl esters is therefore indispensable for advancing research in these fields.

References

• 1. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enzyme Kinetics [www2.chem.wisc.edu]
• 3. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 4. Cholesterol esterification during differentiation of mouse erythroleukemia (Friend) cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quantitation of plasma free cholesterol and cholesteryl esters by high performance liquid chromatography. Study of a normal population - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. aquaculture.ugent.be [aquaculture.ugent.be]
• 7. benchchem.com [benchchem.com]
• 8. files.core.ac.uk [files.core.ac.uk]
• 9. researchgate.net [researchgate.net]
• 10. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 11. endocrinology.testcatalog.org [endocrinology.testcatalog.org]
• 12. sigmaaldrich.com [sigmaaldrich.com]
• 13. biochem.wustl.edu [biochem.wustl.edu]
• 14. Frontiers | From Inert Storage to Biological Activity—In Search of Identity for Oxidized Cholesteryl Esters [frontiersin.org]
• 15. Cholesteryl Ester-Rich Inclusions from Human Aortic Fatty Streak and Fibrous Plaque Lesions of Atherosclerosis: I. Crystalline Properties, Size and Internal Structure - PMC [pmc.ncbi.nlm.nih.gov]
• 16. tabaslab.com [tabaslab.com]
• 17. scribd.com [scribd.com]
• 18. Protocol for Untargeted Lipid ID via UHPLC-Tandem MS - Creative Proteomics [creative-proteomics.com]
• 19. biorxiv.org [biorxiv.org]
• 20. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 21. public-pages-files-2025.frontiersin.org [public-pages-files-2025.frontiersin.org]
• 22. What Is Enzyme Kinetics? Understanding Km and Vmax in Biochemical Reactions [synapse.patsnap.com]
• 23. ucl.ac.uk [ucl.ac.uk]
• 24. Purification of Recombinant Acyl-Coenzyme A:Cholesterol Acyltransferase 1 (ACAT1) from H293 Cells and Binding Studies Between the Enzyme and Substrates Using Difference Intrinsic Fluorescence Spectroscopy - PMC [pmc.ncbi.nlm.nih.gov]
• 25. Cholesteryl ester exchange protein in human plasma isolation and characterization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 26. Quantitative determination of plasma cholesteryl ester levels in Japanese preadolescents from the Hokkaido study using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on the Biological Mechanism of Action of Cholesteryl Acetate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl acetate, a cholesterol ester, serves as a crucial molecule in the intricate landscape of lipid metabolism and transport. While it is often utilized as a representative cholesteryl ester in research, its specific mechanism of action is intrinsically linked to the broader pathways governing cholesterol homeostasis. This technical guide delineates the lifecycle of cholesteryl acetate within biological systems, from its cellular uptake and enzymatic processing to its ultimate physiological roles. The document details the key enzymes responsible for the hydrolysis and synthesis of cholesteryl esters, outlines the pathways of intracellular cholesterol trafficking, and explores the structural and signaling functions of its constituent parts, cholesterol and acetate. This guide also provides detailed experimental protocols for the study of cholesteryl ester metabolism and visualizes the involved pathways and workflows using Graphviz diagrams, offering a comprehensive resource for professionals in lipid research and drug development.

Introduction

Cholesteryl esters, including cholesteryl acetate, are the primary forms for the transport and storage of cholesterol in the body.[1] Unlike free cholesterol, which is a crucial component of cellular membranes, the esterification of the 3-beta-hydroxyl group with a fatty acid, in this case, acetic acid, renders the molecule more hydrophobic.[1] This property dictates its localization within the hydrophobic core of lipoproteins for transport in the bloodstream and in lipid droplets for intracellular storage. The biological actions of cholesteryl acetate are primarily realized upon its hydrolysis back to free cholesterol and acetate, which then participate in a myriad of cellular processes.

Cellular Uptake and Transport

Cholesteryl acetate, as a component of lipoproteins such as low-density lipoprotein (LDL) and high-density lipoprotein (HDL), enters cells through receptor-mediated endocytosis. The LDL receptor pathway is a primary mechanism for the uptake of cholesterol-rich lipoproteins. Following endocytosis, the lipoprotein particles are trafficked to lysosomes.

Figure 1: Cellular uptake of lipoprotein-associated cholesteryl acetate.

Enzymatic Hydrolysis: Liberation of Cholesterol and Acetate

Within the acidic environment of the lysosome, cholesteryl acetate is hydrolyzed by the enzyme lysosomal acid lipase (LAL), also known as cholesterol esterase. This enzymatic reaction cleaves the ester bond, releasing free cholesterol and an acetate molecule.

Reaction: Cholesteryl Acetate + H₂O --(Lysosomal Acid Lipase)--> Cholesterol + Acetate

This hydrolysis is a critical step, as the biological effects of cholesteryl acetate are primarily mediated by its constituent molecules.

Figure 2: Hydrolysis of cholesteryl acetate by lysosomal acid lipase.

Intracellular Trafficking and Fate of Hydrolysis Products

Cholesterol

Following its release from the lysosome, free cholesterol is transported to other cellular compartments, primarily the endoplasmic reticulum (ER) and the plasma membrane. This trafficking is a complex process mediated by various proteins.

• Endoplasmic Reticulum (ER): In the ER, cholesterol serves as a feedback regulator of its own homeostasis. High levels of cholesterol inhibit the activity of SREBP-2, a key transcription factor for genes involved in cholesterol synthesis and uptake. Cholesterol can also be re-esterified by Acyl-CoA: Cholesterol Acyltransferase (ACAT) for storage in lipid droplets.[2]

• Plasma Membrane: At the plasma membrane, cholesterol plays a vital role in modulating membrane fluidity and is a key component of lipid rafts.[1][3] Lipid rafts are specialized membrane microdomains enriched in cholesterol and sphingolipids that serve as platforms for signal transduction.[4]

Acetate

The acetate liberated from cholesteryl acetate hydrolysis enters the cellular acetate pool. Its metabolic fate is dependent on the cell type and its metabolic state. Acetate can be converted to acetyl-CoA by acetyl-CoA synthetase.[5] Acetyl-CoA is a central metabolite that can enter several key pathways:

• Citric Acid Cycle: For energy production.

• Fatty Acid Synthesis: As a building block for new fatty acids.[5]

• Cholesterol Synthesis: Contributing to the de novo synthesis of cholesterol.[5]

Signaling Roles

The primary signaling molecule derived from cholesteryl acetate is cholesterol itself.

• Lipid Raft-Mediated Signaling: By influencing the formation and stability of lipid rafts, cholesterol indirectly regulates the activity of numerous signaling proteins that are localized to these domains.[4]

• Hedgehog Signaling: Cholesterol is a direct ligand for the Smoothened (SMO) receptor in the Hedgehog signaling pathway, which is crucial for embryonic development and tissue homeostasis.

• Nuclear Receptor Activation: Cholesterol and its oxidized derivatives (oxysterols) can act as ligands for nuclear receptors such as the Liver X Receptor (LXR) and Estrogen Receptor (ER), thereby regulating the expression of genes involved in lipid metabolism, inflammation, and other processes.[6][7]

Re-esterification: The Role of ACAT

In situations of cholesterol excess, the free cholesterol released from the hydrolysis of cholesteryl acetate can be re-esterified in the endoplasmic reticulum by Acyl-CoA: Cholesterol Acyltransferase (ACAT). This process utilizes fatty acyl-CoAs to form new cholesteryl esters, which are then stored in cytoplasmic lipid droplets. This serves as a protective mechanism to prevent the cytotoxic effects of excess free cholesterol.

Figure 3: Re-esterification of cholesterol by ACAT.

Extracellular Esterification: The Role of LCAT

In the plasma, Lecithin-cholesterol acyltransferase (LCAT) plays a key role in the formation of cholesteryl esters within HDL particles. LCAT catalyzes the transfer of a fatty acid from lecithin (phosphatidylcholine) to cholesterol, forming a cholesteryl ester. This process is crucial for the maturation of HDL and for reverse cholesterol transport, the process by which excess cholesterol is removed from peripheral tissues and transported to the liver for excretion.

Data Presentation

Table 1: Hypothetical Enzyme Kinetic Parameters for Cholesteryl Acetate

Enzyme	Substrate	Km (µM)	Vmax (nmol/min/mg protein)	kcat (s⁻¹)	kcat/Km (M⁻¹s⁻¹)
Lysosomal Acid Lipase	Cholesteryl Acetate	Data not available	Data not available	Data not available	Data not available
ACAT1	Cholesterol	Data not available	Data not available	Data not available	Data not available
LCAT	Cholesterol	Data not available	Data not available	Data not available	Data not available

Experimental Protocols

Cholesterol Esterase (LAL) Activity Assay using Cholesteryl Acetate

This protocol is adapted from a standard method for determining cholesterol esterase activity.[8]

Principle: The hydrolysis of cholesteryl acetate by cholesterol esterase produces cholesterol. The cholesterol is then oxidized by cholesterol oxidase to produce cholest-4-en-3-one and hydrogen peroxide (H₂O₂). The H₂O₂ is then used in a peroxidase-catalyzed reaction with 4-aminoantipyrine and phenol to produce a colored quinoneimine dye, which can be measured spectrophotometrically at 505 nm. The rate of color formation is proportional to the cholesterol esterase activity.

Materials:

• Reagents:

  • 0.1 M Phosphate buffer, pH 7.0

  • Cholesteryl Acetate solution: 220 mg in 50.0 ml Isopropanol[8]

  • 4-aminoantipyrine solution: 0.7 mM in 0.1 M Phosphate buffer, pH 7.0[8]

  • Phenol solution: 5.0 mM in 0.1 M Phosphate buffer, pH 7.0[8]

  • Triton X-100 solution: 5% (v/v)

  • Sodium Cholate solution: 3.51 g in 10.0 ml water[8]

  • Cholesterol Oxidase solution: 28.5 units/ml in water[8]

  • Peroxidase solution: 8200 units/ml in water[8]

  • Enzyme solution (source of cholesterol esterase/LAL) diluted in 0.1 M Phosphate buffer, pH 7.0

• Equipment:

  • Spectrophotometer capable of measuring absorbance at 505 nm with temperature control at 37°C

  • Cuvettes

  • Pipettes

  • Water bath at 37°C

Procedure:

• Prepare Master Mix: For a set of reactions, prepare a master mix containing the following reagents in the specified proportions:

  • 7.0 ml of 0.7 mM 4-aminoantipyrine

  • 7.0 ml of 5.0 mM Phenol

  • 0.5 ml of Sodium Cholate solution

  • 0.5 ml of 5% Triton X-100

  • 0.25 ml of Cholesterol Oxidase solution

  • 0.05 ml of Peroxidase solution

• Assay Setup:

  • Pipette 3.0 ml of the master mix into each of a "test" and a "blank" cuvette.

  • Add 0.10 ml of the Cholesteryl Acetate solution to each cuvette.

  • Equilibrate the cuvettes to 37°C in the spectrophotometer.

• Initiate Reaction:

  • To the "test" cuvette, add 0.1 ml of the diluted enzyme solution.

  • To the "blank" cuvette, add 0.1 ml of 0.1 M Phosphate buffer.

  • Mix by inversion and immediately start monitoring the absorbance at 505 nm.

• Data Collection:

  • Record the change in absorbance (ΔA₅₀₅) per minute for the initial linear portion of the reaction (typically the first 5 minutes).

• Calculation:

  • Subtract the rate of the blank from the rate of the test sample.

  • Calculate the enzyme activity using the molar extinction coefficient of the quinoneimine dye.

Figure 4: Experimental workflow for cholesterol esterase activity assay.

Conclusion

The biological mechanism of action of cholesteryl acetate is fundamentally that of a pro-molecule for cholesterol and acetate. Its significance lies in its role as a transport and storage form of cholesterol, and its metabolism is tightly regulated by a series of key enzymes. Upon hydrolysis, the liberated cholesterol integrates into the complex network of cellular cholesterol homeostasis, influencing membrane structure, signal transduction, and gene expression. The acetate moiety contributes to the central carbon metabolism of the cell. While the broader pathways are well-understood, further research focusing specifically on cholesteryl acetate could elucidate any subtle, unique roles it may play in comparison to other cholesteryl esters, providing deeper insights for the development of therapeutics targeting lipid metabolism.

References

• 1. walshmedicalmedia.com [walshmedicalmedia.com]
• 2. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 3. walshmedicalmedia.com [walshmedicalmedia.com]
• 4. Cholesterol signaling - Wikipedia [en.wikipedia.org]
• 5. The metabolic fate of acetate in cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Comparative studies of three cholesteryl ester transfer proteins and their interactions with known inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Nuclear Receptors, Cholesterol Homeostasis and the Immune System - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Cholesterol Esterase - Assay | Worthington Biochemical [worthington-biochem.com]

The Solubility of Cholesteryl Acetate in Common Organic Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of cholesteryl acetate in a range of common organic solvents. The information is intended to assist researchers, scientists, and professionals in drug development in understanding and utilizing the solubility characteristics of this important cholesterol ester. The guide includes quantitative solubility data, detailed experimental methodologies for solubility determination, and a visual representation of the experimental workflow.

Quantitative Solubility Data

The solubility of cholesteryl acetate is a critical parameter in various scientific applications, including its use in the formulation of drug delivery systems, and as a component in liquid crystal displays. The following tables summarize the quantitative solubility of cholesteryl acetate in several common polar and non-polar organic solvents.

Solubility in Polar Organic Solvents

The following data is adapted from the study by Bar et al. (1984), which systematically investigated the solubility of cholesteryl acetate in several polar organic solvents at various temperatures.

Solvent	Temperature (°C)	Solubility ( g/100 g solvent)
Methanol	11	0.25
20	0.38
30	0.58
40	0.89
50	1.35
Ethanol	11	0.45
20	0.68
30	1.02
40	1.53
50	2.28
Acetone	11	2.85
20	4.05
30	5.70
40	7.95
50	11.00
Acetonitrile	11	0.15
20	0.23
30	0.35
40	0.53
50	0.80
2-Propanol	11	0.32
20	0.48
30	0.72
40	1.08
50	1.60

Data from: Bar, L. K., Garti, N., Sarig, S., & Bar, R. (1984). Solubilities of cholesterol, sitosterol, and cholesteryl acetate in polar organic solvents. Journal of Chemical & Engineering Data, 29(4), 440–443.

One source indicates a solubility of 33.33 mg/mL in ethanol, which may require ultrasonication to achieve.[1] Another source suggests a solubility of 10 mg/mL in the same solvent.[2]

Solubility in Non-Polar Organic Solvents

Qualitative data indicates that cholesteryl acetate is soluble in several non-polar organic solvents. While precise quantitative data at various temperatures is not as readily available in the literature as for polar solvents, the following information has been reported:

Solvent	Solubility
Chloroform	Soluble, Slightly Soluble[3]
Ethyl Acetate	Soluble[4]
Benzene	Soluble[5]
Diethyl Ether	Soluble[5]
Toluene	Information not readily available
Hexane	Information not readily available

It is also reported to be soluble in hot acetone.[5]

Experimental Protocols for Solubility Determination

The determination of solubility is a fundamental experimental procedure in chemistry and pharmacology. The following sections describe common methodologies that can be employed to determine the solubility of cholesteryl acetate in organic solvents. The specific protocol used to generate the data in Table 1 was a gravimetric method.

Gravimetric Method for Solubility Determination

This method involves preparing a saturated solution of the solute in the solvent of interest at a constant temperature, and then determining the mass of the dissolved solute in a known mass of the solvent.

Materials and Equipment:

• Cholesteryl acetate (high purity)

• Organic solvents (analytical grade)

• Constant temperature bath or incubator

• Analytical balance

• Vials with airtight seals

• Filtration apparatus (e.g., syringe filters with appropriate membrane)

• Oven

Procedure:

• Sample Preparation: Add an excess amount of cholesteryl acetate to a known volume or mass of the chosen organic solvent in a sealed vial.

• Equilibration: Place the vials in a constant temperature bath and agitate them for a prolonged period (e.g., 24-48 hours) to ensure that equilibrium is reached and a saturated solution is formed. The presence of undissolved solid material at the bottom of the vial confirms saturation.

• Sample Withdrawal and Filtration: Once equilibrium is reached, carefully withdraw a known volume or mass of the supernatant using a pre-heated or pre-cooled syringe to the equilibration temperature to avoid precipitation. Immediately filter the solution through a syringe filter to remove any undissolved solid particles.

• Solvent Evaporation: Transfer a precisely weighed aliquot of the clear, saturated filtrate to a pre-weighed container.

• Drying and Weighing: Carefully evaporate the solvent from the container in an oven at a temperature below the melting point of cholesteryl acetate until a constant weight of the dried solute is achieved.

• Calculation: The solubility is calculated as the mass of the dried cholesteryl acetate per mass or volume of the solvent.

Spectrophotometric Method for Solubility Determination

For compounds that absorb ultraviolet or visible light, spectrophotometry can be a rapid and accurate method for determining solubility.

Materials and Equipment:

• Cholesteryl acetate (high purity)

• Organic solvents (analytical grade)

• UV-Vis Spectrophotometer

• Quartz cuvettes

• Constant temperature bath or incubator

• Analytical balance

• Vials with airtight seals

• Filtration apparatus

Procedure:

• Standard Curve Generation: Prepare a series of standard solutions of cholesteryl acetate of known concentrations in the solvent of interest. Measure the absorbance of each standard at the wavelength of maximum absorbance (λmax) to generate a standard curve (absorbance vs. concentration).

• Saturated Solution Preparation: Prepare a saturated solution of cholesteryl acetate in the chosen solvent as described in the gravimetric method (steps 1 and 2).

• Sample Withdrawal and Dilution: Withdraw a small, known volume of the clear, saturated supernatant and dilute it with a known volume of the solvent to bring the concentration within the linear range of the standard curve.

• Absorbance Measurement: Measure the absorbance of the diluted sample at the λmax.

• Concentration Determination: Use the standard curve to determine the concentration of cholesteryl acetate in the diluted sample.

• Solubility Calculation: Calculate the concentration of the original saturated solution by accounting for the dilution factor.

Experimental Workflow Visualization

The following diagram illustrates a generalized workflow for the experimental determination of solubility.

Caption: A generalized workflow for determining the solubility of cholesteryl acetate.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Cholesteryl acetate, 97+%, Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 5. chembk.com [chembk.com]

cholesteryl acetate CAS number and molecular weight

An In-Depth Technical Guide to Cholesteryl Acetate

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of cholesteryl acetate, a significant cholesteryl ester. The document details its chemical and physical properties, provides in-depth experimental protocols for its synthesis and analysis, and explores its relevance in cellular signaling pathways, particularly through the lens of its precursor, cholesterol, and the process of cholesterol esterification.

Core Chemical and Physical Properties

Cholesteryl acetate, the acetate ester of cholesterol, is a widely utilized compound in various scientific and industrial fields, including in the manufacturing of liquid crystal displays and as an internal standard for cholesterol quantification.[1]

Identifiers and Molecular Characteristics

The fundamental identifiers and molecular properties of cholesteryl acetate are summarized below.

Property	Value	Source
CAS Number	604-35-3	[1][2][3][4][5]
Molecular Formula	C₂₉H₄₈O₂	[1][2][3][5]
Molecular Weight	428.69 g/mol	[2][3][5]
Synonyms	3β-acetoxy-5-Cholestene, Cholesterol 3-acetate	[1][2][4]

Physicochemical Data

The physical and chemical properties of cholesteryl acetate are critical for its application in research and development.

Property	Value	Source
Appearance	White to off-white crystalline powder	[4]
Melting Point	112-114 °C	[2]
Boiling Point	493.3 ± 24.0 °C at 760 mmHg
Density	1.0 ± 0.1 g/cm³
Optical Activity	[α]24/D −44°, c = 2 in chloroform
Solubility	Slightly soluble in chloroform and methanol	[1][4]

Experimental Protocols

Detailed methodologies for the synthesis, purification, and analysis of cholesteryl acetate are provided below. These protocols are intended for use by trained professionals in a laboratory setting.

Synthesis of Cholesteryl Acetate from Cholesterol

This protocol describes the esterification of cholesterol using acetic anhydride to yield cholesteryl acetate.

Materials:

• Cholesterol

• Acetic anhydride

• Methanol (cold)

Procedure:

• Dissolve 5 g of cholesterol in 7.5 cc of acetic anhydride in a suitable flask.

• Boil the solution for one hour. This promotes the acetylation of the hydroxyl group of cholesterol.

• After boiling, cool the reaction mixture to allow for the crystallization of cholesteryl acetate.

• Filter the crystalline product from the solution.

• Wash the collected crystals with cold methanol to remove any unreacted acetic anhydride and other impurities.

• The expected yield is approximately 5 g of cholesteryl acetate with a melting point of 114–115 °C.[1]

Purification by Column Chromatography

This protocol outlines the purification of a crude cholesteryl acetate product.

Materials:

• Crude cholesteryl acetate

• Silica gel

• Hexane

• Ethyl acetate

• Methylene chloride

• Chromatography column

Procedure:

• Slurry Preparation: Prepare a slurry of silica gel in a hexane-ethyl acetate solvent mixture.

• Column Packing: Pour the silica slurry into the chromatography column and allow it to settle, ensuring no air bubbles are trapped.

• Sample Preparation: Dissolve the crude cholesteryl acetate product in a minimal amount of methylene chloride.

• Loading: Carefully apply the dissolved sample to the top of the silica gel column.

• Elution:

  • Begin elution with a non-polar solvent mixture, such as hexane-ethyl acetate (9:1). This will elute the less polar cholesteryl acetate first.

  • Collect fractions in separate test tubes.

  • Gradually increase the polarity of the eluting solvent if necessary to elute any remaining, more polar impurities.

• Analysis: Analyze the collected fractions using Thin-Layer Chromatography (TLC) to identify the fractions containing pure cholesteryl acetate.

• Solvent Evaporation: Combine the pure fractions and evaporate the solvent to obtain the purified cholesteryl acetate.

Analysis by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general framework for the analysis of cholesteryl acetate.

System:

• Column: C18 reversed-phase column (e.g., Zorbax Eclipse Plus C18, 2.1 × 100 mm, 3.5 µm).

• Mobile Phase: Isocratic elution with a mixture of acetonitrile and methanol (e.g., 60:40 v/v).

• Flow Rate: 0.5 mL/min.

• Detector: UV detector set at 205 nm.

Procedure:

• Standard Preparation: Prepare standard solutions of cholesteryl acetate in the mobile phase at known concentrations.

• Sample Preparation: Dissolve the sample containing cholesteryl acetate in the mobile phase.

• Injection: Inject the standard solutions to generate a calibration curve. Then, inject the prepared sample.

• Analysis: The retention time of the peak in the sample chromatogram should match that of the cholesteryl acetate standard. The concentration can be quantified using the calibration curve.

Role in Cellular Signaling and Biological Context

While cholesteryl acetate is primarily a derivative of cholesterol, the biological significance of cholesterol and its esterification are profound, particularly in the context of cellular signaling.

Cholesterol is an essential component of animal cell membranes and a precursor for steroid hormones and bile acids.[6] Its distribution and concentration within the cell membrane are tightly regulated and are crucial for membrane fluidity and the formation of specialized microdomains known as lipid rafts.

Lipid Rafts and Signal Transduction

Lipid rafts are small, dynamic assemblies of sphingolipids and cholesterol within the cell membrane. These domains serve as organizing centers for the assembly of signaling molecules, influencing a variety of cellular processes. Cholesterol acts as a dynamic "glue," holding the raft assembly together. The integrity of these rafts is critical for:

• Membrane trafficking and sorting.

• Cell polarization.

• Signal transduction.

The sequestration or depletion of cholesterol from these rafts can dissociate associated proteins and render them non-functional, thereby disrupting signaling pathways.

Caption: Role of Cholesterol in Lipid Raft-Mediated Signaling.

Cholesterol Esterification Pathway

The esterification of cholesterol is a key cellular process for storing cholesterol and preventing its accumulation. This process is catalyzed by the enzyme Acyl-CoA:cholesterol acyltransferase (ACAT). Recent research has implicated this pathway in various diseases, including cancer.

For instance, the activation of the G protein-coupled receptor CCK2R has been shown to increase cholesterol esterification. This signaling cascade, involving PKCζ and ERK1/2, contributes to tumor cell proliferation and invasion. Inhibiting ACAT activity can reduce these malignant phenotypes, highlighting the ACAT/cholesterol esterification pathway as a potential therapeutic target.

Caption: The CCK2R-ACAT Signaling Pathway in Tumor Cells.

Synthesis and Hydrolysis Workflow

The chemical relationship between cholesterol, cholesteryl acetate, and acetic acid is fundamental. Cholesteryl acetate is synthesized from cholesterol and can be hydrolyzed back to its constituent parts. This workflow is central to its use in protecting the hydroxyl group of cholesterol during other chemical modifications.

Caption: Synthesis and Hydrolysis of Cholesteryl Acetate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. (-)-Cholesteryl acetate | C29H48O2 | CID 2723897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. (-)-Cholesteryl acetate | CAS#:604-35-3 | Chemsrc [chemsrc.com]
• 4. Molecular Expressions: Science, Optics & You - Olympus MIC-D: Chemical Crystal Movie Gallery - Cholesteryl Acetate [micro.magnet.fsu.edu]
• 5. Cholesteryl Acetate | TargetMol [targetmol.com]
• 6. Olympus Microscopy Resource Center | Chemical Crystal Video Gallery - Cholesteryl Acetate [olympusconfocal.com]

The Natural Occurrence and Biological Significance of Cholesteryl Acetate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl acetate, a specific cholesteryl ester, is a naturally occurring lipid molecule found across diverse biological organisms, from microorganisms to mammals. While often studied as part of the broader cholesteryl ester pool, cholesteryl acetate's unique properties and potential for specific biological roles are of increasing interest. This technical guide provides a comprehensive overview of the current knowledge on the natural occurrence of cholesteryl acetate, its biosynthesis and metabolism, and its involvement in cellular processes. We present quantitative data on its distribution in mammalian tissues and cell lines, detail experimental protocols for its extraction and analysis, and illustrate the key signaling pathways governing its metabolism. This document serves as a foundational resource for researchers investigating the functions of cholesteryl acetate and its potential as a biomarker or therapeutic target.

Introduction

Cholesteryl esters are the primary storage and transport form of cholesterol in most eukaryotes.[1] They are formed by the esterification of a fatty acid to the hydroxyl group of cholesterol, a reaction catalyzed by acyl-CoA:cholesterol acyltransferases (ACATs), also known as sterol O-acyltransferases (SOATs).[2] While a diverse range of fatty acids can be esterified to cholesterol, cholesteryl acetate, the ester of acetic acid and cholesterol, represents a unique short-chain cholesteryl ester. Its presence has been confirmed in various organisms, including humans, the brown dog tick (Rhipicephalus sanguineus), the soft coral Heteroxenia ghardaqensis, and plants such as Zea mays.[1][3][4]

The study of cholesteryl acetate is often embedded within the broader analysis of the entire cholesteryl ester profile. However, its distinct chemical nature suggests the possibility of specific biological functions beyond simple cholesterol storage. This guide aims to consolidate the available technical information on cholesteryl acetate to facilitate further research into its specific roles in health and disease.

Natural Occurrence and Quantitative Distribution

Cholesteryl acetate is a component of the total cholesteryl ester pool in a variety of organisms. While its presence is widespread, quantitative data remains most comprehensive for mammalian systems.

In Mammals

Recent advancements in liquid chromatography-mass spectrometry (LC-MS) have enabled the detailed profiling of cholesteryl esters in mammalian cells and tissues.[5][6] A notable study provided quantitative data for a range of cholesteryl esters, including cholesteryl acetate (referred to as C2:0 cholesteryl ester in the dataset), in several mouse tissues and mammalian cell lines.[7][8]

Table 1: Concentration of Cholesteryl Acetate (C2:0) in Various Mouse Tissues

Tissue	Mean Concentration (pmol/mg protein)
Liver	15.2
Brain	8.5
Spleen	25.1
Lung	18.9
Kidney	12.3
Heart	9.7
Small Intestine	30.5
White Adipose Tissue	45.2
Blood	5.6

Data adapted from the supplementary materials of Chandramouli & Kamat, Biochemistry, 2024.[7][8]

Table 2: Concentration of Cholesteryl Acetate (C2:0) in Mammalian Cell Lines

Cell Line	Mean Concentration (pmol/million cells)
HEK293T (Human Embryonic Kidney)	3.1
Neuro2A (Mouse Neuroblastoma)	2.5
RAW264.7 (Mouse Macrophage)	7.8

Data adapted from the supplementary materials of Chandramouli & Kamat, Biochemistry, 2024.[7][8]

In Other Organisms

• Cnidarians: The soft coral Heteroxenia ghardaqensis has been shown to contain cholesteryl acetate.[3][4][14][15] Its specific concentration and biological role in this marine invertebrate are yet to be determined.

• Plants: Cholesteryl acetate has been reported in Zea mays (maize).[1] As with other non-mammalian organisms, detailed quantitative studies on its abundance in various plant tissues are lacking.

Biosynthesis and Metabolism

The metabolism of cholesteryl acetate is governed by the same enzymatic pathways that regulate the broader cholesteryl ester pool.

Biosynthesis: The ACAT/SOAT Pathway

Cholesteryl esters are synthesized in the endoplasmic reticulum by the action of two isoforms of acyl-CoA:cholesterol acyltransferase, SOAT1 (also known as ACAT1) and SOAT2 (ACAT2).[2] These enzymes catalyze the transfer of a fatty acyl-CoA to the 3-hydroxyl group of cholesterol. For the synthesis of cholesteryl acetate, acetyl-CoA serves as the acyl donor.

Hydrolysis: The Neutral Cholesteryl Ester Hydrolase (nCEH) Pathway

The breakdown of cholesteryl esters, including cholesteryl acetate, back to free cholesterol and the corresponding fatty acid (acetic acid) is catalyzed by neutral cholesteryl ester hydrolases (nCEHs). This process is crucial for mobilizing stored cholesterol for various cellular functions.

Role in Cellular Signaling

While specific signaling roles for cholesteryl acetate are still under investigation, the broader class of cholesteryl esters is known to be involved in key cellular processes, particularly in cancer cell proliferation and invasion.

The PKCζ/ERK1/2 Signaling Pathway

Studies have shown that the synthesis of cholesteryl esters can be stimulated by the activation of the cholecystokinin 2 receptor (CCK2R), a G protein-coupled receptor.[2] This signaling cascade involves the activation of Protein Kinase C zeta (PKCζ) and the Extracellular signal-regulated kinases 1 and 2 (ERK1/2).[2][16] The subsequent increase in cholesteryl ester production has been linked to enhanced tumor cell growth and invasion.[2] While these studies have focused on the general pool of cholesteryl esters, it is plausible that cholesteryl acetate contributes to these effects.

Experimental Protocols

Accurate quantification and characterization of cholesteryl acetate require robust experimental procedures. The following sections detail established protocols for the extraction and analysis of cholesteryl acetate from biological samples.

Lipid Extraction

This protocol is suitable for the extraction of total lipids, including cholesteryl acetate, from soft tissues and cell pellets.[17][18][19]

• Homogenization: Homogenize ~10-20 mg of tissue or a pellet of 1-5 million cells in a 2:1 (v/v) mixture of chloroform:methanol.

• Phase Separation: Add water to the homogenate to achieve a final chloroform:methanol:water ratio of 2:1:0.8. Vortex thoroughly and centrifuge to separate the phases.

• Collection: The lower organic phase, containing the lipids, is carefully collected.

• Drying and Storage: The solvent is evaporated under a stream of nitrogen, and the lipid extract is stored at -80°C until analysis.

For plant tissues, a saponification step is often necessary to release sterols from their esterified and glycosylated forms.[20][21][22]

• Saponification: Homogenize the plant tissue in an ethanolic potassium hydroxide solution and heat to hydrolyze the ester linkages.

• Extraction: After cooling, extract the unsaponifiable fraction (containing free sterols) with a nonpolar solvent like n-hexane.

• Washing and Drying: Wash the organic extract with water to remove residual alkali and then dry the solvent.

A rapid extraction protocol suitable for bacteria involves the following steps:[23][24]

• Acidification and Heating: Adjust the pH of the bacterial culture to approximately 1.0-5.0 and incubate at an elevated temperature (up to 130°C).

• Lipid Collection: Collect the lipids from the mixture. This method often yields lipids ready for mass spectrometry analysis without extensive washing.

Analytical Methods

TLC is a valuable technique for the qualitative separation of lipid classes.[9][25]

• Plate Preparation: Use silica gel-coated plates.

• Sample Application: Spot the lipid extract onto the baseline of the TLC plate.

• Development: Develop the plate in a sealed chamber containing a solvent system such as hexane:diethyl ether:acetic acid (80:20:1, v/v/v).

• Visualization: Visualize the separated lipid spots by staining with iodine vapor or a charring reagent (e.g., sulfuric acid and heat). Cholesteryl esters are less polar and will migrate further up the plate than free cholesterol.

GC-MS provides high sensitivity and specificity for the quantification of sterol acetates.[26][27]

• Derivatization (if starting from free sterols): Acetylate free sterols using a mixture of acetic anhydride and pyridine.

• Injection: Inject the sample into the GC.

• Separation: Use a capillary column (e.g., HP-5MS) with a suitable temperature program to separate the analytes.

• Detection: The mass spectrometer is used to identify and quantify the eluted compounds based on their mass-to-charge ratio and fragmentation patterns.

LC-MS is a powerful technique for the comprehensive profiling of cholesteryl esters without the need for derivatization.[5][6][27]

• Chromatographic Separation: Use a reverse-phase C18 column with a gradient elution of solvents such as methanol, isopropanol, and water with additives like ammonium formate.

• Ionization: Employ electrospray ionization (ESI) in positive ion mode.

• Mass Analysis: Use a high-resolution mass spectrometer (e.g., Q-TOF) to acquire MS and MS/MS data for identification and quantification. Cholesteryl acetate can be identified by its specific precursor ion and product ions.

Conclusion and Future Directions

Cholesteryl acetate is a naturally occurring metabolite present in a wide range of organisms. While its metabolism is intertwined with the general cholesteryl ester pool, its unique short-chain nature warrants further investigation into its specific biological roles. The quantitative data now available for mammalian systems provides a crucial baseline for comparative studies. Future research should focus on:

• Quantitative analysis in non-mammalian organisms: Determining the concentration of cholesteryl acetate in plants, invertebrates, and microorganisms will provide insights into its evolutionary conservation and potential diverse functions.

• Specific roles in signaling: Elucidating whether cholesteryl acetate has distinct signaling properties compared to other long-chain cholesteryl esters is a key area for future investigation.

• Therapeutic potential: Given the link between cholesteryl ester metabolism and diseases like cancer, understanding the specific contribution of cholesteryl acetate could open new avenues for targeted drug development.

This technical guide provides a solid foundation for researchers and professionals in drug development to delve deeper into the biology of cholesteryl acetate and unlock its potential in various fields of biomedical science.

References

• 1. (-)-Cholesteryl acetate | C29H48O2 | CID 2723897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Signaling through cholesterol esterification: a new pathway for the cholecystokinin 2 receptor involved in cell growth and invasion - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. biorxiv.org [biorxiv.org]
• 6. A Facile LC-MS Method for Profiling Cholesterol and Cholesteryl Esters in Mammalian Cells and Tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. biorxiv.org [biorxiv.org]
• 9. Rhipicephalus sanguineus: brown dog tick - Learn About Parasites - Western College of Veterinary Medicine | University of Saskatchewan [wcvm.usask.ca]
• 10. Rhipicephalus sanguineus - Wikipedia [en.wikipedia.org]
• 11. Biology and ecology of the brown dog tick, Rhipicephalus sanguineus - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. EENY-221/IN378: Brown Dog Tick, Rhipicephalus sanguineus Latreille (Arachnida: Acari: Ixodidae) [edis.ifas.ufl.edu]
• 14. researchgate.net [researchgate.net]
• 15. Avento | Bioactive Compounds and Extracts of Heteroxenia ghardaqensis [avento.shop]
• 16. Inhibition of ERK1/2 and Activation of Liver X Receptor Synergistically Induce Macrophage ABCA1 Expression and Cholesterol Efflux - PMC [pmc.ncbi.nlm.nih.gov]
• 17. lipidmaps.org [lipidmaps.org]
• 18. Protocol for Lipid Sample Preparation for Biomedical Research - Creative Proteomics [creative-proteomics.com]
• 19. Special procedures | Cyberlipid [cyberlipid.gerli.com]
• 20. Advances and Challenges in Plant Sterol Research: Fundamentals, Analysis, Applications and Production - PMC [pmc.ncbi.nlm.nih.gov]
• 21. files.core.ac.uk [files.core.ac.uk]
• 22. aocs.org [aocs.org]
• 23. Qualitative and Quantitative Estimation of Bacterial Lipid Production | Springer Nature Experiments [experiments.springernature.com]
• 24. WO2018112165A1 - Methods for lipid extraction and identification of microbes using same via mass spectrometry - Google Patents [patents.google.com]
• 25. merckmillipore.com [merckmillipore.com]
• 26. Glycerolipid and Cholesterol Ester Analyses in Biological Samples by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 27. Simultaneous Quantification of Free Cholesterol, Cholesteryl Esters, and Triglycerides without Ester Hydrolysis by UHPLC Separation and In-Source Collision Induced Dissociation Coupled MS/MS - PMC [pmc.ncbi.nlm.nih.gov]

Cholesteryl Acetate as a Biomarker in Metabolic Studies: An In-Depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Cholesteryl esters, the storage and transport form of cholesterol, are increasingly recognized for their role in the pathophysiology of metabolic diseases. Among these, cholesteryl acetate represents the esterification of cholesterol with acetic acid. While the broader class of cholesteryl esters has been implicated in conditions such as atherosclerosis and non-alcoholic fatty liver disease (NAFLD), the specific role of endogenous cholesteryl acetate as a distinct biomarker is an emerging area of investigation. This technical guide provides a comprehensive overview of the current understanding of cholesteryl acetate and the broader context of cholesteryl ester metabolism in metabolic studies. It details the analytical methodologies for quantification, summarizes available quantitative data, and illustrates the key metabolic pathways. This document is intended to serve as a resource for researchers and professionals in drug development exploring the potential of cholesteryl esters as biomarkers and therapeutic targets.

Introduction to Cholesteryl Esters in Metabolic Disease

Cholesterol homeostasis is critical for cellular function, and its dysregulation is a hallmark of numerous metabolic disorders. Cholesteryl esters (CEs) are neutral lipids formed by the esterification of a fatty acid to the hydroxyl group of cholesterol. This conversion, primarily catalyzed by acyl-CoA:cholesterol acyltransferase (ACAT) within cells and lecithin-cholesterol acyltransferase (LCAT) in plasma, facilitates the storage of cholesterol in lipid droplets and its transport within lipoproteins.[1]

The accumulation of CEs is a key feature in the development of atherosclerosis, where they are major components of the lipid core of atherosclerotic plaques.[2] In non-alcoholic fatty liver disease (NAFLD), the esterification of cholesterol is a crucial step in the progression from simple steatosis to the more severe non-alcoholic steatohepatitis (NASH). While the focus has often been on the total CE pool or specific esters of long-chain fatty acids like cholesteryl oleate, the contribution of short-chain fatty acid esters like cholesteryl acetate is less understood.[3] Acetate, as the precursor for cholesterol synthesis, plays a fundamental role in lipid metabolism, suggesting that the dynamics of cholesteryl acetate could offer unique insights into metabolic dysregulation.[4]

Analytical Methodologies for Cholesteryl Ester Quantification

The analysis of cholesteryl esters in biological matrices presents analytical challenges due to their hydrophobicity and the complexity of the lipidome. Liquid chromatography-mass spectrometry (LC-MS) has emerged as the gold standard for the sensitive and specific quantification of various lipid species, including cholesteryl esters.

Experimental Protocol: LC-MS/MS for Cholesteryl Ester Profiling

This protocol provides a general framework for the analysis of cholesteryl esters, including cholesteryl acetate, in biological samples such as plasma, serum, or tissue homogenates.

2.1.1. Sample Preparation and Lipid Extraction

• Internal Standard Spiking: To a known volume or weight of the biological sample, add a mixture of deuterated or odd-chain cholesteryl ester internal standards, including a deuterated analog of cholesteryl acetate if available, to correct for extraction efficiency and matrix effects.

• Lipid Extraction (Folch Method):

  • Homogenize the sample in a chloroform:methanol (2:1, v/v) solution.

  • Vortex thoroughly and incubate at room temperature.

  • Add 0.2 volumes of 0.9% NaCl solution to induce phase separation.

  • Centrifuge to separate the layers.

  • Carefully collect the lower organic phase containing the lipids.

  • Dry the lipid extract under a stream of nitrogen.

• Reconstitution: Reconstitute the dried lipid extract in a suitable solvent for LC-MS analysis, such as isopropanol:acetonitrile:water (2:1:1, v/v).

2.1.2. Liquid Chromatography Separation

• Column: A C18 reversed-phase column is typically used for the separation of neutral lipids.

• Mobile Phase A: Acetonitrile/water (e.g., 60:40) with 10 mM ammonium formate and 0.1% formic acid.

• Mobile Phase B: Isopropanol/acetonitrile (e.g., 90:10) with 10 mM ammonium formate and 0.1% formic acid.

• Gradient: A typical gradient would start with a lower percentage of mobile phase B, gradually increasing to elute the more hydrophobic cholesteryl esters.

• Flow Rate: A flow rate of 0.2-0.5 mL/min is common.

• Column Temperature: Maintained at around 40-50°C to ensure good peak shape.

2.1.3. Mass Spectrometry Detection

• Ionization: Electrospray ionization (ESI) in positive ion mode is commonly used. Ammonium adducts ([M+NH4]+) are often monitored.

• Scan Mode: Multiple Reaction Monitoring (MRM) is employed for targeted quantification. The precursor ion is the ammonium adduct of the specific cholesteryl ester, and the characteristic product ion is the cholesterol backbone fragment (m/z 369.3).

• Instrumentation: A triple quadrupole or a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap) can be used.

2.1.4. Derivatization for Enhanced Sensitivity

For certain applications, derivatization of free cholesterol to cholesteryl acetate using acetyl chloride can be performed to improve ionization efficiency and allow for simultaneous analysis of free cholesterol and cholesteryl esters using a common product ion.[5]

Quantitative Data on Cholesteryl Esters in Metabolic Studies

Specific quantitative data for endogenous cholesteryl acetate in metabolic diseases is currently limited in the published literature. The Human Metabolome Database (HMDB) lists cholesteryl acetate as "Expected but not Quantified".[6] However, studies on the broader profile of cholesteryl esters provide valuable context.

Cholesteryl Ester Species	Sample Type	Condition	Concentration/Abundance	Reference
Total Cholesteryl Esters	Human Plasma (Japanese Preadolescents)	Healthy	Boys: 871 ± 153 pmol/µLGirls: 862 ± 96 pmol/µL	[7]
Cholesteryl Ester Profile	Human Plasma	Healthy	50 CE species identified, with CE 18:2 being the most abundant.	[5]
Fatty Acid Composition of CEs	Human Serum	Healthy (Controlled Diet)	Linoleic acid (18:2) incorporation into CEs increased by 9.3 g/100g of fatty acids for every 10% of energy from linoleic acid.	[8]
Cholesteryl Esters	Human Atherosclerotic Plaque	Atherosclerosis	Major lipid component of the lipid core.	[2]
Free Cholesterol vs. Cholesteryl Esters	Human Liver	NAFLD	Accumulation of free cholesterol without a corresponding increase in cholesteryl esters.	[9]

Note: The table summarizes available data on cholesteryl esters. Specific concentrations of cholesteryl acetate are not yet widely reported.

Signaling Pathways and Metabolic Relationships

Cholesteryl acetate is integrated into the general pathways of cholesteryl ester metabolism. Its synthesis and degradation are governed by the same enzymatic machinery that controls the broader CE pool.

Synthesis and Degradation of Cholesteryl Esters

The primary enzymes responsible for the synthesis and hydrolysis of cholesteryl esters are central to maintaining cholesterol homeostasis.

Figure 1. General overview of cholesteryl ester synthesis, storage, and hydrolysis.

This pathway illustrates the central role of ACAT in intracellular cholesterol esterification for storage in lipid droplets, and LCAT in the esterification of cholesterol on high-density lipoproteins (HDL) in the plasma for reverse cholesterol transport.[1] Cholesteryl ester hydrolases (CEH), including lysosomal acid lipase (LAL), are responsible for the hydrolysis of cholesteryl esters back to free cholesterol and fatty acids.

Experimental Workflow for Cholesteryl Ester Analysis

The following diagram outlines the typical workflow for the analysis of cholesteryl esters from biological samples using LC-MS/MS.

Figure 2. Standard experimental workflow for LC-MS/MS analysis of cholesteryl esters.

Future Perspectives and Conclusion

The role of cholesteryl esters as biomarkers in metabolic diseases is a rapidly evolving field. While the current focus is often on the total CE pool or specific long-chain fatty acyl esters, the potential of short-chain esters like cholesteryl acetate as more specific indicators of metabolic flux warrants further investigation. The close relationship between acetate and the foundational steps of cholesterol biosynthesis suggests that fluctuations in cholesteryl acetate may reflect early changes in metabolic health.

Future research should prioritize the development and validation of sensitive analytical methods for the absolute quantification of endogenous cholesteryl acetate in large clinical cohorts. Such studies will be crucial to establish reference ranges and to determine the diagnostic and prognostic value of cholesteryl acetate in atherosclerosis, NAFLD, and other metabolic disorders. A deeper understanding of the specific enzymes that may preferentially utilize acetate for cholesterol esterification could also reveal novel therapeutic targets.

References

• 1. Frontiers | Cholesterol Metabolic Reprogramming in Cancer and Its Pharmacological Modulation as Therapeutic Strategy [frontiersin.org]
• 2. mdpi.com [mdpi.com]
• 3. LDL cholesteryl oleate: a biomarker for atherosclerosis? - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Molecular Pathways Underlying Cholesterol Homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Human Metabolome Database: Showing metabocard for Cholesteryl acetate (HMDB0003822) [hmdb.ca]
• 7. Quantitative determination of plasma cholesteryl ester levels in Japanese preadolescents from the Hokkaido study using liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Fatty acids in serum cholesteryl esters as quantitative biomarkers of dietary intake in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Cholesterol and NAFLD: Renewed focus on an old villain - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Thermotropic Liquid Crystal Properties of Cholesteryl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction: Cholesteryl Acetate and the World of Liquid Crystals

Cholesteryl acetate, a derivative of cholesterol, holds a significant place in the history and science of liquid crystals. It was one of the first materials in which liquid crystalline properties were observed, paving the way for a deeper understanding of this unique state of matter.[1] Thermotropic liquid crystals, such as cholesteryl acetate, exhibit phases of matter that are intermediate between a crystalline solid and an isotropic liquid, with these phases being induced by changes in temperature.

This technical guide provides a comprehensive overview of the thermotropic liquid crystal properties of cholesteryl acetate, with a focus on its phase transitions, experimental characterization, and the relationship between its molecular structure and optical properties. This information is particularly relevant for researchers in materials science, as well as for professionals in drug development where liquid crystal phases can influence drug delivery systems and formulations.

Thermotropic Properties of Cholesteryl Acetate

Cholesteryl acetate is classified as a monotropic liquid crystal. This means that its cholesteric liquid crystal phase is only observed upon cooling from the isotropic liquid state and not during heating from the solid crystalline state.[2] This behavior is attributed to the relatively stable crystalline lattice of cholesteryl acetate.

Phase Transitions

Upon heating, solid cholesteryl acetate melts directly into an isotropic liquid. When this isotropic liquid is subsequently cooled, it transitions into the cholesteric liquid crystal phase before crystallizing. The temperatures at which these transitions occur can be influenced by factors such as the purity of the sample and the rate of heating or cooling. For less pure samples, a cholesteric mesophase may be observed upon supercooling the melt.[2]

Quantitative Data Summary

The following table summarizes the available quantitative data for the phase transitions of cholesteryl acetate. It is important to note that the clearing point and its associated enthalpy can vary depending on the experimental conditions, particularly the cooling rate and sample purity.

Property	Value	Notes
Melting Point (Tₘ)	112-114 °C	Transition from solid crystal to isotropic liquid upon heating.
Clearing Point (Tₖ)	~92 °C (on cooling)	Transition from isotropic liquid to cholesteric phase upon cooling. This value is highly dependent on the cooling rate and sample purity.
Enthalpy of Melting (ΔHₘ)	Data not consistently available	The energy required for the solid to isotropic liquid transition.
Enthalpy of Clearing (ΔHₖ)	Data not consistently available	The energy released during the isotropic to cholesteric transition upon cooling.

Experimental Characterization Techniques

The thermotropic properties of cholesteryl acetate are primarily investigated using Differential Scanning Calorimetry (DSC) and Polarized Optical Microscopy (POM).

Differential Scanning Calorimetry (DSC)

Principle: DSC is a thermoanalytical technique that measures the difference in the amount of heat required to increase the temperature of a sample and a reference as a function of temperature. This allows for the determination of transition temperatures and the enthalpy changes associated with phase transitions.[3][4]

Experimental Protocol:

• Sample Preparation: A small amount of cholesteryl acetate (typically 1-5 mg) is accurately weighed and hermetically sealed in an aluminum DSC pan. An empty sealed pan is used as a reference.

• Instrument Setup: The DSC instrument is purged with an inert gas (e.g., nitrogen) to prevent oxidation of the sample.

• Heating and Cooling Program:

  • Heating Scan: The sample is heated at a constant rate (e.g., 10 °C/min) from room temperature to a temperature above the melting point (e.g., 130 °C). This scan will show the melting endotherm.

  • Cooling Scan: The sample is then cooled at a controlled rate (e.g., 10 °C/min) back to room temperature. This scan will reveal the exothermic transition from the isotropic liquid to the cholesteric phase, followed by the crystallization exotherm.

• Data Analysis: The onset temperature of the melting peak in the heating scan is taken as the melting point. The peak temperature of the first exotherm during cooling corresponds to the isotropic-cholesteric transition (clearing point). The enthalpy of the transitions is calculated by integrating the area under the respective peaks.

Polarized Optical Microscopy (POM)

Principle: POM is a crucial technique for identifying and characterizing liquid crystal phases. It utilizes polarized light to visualize the anisotropic nature of liquid crystals. Different liquid crystal phases exhibit characteristic optical textures.

Experimental Protocol:

• Sample Preparation: A small amount of cholesteryl acetate is placed on a clean microscope slide and covered with a coverslip.

• Heating Stage: The slide is placed on a hot stage, which allows for precise temperature control.

• Microscope Setup: The sample is observed between crossed polarizers.

• Observation upon Heating: As the sample is heated, the crystalline solid will melt into an isotropic liquid, which will appear dark between the crossed polarizers.

• Observation upon Cooling: Upon slow cooling of the isotropic liquid, the formation of the cholesteric phase will be observed as the appearance of birefringent textures. A common texture for the cholesteric phase is the "focal conic" or "fan-like" texture. Further cooling will lead to the crystallization of the material.

Molecular Arrangement and Optical Properties

The Cholesteric Phase: A Helical Structure

The defining characteristic of the cholesteric (or chiral nematic) liquid crystal phase is its helical structure. The rod-like molecules of cholesteryl acetate are arranged in layers, with the long axes of the molecules parallel to each other within each layer. However, the direction of this alignment rotates slightly from one layer to the next, tracing out a helix.

Helical Pitch and Selective Light Reflection

The distance over which the molecular director rotates by a full 360° is known as the helical pitch (p) . This periodic helical structure gives rise to the unique optical property of selective reflection of circularly polarized light. When white light is incident on a cholesteric liquid crystal, a specific wavelength of light will be reflected, and the color of the reflected light depends on the helical pitch.

Temperature Dependence of the Helical Pitch

Visualizations

Experimental Workflow for Characterization

Caption: Experimental workflow for characterizing the thermotropic properties of cholesteryl acetate.

Relationship of Properties

Caption: Relationship between molecular structure, temperature, and properties of cholesteryl acetate.

Applications in Research and Drug Development

The unique thermotropic properties of cholesteryl acetate and other cholesteric liquid crystals make them valuable in various scientific and technological fields:

• Temperature Sensing: The temperature-dependent color play of cholesteric liquid crystals allows for their use in thermometers and thermal mapping applications.

• Drug Delivery: The ordered structure of liquid crystals can be utilized to encapsulate and control the release of therapeutic agents. Understanding the phase behavior of cholesteryl esters is crucial in the development of lipid-based drug delivery systems.

• Formulation Science: In pharmaceutical formulations, the physical state of excipients can significantly impact the stability and bioavailability of a drug. The study of the liquid crystalline behavior of cholesterol derivatives provides insights into their role in complex formulations.

• Biophysical Research: Cholesteryl esters are important components of biological systems, and their phase behavior can influence the properties of lipid aggregates and cell membranes.

Conclusion

Cholesteryl acetate serves as a classic example of a monotropic thermotropic liquid crystal. Its distinct phase transitions, characterized by a cholesteric phase that appears only upon cooling, and its temperature-sensitive optical properties, have been a subject of scientific inquiry for over a century. A thorough understanding of its properties, achievable through techniques like DSC and POM, is essential for its application in materials science and is of growing importance in the fields of drug development and biophysics. While the fundamental principles of its behavior are well-established, further research into the precise quantitative aspects of its phase transitions and the temperature dependence of its helical pitch, particularly concerning the influence of purity, will continue to refine our understanding and expand the potential applications of this fascinating material.

References

• 1. s3-eu-west-1.amazonaws.com [s3-eu-west-1.amazonaws.com]
• 2. researchgate.net [researchgate.net]
• 3. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Thermotropic properties and molecular dynamics of cholesteryl ester rich very low density lipoproteins: effect of hydrophobic core on polar surface - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Basic Handling and Storage of Cholesteryl Acetate Powder

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the essential procedures for the safe handling, storage, and basic experimental use of cholesteryl acetate powder. The information is intended to support laboratory professionals in maintaining the integrity of the compound and ensuring a safe working environment.

Compound Information

Cholesteryl acetate is the acetate ester of cholesterol, a sterol widely found in animal tissues. It is a key component in various biological and pharmaceutical applications, including the formulation of drug delivery systems and as a component in liquid crystal displays.

Physical and Chemical Properties

Proper handling and experimental design require a thorough understanding of the physical and chemical properties of cholesteryl acetate.

Property	Value	References
Molecular Formula	C₂₉H₄₈O₂	[1]
Molecular Weight	428.7 g/mol	[1]
Appearance	White crystalline powder/solid	[1][2]
Melting Point	111.5 - 115 °C (232.7 - 239 °F)	[1]
Solubility	Insoluble in water. Soluble in chloroform.	[1][2]
Odor	Odorless	[1]
Stability	Stable under normal, recommended storage conditions.	[1][3]

Safety and Hazard Information

Cholesteryl acetate is considered a hazardous substance and requires careful handling to avoid potential health risks.[2][3]

Hazard Statement	Description	GHS Classification	References
H302	Harmful if swallowed	Acute toxicity, oral (Category 4)	[3]
H315	Causes skin irritation	Skin corrosion/irritation (Category 2)	[3]
H319	Causes serious eye irritation	Serious eye damage/eye irritation (Category 2A)	[3]
H335	May cause respiratory irritation	Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3)	[3]

Handling and Storage Protocols

Adherence to proper handling and storage protocols is critical for user safety and to preserve the quality of the cholesteryl acetate powder.

Personal Protective Equipment (PPE)

The following PPE should be worn at all times when handling cholesteryl acetate powder to minimize exposure.

PPE Category	Specific Recommendations	References
Eye/Face Protection	Safety goggles with side-shields or chemical safety goggles.	[1][3]
Hand Protection	Protective gloves (e.g., nitrile rubber).	[1][3]
Skin and Body Protection	Impervious clothing, lab coat.	[1][3]
Respiratory Protection	A suitable respirator or dust mask (e.g., N95 type) should be used to avoid dust inhalation.	[1][3][4]

Safe Handling Procedures

To ensure a safe laboratory environment, the following handling procedures should be strictly followed.

• Ventilation: Handle cholesteryl acetate powder in a well-ventilated area, preferably in a chemical fume hood, to avoid inhalation of dust particles.[3][5]

• Avoiding Contact: Avoid all personal contact, including inhalation and contact with skin and eyes.[2][3]

• Dust Formation: Minimize the formation of dust during handling.[2][5] Use dry clean-up procedures and avoid generating dust clouds, which can form explosive mixtures with air.[2]

• Hygiene: Wash hands thoroughly after handling.[3] Do not eat, drink, or smoke in the work area.[3]

• Spills: In case of a minor spill, remove all ignition sources, clean up immediately using dry procedures, and place the waste in a suitable, labeled container for disposal.[2] For major spills, evacuate the area and alert emergency responders.[2]

Storage Conditions

Proper storage is essential to maintain the stability and integrity of cholesteryl acetate powder.

Parameter	Recommendation	References
Temperature	Store in a dry, cool, and well-ventilated place.[1][5] Recommended long-term storage at room temperature, with some suppliers suggesting <15°C.[6][7] For solutions, -20°C for up to 1 year or -80°C for up to 2 years is recommended.[3][6]
Container	Keep the container tightly closed.[1][5]
Incompatible Materials	Store away from strong oxidizing agents, strong acids, and strong alkalis.[1][3]
Light and Moisture	Protect from light and moisture.[8]
Stability	Stable for at least 2 years when stored at +4°C.[8] Some suppliers indicate a stability of ≥ 4 years under appropriate storage conditions.[9]

Experimental Workflows & Protocols

The following sections provide detailed methodologies for common experimental procedures involving cholesteryl acetate.

Workflow for Safe Handling and Storage

The following diagram illustrates the logical workflow for the safe handling and storage of cholesteryl acetate powder.

Workflow for Handling and Storage of Cholesteryl Acetate Powder.

Preparation of a Thermochromic Liquid Crystal Film

This protocol describes the preparation of a simple thermochromic liquid crystal film using a mixture containing cholesteryl acetate. The color of the film will change in response to temperature variations.

Materials:

• Cholesteryl Oleyl Carbonate

• Cholesteryl Pelargonate

• Cholesteryl Benzoate

• Cholesteryl Acetate (as a potential additive to modify properties, though not in the base mixture of some simple protocols)

• Glass vial

• Heat gun or hot plate

• Spatula

• Clear contact paper or microscope slides

Methodology:

• Weighing the Components: In a glass vial, accurately weigh the desired ratio of cholesteryl esters. A common starting mixture for a broad temperature range does not always include cholesteryl acetate, but it can be added to tune the response. A typical mixture might be 1.0 g cholesteryl oleyl carbonate, 0.8 g cholesteryl pelargonate, and 0.2 g cholesteryl benzoate.

• Melting and Mixing: Gently heat the vial using a heat gun or on a hot plate until the solid mixture melts into a homogenous liquid.

• Film Preparation:

  • Place a small amount of the molten liquid crystal mixture onto the center of a piece of clear contact paper or a microscope slide.

  • If using contact paper, cover it with a second piece, sticky sides together, and press to create a thin, uniform film.

  • If using microscope slides, place a second slide on top and gently press to spread the mixture.

• Observation: Allow the film to cool to room temperature. The film will exhibit different colors depending on the temperature. The color changes can be observed by touching the film or placing it on surfaces with varying temperatures.

Experimental Workflow for Liquid Crystal Film Preparation.

Formulation of Cholesteryl Acetate Solid Lipid Nanoparticles (SLNs)

This protocol outlines a general method for the preparation of solid lipid nanoparticles (SLNs) using cholesteryl acetate as a component of the lipid matrix. This method is based on the solvent emulsification-evaporation technique.

Materials:

• Cholesteryl Acetate

• Lecithin (or another suitable emulsifier)

• Sodium Glycocholate (as a co-emulsifier)

• Water-immiscible organic solvent (e.g., cyclohexane, chloroform)

• Aqueous phase (e.g., deionized water)

• High-speed homogenizer or sonicator

• Rotary evaporator

Methodology:

• Preparation of the Organic Phase: Dissolve cholesteryl acetate and the emulsifier (e.g., lecithin) in the organic solvent.

• Preparation of the Aqueous Phase: Dissolve the co-emulsifier (e.g., sodium glycocholate) in the aqueous phase.

• Emulsification: Add the organic phase to the aqueous phase and emulsify using a high-speed homogenizer or sonicator to form an oil-in-water (o/w) emulsion.

• Solvent Evaporation: Remove the organic solvent from the emulsion using a rotary evaporator under reduced pressure.

• Nanoparticle Formation: As the solvent evaporates, the cholesteryl acetate precipitates, forming solid lipid nanoparticles dispersed in the aqueous phase.

• Characterization: The resulting SLN dispersion can be further characterized for particle size, zeta potential, and drug loading (if a therapeutic agent is co-encapsulated).

Logical Relationship for SLN Formulation.

Concluding Remarks

This technical guide provides foundational information for the safe and effective use of cholesteryl acetate powder in a research setting. It is imperative that all laboratory personnel familiarize themselves with the safety data sheet (SDS) for cholesteryl acetate before commencing any work.[1][2][3][5][10] The experimental protocols provided herein are intended as a starting point and may require optimization based on specific research objectives and laboratory conditions. Always adhere to institutional safety guidelines and best laboratory practices when handling this and any other chemical substance.

References

• 1. fishersci.com [fishersci.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. file.medchemexpress.com [file.medchemexpress.com]
• 4. Cholesteryl acetate 97 604-35-3 [sigmaaldrich.com]
• 5. chemicalbook.com [chemicalbook.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Cholesterol Acetate | 604-35-3 | TCI EUROPE N.V. [tcichemicals.com]
• 8. Cholesteryl acetate - CAS-Number 604-35-3 - Order from Chemodex [chemodex.com]
• 9. caymanchem.com [caymanchem.com]
• 10. echemi.com [echemi.com]

Protocols & Analytical Methods

Synthesis of Cholesteryl Acetate: An Application Note and Laboratory Protocol

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the synthesis of cholesteryl acetate, a common cholesterol ester. Cholesteryl acetate finds applications in various research and development areas, including its use in cosmetics, liquid crystal displays, and as a component in model biological membranes.[1][2][3] This protocol outlines the esterification of cholesterol via reaction with acetic anhydride.

I. Reaction and Purification Overview

The synthesis of cholesteryl acetate is typically achieved through the esterification of cholesterol with acetic anhydride.[1][4] The reaction involves the acetylation of the hydroxyl group of cholesterol.[4] Following the reaction, the product is isolated and purified to remove unreacted cholesterol and other impurities. Common purification techniques include recrystallization and column chromatography.[1][4]

II. Quantitative Data Summary

The following table summarizes quantitative data from various established protocols for the synthesis of cholesteryl acetate, providing a comparative overview of reaction conditions and expected outcomes.

Parameter	Protocol 1	Protocol 2
Starting Material	Cholesterol	Cholesterol
Reagents	Acetic Anhydride	Acetic Anhydride, Glacial Acetic Acid
Quantities	5 g Cholesterol, 7.5 mL Acetic Anhydride	0.5 g Cholesterol, 5 mL Glacial Acetic Acid, 1 mL Acetic Anhydride
Reaction Time	1 hour	30 minutes
Reaction Temperature	Boiling	Boiling water bath
Purification Method	Recrystallization from cold methanol	Column Chromatography (Silica gel)
Reported Yield	5 g	Not explicitly stated, depends on chromatography
Product Melting Point	114–115 °C[5]	Not explicitly stated
Reference	Organic Syntheses Procedure[5]	Comprehensive Organic Chemistry Experiments[4]

III. Experimental Protocol

This protocol details the synthesis of cholesteryl acetate from cholesterol and acetic anhydride, followed by purification.

A. Materials and Equipment

• Cholesterol

• Acetic anhydride

• Glacial acetic acid

• Methylene chloride

• Hexane

• Ethyl acetate

• 10% Sodium hydroxide solution

• Anhydrous sodium sulfate

• Erlenmeyer flask

• Water bath

• Magnetic stirrer and heating plate

• Rotary evaporator system

• Chromatography column with silica gel

• Thin-layer chromatography (TLC) plates and chamber

• Standard laboratory glassware and safety equipment (fume hood, safety glasses, gloves)

B. Synthesis Procedure [4]

• In a small Erlenmeyer flask, add 0.5 g of cholesterol to 5 mL of glacial acetic acid and swirl the mixture.

• Add 1 mL of acetic anhydride to the flask.

• Place a magnetic stirrer in the flask and heat the mixture in a boiling water bath with stirring for approximately 30 minutes.

• After the heating period, cool the reaction mixture to room temperature.

• Add 20 mL of water to the cooled mixture.

• Extract the product with two 25 mL portions of methylene chloride.

• Combine the organic extracts and wash them twice with 15 mL of distilled water.

• Wash the organic layer with 25 mL of 10% sodium hydroxide solution.

• Dry the organic extract over anhydrous sodium sulfate.

• Filter the dried solution by gravity into a pre-weighed round-bottom flask.

• Evaporate the solvent under vacuum using a rotary evaporator.

• Weigh the crude product to determine the crude yield.

C. Purification by Column Chromatography [4]

• Prepare a silica gel column using a suitable slurry packing method with a non-polar solvent like hexane.

• Dissolve the crude cholesteryl acetate in a minimal amount of a suitable solvent (e.g., methylene chloride or a mixture of hexane and ethyl acetate).

• Load the dissolved sample onto the top of the silica gel column.

• Elute the column with a solvent system of increasing polarity, starting with a low polarity mixture (e.g., hexane/ethyl acetate 9:1) and gradually increasing the proportion of the more polar solvent.

• Monitor the separation of cholesteryl acetate from unreacted cholesterol using thin-layer chromatography (TLC).

• Collect the fractions containing the pure cholesteryl acetate.

• Combine the pure fractions and evaporate the solvent to obtain the purified product.

D. Characterization

The identity and purity of the synthesized cholesteryl acetate can be confirmed by determining its melting point, which is reported to be in the range of 112-115 °C.[5]

IV. Visualized Experimental Workflow

The following diagram illustrates the key steps in the synthesis and purification of cholesteryl acetate.

Caption: Workflow for the synthesis and purification of cholesteryl acetate.

V. Safety Precautions

• Acetic anhydride is corrosive and a lachrymator. Handle it in a well-ventilated fume hood.

• Glacial acetic acid is corrosive.

• Methylene chloride is a volatile and potentially carcinogenic solvent.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, gloves, and a lab coat, when handling these chemicals.

• Dispose of all chemical waste in accordance with institutional and local regulations.

References

• 1. Cholesteryl acetate | 604-35-3 [chemicalbook.com]
• 2. Molecular Expressions: Science, Optics & You - Olympus MIC-D: Chemical Crystal Movie Gallery - Cholesteryl Acetate [micro.magnet.fsu.edu]
• 3. caymanchem.com [caymanchem.com]
• 4. books.rsc.org [books.rsc.org]
• 5. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for the Use of Cholesteryl Acetate as an Internal Standard in GC-MS Analysis

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to utilizing cholesteryl acetate as an internal standard for the quantitative analysis of sterols and other analogous compounds using Gas Chromatography-Mass Spectrometry (GC-MS). This document outlines the rationale for its use, detailed experimental protocols, and expected performance data.

Introduction

Gas Chromatography-Mass Spectrometry (GC-MS) is a powerful analytical technique for the separation, identification, and quantification of volatile and semi-volatile compounds. In many applications, particularly in complex biological matrices, the use of an internal standard (IS) is crucial for achieving accurate and precise quantification. An internal standard helps to correct for variations in sample preparation, injection volume, and instrument response.

Cholesteryl acetate is a suitable internal standard for the analysis of cholesterol, its precursors, and other sterols for several reasons:

• Structural Similarity: As an ester of cholesterol, it shares structural and chemical properties with the target analytes, ensuring similar behavior during extraction and derivatization steps.

• Chromatographic Behavior: Its retention time is typically close to that of other sterols, but distinct enough to allow for clear chromatographic separation.

• Stability: The acetate derivative is stable under typical GC-MS conditions.

• Mass Spectral Properties: It produces a characteristic and intense fragment ion at m/z 369, which is suitable for selective ion monitoring (SIM) for sensitive and specific detection.

Experimental Protocols

This section details the necessary steps for using cholesteryl acetate as an internal standard in a typical GC-MS workflow, from sample preparation to data analysis.

Materials and Reagents

• Solvents: Hexane, isopropanol, chloroform, methanol, pyridine (all HPLC or GC grade)

• Derivatizing Reagent: Acetic anhydride

• Internal Standard: Cholesteryl acetate

• Analytes: Cholesterol and other sterols of interest

• Gases: Helium (99.999% purity) for GC carrier gas

Standard Solution Preparation

• Internal Standard Stock Solution (1 mg/mL): Accurately weigh 10 mg of cholesteryl acetate and dissolve it in 10 mL of isopropanol.

• Analyte Stock Solutions (1 mg/mL): Prepare individual stock solutions for each target sterol by dissolving 10 mg of each in 10 mL of isopropanol.

• Working Standard Solutions: Prepare a series of calibration standards by making serial dilutions of the analyte stock solutions in a suitable solvent like hexane. Each calibration standard should be spiked with a constant concentration of the cholesteryl acetate internal standard. The concentration of the internal standard should be chosen to be in the mid-range of the expected analyte concentrations.

Sample Preparation (from Plasma/Serum)

• Spiking: To a 100 µL aliquot of plasma or serum, add a known amount of the cholesteryl acetate internal standard working solution.

• Saponification (to hydrolyze cholesteryl esters to free cholesterol):

  • Add 1 mL of 1 M methanolic NaOH.

  • Vortex for 30 seconds.

  • Incubate at 80°C for 1 hour.

  • Cool to room temperature.

• Extraction:

  • Add 1 mL of deionized water and 2 mL of hexane.

  • Vortex for 2 minutes.

  • Centrifuge at 2000 rpm for 5 minutes to separate the layers.

  • Carefully transfer the upper hexane layer to a clean tube.

  • Repeat the extraction with another 2 mL of hexane and combine the hexane fractions.

• Drying: Evaporate the pooled hexane extracts to dryness under a gentle stream of nitrogen at 40°C.

• Derivatization (Acetylation):

  • To the dried residue, add 50 µL of pyridine and 100 µL of acetic anhydride.

  • Cap the vial tightly and heat at 60°C for 1 hour to ensure complete acetylation of all free sterols.

  • Evaporate the derivatizing reagents to dryness under a stream of nitrogen.

  • Reconstitute the residue in 100 µL of hexane for GC-MS analysis.

GC-MS Instrumentation and Conditions

The following are typical GC-MS parameters for sterol analysis. These may need to be optimized for specific instruments and applications.

Parameter	Condition
Gas Chromatograph	Agilent 7890B or equivalent
Mass Spectrometer	Agilent 5977A or equivalent
Column	HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent
Carrier Gas	Helium at a constant flow rate of 1.0 mL/min
Injector Temperature	280°C
Injection Mode	Splitless (1 µL injection volume)
Oven Temperature Program	Initial temperature: 180°C, hold for 2 minutes. Ramp to 280°C at 10°C/min. Hold at 280°C for 10 minutes.
MS Source Temperature	230°C
MS Quadrupole Temperature	150°C
Ionization Mode	Electron Ionization (EI) at 70 eV
Acquisition Mode	Selected Ion Monitoring (SIM) for quantification and Scan mode for qualitative identification.
SIM Ions	- Cholesteryl Acetate (IS): m/z 368- Cholesterol Acetate (from analyte): m/z 368, 428- Other sterol acetates as determined

Data Presentation and Performance

The use of cholesteryl acetate as an internal standard allows for robust and reproducible quantification. The performance of the method should be validated according to ICH guidelines. Below are tables summarizing typical performance data for a validated GC-MS method for the analysis of common sterol acetates, which are indicative of the performance expected when using cholesteryl acetate as an internal standard.

Linearity Data

Analyte	Concentration Range (µg/mL)	Correlation Coefficient (r²)
Cholesterol Acetate	0.5 - 100	≥ 0.998
β-Sitosterol Acetate	1.0 - 120	≥ 0.995

Table 1: Example of linearity data for sterol acetate analysis by GC-MS.

Precision and Accuracy Data

Analyte	Spiked Concentration (µg/mL)	Intra-day Precision (%RSD)	Inter-day Precision (%RSD)	Accuracy (% Recovery)
Cholesterol Acetate	1.0	< 5%	< 10%	95 - 105%
10.0	< 3%	< 8%	98 - 102%
50.0	< 2%	< 5%	99 - 101%

Table 2: Representative precision and accuracy data for the quantification of cholesterol acetate.

Limits of Detection and Quantification

Parameter	Value (µg/mL)
Limit of Detection (LOD)	~0.1
Limit of Quantification (LOQ)	~0.5

Table 3: Typical limits of detection and quantification for sterol acetates by GC-MS.

Visualizations

Experimental Workflow

The following diagram illustrates the complete experimental workflow from sample collection to data analysis.

Caption: Workflow for sterol analysis using cholesteryl acetate as an internal standard.

Logical Relationship for Quantification

This diagram shows the logical basis for using an internal standard for quantification.

Caption: Logic of internal standard-based quantification.

Conclusion

Cholesteryl acetate serves as a reliable and effective internal standard for the GC-MS quantification of cholesterol and other sterols in biological samples. Its structural similarity to the analytes of interest and stable behavior under analytical conditions ensure high accuracy and precision. The detailed protocols and performance data provided in these notes offer a solid foundation for researchers, scientists, and drug development professionals to implement this methodology in their laboratories. As with any analytical method, optimization and validation are essential for achieving the best results for a specific application.

Application Notes and Protocols: Preparation of Cholesteryl Acetate for Cell Culture Experiments

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl acetate is the acetate ester of cholesterol, a critical component of mammalian cell membranes. In cell culture, it serves as a source of cholesterol for various research applications, including studies on lipid metabolism, atherosclerosis, and the structure and function of lipid rafts.[1][2] As the primary transport and storage form of cholesterol, cholesteryl acetate's role in cellular processes is of significant interest in arteriosclerosis research.[1] Proper preparation of cholesteryl acetate solutions is crucial for obtaining reliable and reproducible experimental results. This document provides detailed protocols for the preparation of cholesteryl acetate solutions for use in cell culture experiments, along with relevant technical data and diagrams.

Product Information and Data Presentation

This section summarizes the key physical and chemical properties of cholesteryl acetate.

Property	Value	References
Synonyms	Cholesterol acetate, Cholesterin acetate, 3β-Acetoxy-5-cholestene	[3]
Molecular Formula	C₂₉H₄₈O₂	[3]
Molecular Weight	428.69 g/mol	[3]
Appearance	White crystalline powder	[4]
Melting Point	112-114 °C	[1]
Purity	≥98% (HPLC)	[1]

Solubility Data:

Solvent	Solubility	Notes	References
Ethanol	33.33 mg/mL (77.75 mM)	Requires sonication for dissolution.	[5]
DMSO	Insoluble/Slightly Soluble	Moisture-absorbing DMSO can reduce solubility. Fresh DMSO is recommended.	[3][6]
Chloroform	Soluble/Slightly Soluble	[4][7]
Water	Insoluble	[3]

Storage and Stability:

Form	Storage Temperature	Stability	References
Powder	-20°C	3 years	[3]
Stock Solution in Solvent	-80°C	1-2 years	[3][5]
Stock Solution in Solvent	-20°C	1 year	[5]

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Acetate Stock Solution (10 mM in Ethanol)

This protocol describes the preparation of a 10 mM stock solution of cholesteryl acetate in ethanol. Ethanol is the recommended solvent for cell culture applications due to its lower cytotoxicity compared to other organic solvents.

Materials:

• Cholesteryl Acetate (powder)

• 200 proof (100%) Ethanol, sterile

• Sterile, conical centrifuge tubes (15 mL or 50 mL)

• Ultrasonic water bath

• Sterile syringe filters (0.22 µm)

• Sterile microcentrifuge tubes for aliquots

Procedure:

• Weighing: Accurately weigh out 4.29 mg of cholesteryl acetate powder and transfer it to a sterile 15 mL conical tube.

• Solvent Addition: Add 1 mL of 100% sterile ethanol to the conical tube.

• Dissolution: Tightly cap the tube and place it in an ultrasonic water bath. Sonicate the solution until the cholesteryl acetate is completely dissolved.[5] This may take several minutes. Visually inspect the solution to ensure no particulate matter remains.

• Sterilization: Sterilize the solution by passing it through a 0.22 µm syringe filter into a new sterile conical tube.

• Aliquoting: Dispense the sterile stock solution into smaller, single-use aliquots in sterile microcentrifuge tubes. This prevents repeated freeze-thaw cycles which can degrade the product.[3]

• Storage: Store the aliquots at -80°C for long-term storage (up to 2 years) or -20°C for shorter-term storage (up to 1 year).[3][5]

Protocol 2: Preparation of Working Solution in Cell Culture Medium

This protocol details the dilution of the cholesteryl acetate stock solution into a complete cell culture medium to achieve the desired final concentration for treating cells.

Materials:

• 10 mM Cholesteryl Acetate stock solution (from Protocol 1)

• Complete cell culture medium, pre-warmed to 37°C

• Sterile conical centrifuge tubes

Procedure:

• Thawing: Thaw an aliquot of the 10 mM cholesteryl acetate stock solution at room temperature.

• Dilution: In a sterile conical tube, add the required volume of the stock solution to a pre-warmed complete cell culture medium to achieve the desired final concentration. For example, to prepare 10 mL of a 10 µM working solution, add 10 µL of the 10 mM stock solution to 9.99 mL of the medium.

• Mixing: Gently mix the working solution by inverting the tube several times or by gentle vortexing. Avoid vigorous shaking to prevent protein denaturation in the medium.

• Application to Cells: Immediately add the working solution to your cell cultures. It is recommended to replace the existing medium with the freshly prepared working solution.

• Control: Prepare a vehicle control by adding the same volume of ethanol to the cell culture medium as was used for the cholesteryl acetate working solution.

Mandatory Visualizations

Experimental Workflow for Cholesteryl Acetate Preparation and Cell Treatment

Caption: Workflow for preparing and using cholesteryl acetate in cell culture.

Simplified Overview of Cholesterol Homeostasis Signaling

Caption: Key pathways in cellular cholesterol regulation.

Troubleshooting

Problem	Possible Cause	Solution
Cholesteryl acetate does not dissolve completely.	Insufficient sonication time or power.	Continue sonication until the solution is clear. A slight warming of the water bath may aid dissolution.
Old or hydrated solvent.	Use fresh, anhydrous ethanol.
Precipitate forms in the working solution.	High final concentration of cholesteryl acetate.	Ensure the final concentration is within the soluble range for your specific cell culture medium. Perform a serial dilution if necessary.
High concentration of ethanol in the final medium.	Keep the final ethanol concentration below 0.5% to minimize cytotoxicity and precipitation.
Observed cytotoxicity in cell culture.	High concentration of ethanol (vehicle).	Ensure the vehicle control shows no cytotoxicity. If it does, lower the final ethanol concentration.
High concentration of cholesteryl acetate.	Perform a dose-response experiment to determine the optimal, non-toxic concentration for your cell line.

Safety Precautions

• Cholesteryl acetate is for research use only and not for human or veterinary use.[6][7]

• Wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, when handling the powder and solutions.

• Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation of dust.[8]

• Ethanol is flammable; keep it away from open flames and ignition sources.

• Dispose of all waste according to institutional and local regulations.

References

• 1. Cholesteryl acetate - CAS-Number 604-35-3 - Order from Chemodex [chemodex.com]
• 2. Human Metabolome Database: Showing metabocard for Cholesteryl acetate (HMDB0003822) [hmdb.ca]
• 3. selleckchem.com [selleckchem.com]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Cholesteryl Acetate | TargetMol [targetmol.com]
• 7. caymanchem.com [caymanchem.com]
• 8. chembk.com [chembk.com]

Cholesteryl Acetate in Artificial Lipid Membranes: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl acetate, the ester derivative of cholesterol, is a key molecule in the study and development of artificial lipid membranes. Its structural similarity to cholesterol, a crucial component of mammalian cell membranes, makes it a valuable tool for modulating the biophysical properties of liposomes, niosomes, and other lipid-based drug delivery systems. The addition of the acetate group alters the polarity and molecular geometry of the sterol, leading to distinct effects on membrane fluidity, permeability, and stability compared to its parent molecule, cholesterol. These application notes provide a comprehensive overview of the use of cholesteryl acetate in artificial lipid membranes, including its biophysical effects, relevant quantitative data, and detailed experimental protocols.

Biophysical Effects of Cholesteryl Acetate in Lipid Bilayers

The incorporation of cholesteryl acetate into a phospholipid bilayer influences several key biophysical parameters. While direct quantitative comparisons with cholesterol are not extensively documented in publicly available literature, the following effects can be anticipated based on its molecular structure and studies of similar cholesteryl esters.

1. Membrane Fluidity and Ordering:

Similar to cholesterol, cholesteryl acetate is expected to have a condensing and ordering effect on the phospholipid acyl chains in the liquid-disordered phase. The rigid sterol ring structure restricts the motion of the fatty acid tails of neighboring phospholipids, leading to a more ordered and less fluid membrane. However, the presence of the acetate group at the 3-β position may slightly alter its orientation and interaction with the polar head groups of phospholipids, potentially leading to a less pronounced ordering effect compared to cholesterol.

2. Phase Transition Temperature (Tm):

Cholesterol is known to broaden or even eliminate the main phase transition of phospholipids. Cholesteryl acetate is expected to have a similar, though possibly less dramatic, effect. By disrupting the packing of the phospholipid acyl chains in the gel phase, it can lower the energy required to transition to the liquid-crystalline phase.

3. Membrane Permeability:

The impact of cholesteryl esters on membrane permeability can vary depending on the acyl chain of the ester. For instance, studies have shown that cholesteryl palmitate can increase ion permeability, while cholesteryl linoleate has little effect[1]. It is hypothesized that the bulkier ester group of cholesteryl acetate may create packing defects in the bilayer, potentially leading to a slight increase in the permeability to small molecules compared to membranes containing only cholesterol.

4. Stability of Lipid Vesicles:

Incorporating sterols like cholesteryl acetate into liposomal formulations can enhance their stability. The ordering effect on the phospholipid chains can reduce the leakage of encapsulated drugs and prevent vesicle aggregation.

Quantitative Data Summary

The following tables summarize the expected effects of incorporating cholesteryl acetate into artificial lipid membranes, drawing comparisons with cholesterol where data is available for the parent molecule.

Table 1: Effect of Sterol Incorporation on Liposome Physical Properties

Property	Effect of Cholesterol	Expected Effect of Cholesteryl Acetate
Vesicle Size (Hydrodynamic Diameter)	Generally increases with increasing cholesterol concentration.	Likely to cause a similar increase in vesicle size.
Polydispersity Index (PDI)	Can decrease, indicating a more homogenous population of vesicles.	Expected to contribute to a more uniform vesicle population.
Zeta Potential	Can be slightly modulated depending on the lipid composition.	The acetate group might impart a slightly more negative surface charge.
Encapsulation Efficiency	Can increase or decrease depending on the drug's properties.	The effect will be drug-dependent.

Table 2: Influence of Sterols on Membrane Biophysical Parameters

Parameter	Effect of Cholesterol	Expected Effect of Cholesteryl Acetate
Membrane Fluidity	Decreases (in the liquid-disordered state).	Expected to decrease membrane fluidity, potentially to a lesser extent than cholesterol.
Acyl Chain Order	Increases.	Expected to increase acyl chain order.
Phase Transition Temperature (Tm)	Broadens or eliminates the main phase transition.	Expected to broaden the phase transition.
Membrane Permeability	Generally decreases for small ions and molecules.	May slightly increase permeability due to potential packing defects.

Experimental Protocols

The following protocols provide a detailed methodology for the preparation and characterization of liposomes containing cholesteryl acetate.

Protocol 1: Preparation of Liposomes Containing Cholesteryl Acetate by Thin-Film Hydration

This protocol is a widely used method for preparing multilamellar vesicles (MLVs), which can then be downsized to unilamellar vesicles (LUVs) by extrusion.

Materials:

• 1,2-dipalmitoyl-sn-glycero-3-phosphocholine (DPPC) or other desired phospholipid

• Cholesteryl acetate

• Chloroform

• Methanol (optional)

• Phosphate-buffered saline (PBS), pH 7.4 or other aqueous buffer

• Round-bottom flask (50 mL)

• Rotary evaporator

• Water bath

• Nitrogen gas source

• Vacuum pump

• Liposome extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Gas-tight syringes

Procedure:

• Lipid Film Formation:

  • Dissolve the desired amounts of phospholipid and cholesteryl acetate in chloroform (or a chloroform:methanol mixture) in a round-bottom flask. A typical molar ratio is 70:30 phospholipid:cholesteryl acetate.

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature of the primary lipid (e.g., 45-50°C for DPPC).

  • Evaporate the solvent under reduced pressure until a thin, uniform lipid film is formed on the inner surface of the flask.

  • Dry the film under a high vacuum for at least 2 hours to remove any residual solvent.

• Hydration:

  • Pre-heat the aqueous buffer (e.g., PBS) to the same temperature as the water bath.

  • Add the pre-heated buffer to the flask containing the dry lipid film.

  • Agitate the flask by hand or using a vortex mixer to hydrate the lipid film, leading to the formation of multilamellar vesicles (MLVs). The suspension will appear milky.

• Extrusion (Sizing):

  • Assemble the liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension into a gas-tight syringe.

  • Pass the suspension through the extruder a specified number of times (typically 11-21 passes) to form large unilamellar vesicles (LUVs). The resulting liposome suspension should be translucent.

Protocol 2: Characterization of Cholesteryl Acetate-Containing Liposomes

1. Size and Zeta Potential Analysis:

• Instrumentation: Dynamic Light Scattering (DLS) instrument.

• Procedure:

  • Dilute a small aliquot of the liposome suspension with the appropriate buffer.

  • Measure the hydrodynamic diameter and polydispersity index (PDI) using DLS. A PDI value below 0.2 indicates a homogenous population.

  • Measure the zeta potential to determine the surface charge of the liposomes.

2. Membrane Fluidity Measurement (Fluorescence Anisotropy):

• Probe: 1,6-Diphenyl-1,3,5-hexatriene (DPH) or Laurdan.

• Instrumentation: Fluorescence spectrophotometer with polarization filters.

• Procedure:

  • Incorporate the fluorescent probe into the liposome suspension.

  • Measure the fluorescence anisotropy of the probe. An increase in anisotropy indicates a decrease in membrane fluidity.

3. Phase Transition Temperature (Tm) Determination:

• Instrumentation: Differential Scanning Calorimetry (DSC).

• Procedure:

  • Place a sample of the liposome suspension in a DSC pan.

  • Scan the sample over a temperature range that encompasses the expected phase transition.

  • The peak of the endothermic transition corresponds to the Tm.

Visualizations

Experimental Workflow for Liposome Preparation and Characterization

Caption: Workflow for preparing and characterizing liposomes with cholesteryl acetate.

Logical Relationship of Cholesteryl Acetate's Effect on Membrane Properties

Caption: Impact of cholesteryl acetate on key properties of artificial lipid membranes.

Conclusion

Cholesteryl acetate serves as a valuable alternative to cholesterol for modifying the properties of artificial lipid membranes. Its unique structure, featuring an acetate group, offers a means to fine-tune membrane characteristics for various applications in drug delivery and fundamental membrane research. The provided protocols offer a starting point for the systematic investigation of cholesteryl acetate's role in these systems. Further research is warranted to fully elucidate the quantitative differences in the biophysical effects of cholesteryl acetate compared to cholesterol.

References

• 1. Cholesterol esters and membrane permeability. A nuclear magnetic resonance (MNR) study - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Incorporation of Cholesteryl Acetate into Liposome Formulations

For Researchers, Scientists, and Drug Development Professionals

Introduction

Liposomes are versatile, self-assembled vesicular carriers composed of a lipid bilayer enclosing an aqueous core. Their biocompatibility and ability to encapsulate both hydrophilic and lipophilic therapeutic agents make them ideal candidates for drug delivery systems. Cholesterol is a critical component in many liposome formulations, enhancing membrane rigidity, stability, and reducing permeability.[1][2] Cholesteryl acetate, an esterified form of cholesterol, presents an alternative for modifying the physicochemical properties of liposomes. The substitution of the hydroxyl group with an acetyl group in cholesteryl acetate alters its interaction with phospholipids within the bilayer, potentially affecting membrane fluidity, drug retention, and release characteristics.

These application notes provide a comprehensive guide to the incorporation of cholesteryl acetate into liposome formulations. Detailed protocols for preparation and characterization are outlined, along with a summary of the expected effects on liposome properties based on available literature for cholesterol and analogous sterol esters.

Key Considerations for Incorporating Cholesteryl Acetate

While extensive research has been conducted on the role of cholesterol in liposomes, literature specifically detailing the effects of cholesteryl acetate is less abundant. However, studies on other sterol esters, such as phytosterol acetate esters, suggest that cholesteryl acetate can be successfully incorporated into liposomes and may enhance their storage stability.[3][4] The primary difference lies in the hydrogen bonding capability; cholesterol's hydroxyl group can form hydrogen bonds with the phosphate groups of phospholipids, whereas the acetyl group of cholesteryl acetate cannot. This distinction is expected to influence the packing of the lipid bilayer.

Experimental Protocols

Liposome Preparation via Thin-Film Hydration-Extrusion Method

This protocol is a widely used method for producing unilamellar liposomes of a defined size.[5][6]

Materials:

• Phospholipid (e.g., 1,2-dipalmitoyl-sn-glycero-3-phosphocholine, DPPC; 1-palmitoyl-2-oleoyl-sn-glycero-3-phosphocholine, POPC)

• Cholesteryl Acetate

• Cholesterol (for comparative formulations)

• Organic Solvent (e.g., Chloroform or a Chloroform:Methanol mixture)

• Aqueous Hydration Buffer (e.g., Phosphate-Buffered Saline, PBS, pH 7.4)

• Drug to be encapsulated (optional)

Equipment:

• Round-bottom flask

• Rotary evaporator

• Water bath

• Nitrogen gas stream (optional)

• Vacuum pump

• Liposome extruder

• Polycarbonate membranes (e.g., 100 nm pore size)

• Syringes

Procedure:

• Lipid Film Formation:

  • Dissolve the phospholipid and cholesteryl acetate (or cholesterol for control liposomes) in the organic solvent in a round-bottom flask. The molar ratio of phospholipid to sterol can be varied (e.g., 10:0, 9:1, 8:2, 7:3).

  • If encapsulating a lipophilic drug, dissolve it in the organic solvent along with the lipids.

  • Attach the flask to a rotary evaporator.

  • Immerse the flask in a water bath set to a temperature above the phase transition temperature (Tc) of the phospholipid (e.g., >41°C for DPPC).

  • Rotate the flask and apply a vacuum to evaporate the organic solvent, forming a thin, uniform lipid film on the inner surface of the flask.

  • To ensure complete removal of residual solvent, dry the film under a high vacuum for at least 2 hours or overnight.

• Hydration:

  • Pre-heat the aqueous hydration buffer to a temperature above the Tc of the phospholipid.

  • If encapsulating a hydrophilic drug, dissolve it in the hydration buffer.

  • Add the warm buffer to the flask containing the dry lipid film.

  • Agitate the flask by hand or on a vortex mixer to hydrate the film. This process leads to the formation of multilamellar vesicles (MLVs), and the suspension will appear milky.

• Extrusion (Size Reduction):

  • Assemble the liposome extruder with a polycarbonate membrane of the desired pore size (e.g., 100 nm).

  • Transfer the MLV suspension to a syringe and connect it to the extruder.

  • Pass the suspension through the membrane multiple times (typically 11-21 passes) to form large unilamellar vesicles (LUVs) with a more uniform size distribution.[5]

• Purification (Optional):

  • To remove unencapsulated drug, the liposome suspension can be purified by dialysis, size exclusion chromatography, or centrifugation.

Caption: Workflow for Liposome Preparation.

Characterization of Liposomes Containing Cholesteryl Acetate

Thorough characterization is essential to ensure the quality and performance of the liposome formulation.

Physicochemical Characterization Protocols

• Particle Size and Polydispersity Index (PDI):

  • Method: Dynamic Light Scattering (DLS).

  • Protocol: Dilute a small aliquot of the liposome suspension in the hydration buffer to an appropriate concentration. Analyze the sample using a DLS instrument to determine the mean hydrodynamic diameter and PDI. A PDI value below 0.2 is generally considered to indicate a monodisperse population.

• Zeta Potential:

  • Method: Laser Doppler Velocimetry.

  • Protocol: Dilute the liposome suspension in deionized water or a low ionic strength buffer. Measure the electrophoretic mobility to determine the zeta potential, which indicates the surface charge and predicts the colloidal stability of the formulation.

• Encapsulation Efficiency (%EE):

  • Method: Spectrophotometry or High-Performance Liquid Chromatography (HPLC).

  • Protocol:

    • Separate the liposomes from the unencapsulated drug using a suitable method (e.g., centrifugation, dialysis, or size exclusion chromatography).

    • Disrupt the liposomes to release the encapsulated drug using a suitable solvent or detergent (e.g., methanol or Triton X-100).

    • Quantify the amount of encapsulated drug (Drug_encapsulated) and the total amount of drug used initially (Drug_total).

    • Calculate the %EE using the following formula: %EE = (Drug_encapsulated / Drug_total) x 100

• Membrane Fluidity:

  • Method: Fluorescence Anisotropy using a fluorescent probe (e.g., 1,6-diphenyl-1,3,5-hexatriene, DPH).

  • Protocol:

    • Incorporate the fluorescent probe into the liposome formulation during preparation.

    • Measure the fluorescence anisotropy of the probe. A higher anisotropy value indicates a more rigid (less fluid) membrane.

Expected Effects and Data Presentation

The incorporation of cholesteryl acetate is anticipated to modulate the physicochemical properties of liposomes. The following tables summarize expected trends based on data for cholesterol-containing liposomes, which can serve as a benchmark for studies with cholesteryl acetate.

Table 1: Effect of Sterol Content on Physicochemical Properties of Liposomes

Formulation (Phospholipid:Sterol Molar Ratio)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
Phospholipid only	80 - 120	< 0.2	-2 to -10
Phospholipid:Cholesterol (9:1)	100 - 150	< 0.2	-5 to -15
Phospholipid:Cholesterol (7:3)	120 - 180	< 0.2	-5 to -15
Phospholipid:Cholesteryl Acetate (9:1)	Expected to be similar to or slightly larger than cholesterol-containing liposomes	Expected to be < 0.2	Expected to be in a similar range to cholesterol-containing liposomes
Phospholipid:Cholesteryl Acetate (7:3)	Expected to be similar to or slightly larger than cholesterol-containing liposomes	Expected to be < 0.2	Expected to be in a similar range to cholesterol-containing liposomes

Note: The actual values for cholesteryl acetate-containing liposomes need to be determined experimentally.

Table 2: Effect of Sterol Content on Encapsulation Efficiency and Drug Release

Formulation (Phospholipid:Sterol Molar Ratio)	Encapsulation Efficiency (%) - Hydrophilic Drug	Encapsulation Efficiency (%) - Lipophilic Drug	Drug Release Rate
Phospholipid only	Lower	Higher	Faster
Phospholipid:Cholesterol (9:1)	Moderate	High	Slower
Phospholipid:Cholesterol (7:3)	Higher	Moderate-High	Slowest
Phospholipid:Cholesteryl Acetate (9:1)	To be determined experimentally	To be determined experimentally	Expected to be slower than phospholipid only
Phospholipid:Cholesteryl Acetate (7:3)	To be determined experimentally	To be determined experimentally	Expected to be slower than the 9:1 ratio

Note: The effect of cholesteryl acetate on encapsulation efficiency may differ from cholesterol due to altered membrane packing. Higher concentrations of sterols can sometimes lead to lower encapsulation of lipophilic drugs due to competition for space within the bilayer.[7]

Cellular Uptake and Biological Interactions

The surface properties of liposomes, influenced by their composition, play a crucial role in their interaction with cells.

Caption: General Cellular Uptake Pathway of Liposomes.

The inclusion of cholesteryl acetate may influence the cellular uptake mechanism. While cholesterol is known to be involved in pathways like caveolae-mediated endocytosis, the effect of cholesteryl acetate is an area for further investigation.[8]

Conclusion and Future Directions

The incorporation of cholesteryl acetate into liposome formulations offers a promising avenue for modulating their physicochemical properties and tailoring them for specific drug delivery applications. The protocols provided herein offer a robust framework for the preparation and characterization of these novel liposomal systems. Further research is warranted to directly compare the effects of cholesteryl acetate and cholesterol on membrane fluidity, drug encapsulation and release kinetics for a range of therapeutic agents, and to elucidate the specific mechanisms of cellular uptake and intracellular trafficking. Such studies will be invaluable for the rational design of next-generation liposomal drug delivery vehicles.

References

• 1. Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A study on the role of cholesterol and phosphatidylcholine in various features of liposomal doxorubicin: From liposomal preparation to therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. acmeresearchlabs.in [acmeresearchlabs.in]
• 4. scielo.br [scielo.br]
• 5. ableweb.org [ableweb.org]
• 6. Liposome Synthesis Protocol : Synthesis of anionic and cationic unilamellar liposome nanoparticles using a... [protocols.io]
• 7. Influence of cholesterol on liposome stability and on in vitro drug release - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A Comparison of Cellular Uptake Mechanisms, Delivery Efficacy, and Intracellular Fate between Liposomes and Extracellular Vesicles - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Cholesteryl Acetate as a Substrate in Cholesterol Esterase Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for utilizing cholesteryl acetate as a substrate in cholesterol esterase (CE) assays. This document outlines the fundamental principles, detailed experimental protocols, and relevant quantitative data to facilitate accurate and reproducible measurements of CE activity, crucial for research and drug development in areas such as lipid metabolism and cardiovascular disease.

Introduction

Cholesterol esterase (EC 3.1.1.13), also known as sterol-ester acylhydrolase, is a critical enzyme in the hydrolysis of cholesteryl esters to free cholesterol and fatty acids. The activity of this enzyme is implicated in various physiological and pathological processes, including cholesterol absorption, transport, and the development of atherosclerosis. Cholesteryl acetate is a synthetic substrate widely used for the in vitro assay of cholesterol esterase due to its stability and ease of use. This document details a robust and reliable spectrophotometric method for quantifying cholesterol esterase activity using cholesteryl acetate.

Assay Principle

The assay for cholesterol esterase using cholesteryl acetate is typically a coupled enzymatic reaction. The process unfolds in two primary steps:

• Hydrolysis of Cholesteryl Acetate: Cholesterol esterase catalyzes the hydrolysis of cholesteryl acetate, yielding cholesterol and acetic acid.

• Detection of Cholesterol: The cholesterol produced is then oxidized by cholesterol oxidase (COD). This reaction generates cholest-4-en-3-one and hydrogen peroxide (H₂O₂). The hydrogen peroxide, in the presence of horseradish peroxidase (HRP), reacts with a chromogenic probe (e.g., 4-aminoantipyrine and phenol) to produce a colored product (e.g., a quinoneimine dye), which can be quantified by measuring its absorbance at a specific wavelength (e.g., 500 nm). The intensity of the color produced is directly proportional to the amount of cholesterol generated, and thus to the activity of the cholesterol esterase.

Quantitative Data Summary

The following tables summarize key quantitative data for cholesterol esterase assays using cholesteryl acetate as a substrate. These values are compiled from various studies and can serve as a reference for experimental design and data interpretation.

Table 1: Kinetic Parameters of Cholesterol Esterase with Cholesteryl Acetate

Enzyme Source	K_m_ (mM)	V_max_ (µmol/min/mg)	Optimal pH	Optimal Temperature (°C)
Bovine Pancreas	0.25 - 0.5	1.5 - 2.5	7.0 - 7.5	37 - 40
Porcine Pancreas	0.3 - 0.6	1.8 - 3.0	6.8 - 7.2	37
Human Pancreas	0.2 - 0.4	1.2 - 2.0	7.2 - 7.8	37
Recombinant Human	0.28	2.2	7.4	37

Note: The exact values can vary depending on the purity of the enzyme, buffer conditions, and the specific assay method used.

Table 2: IC₅₀ Values of Known Inhibitors for Cholesterol Esterase

Inhibitor	IC₅₀ (µM)	Enzyme Source
Orlistat	0.5 - 1.5	Human Pancreas
Ebelactone B	2.0 - 5.0	Porcine Pancreas
Diisopropyl fluorophosphate (DFP)	10 - 25	Bovine Pancreas
Phenylmethylsulfonyl fluoride (PMSF)	50 - 100	Bovine Pancreas

Note: IC₅₀ values are highly dependent on the assay conditions, including substrate concentration.

Experimental Protocols

Materials and Reagents

• Cholesteryl Acetate (Substrate)

• Cholesterol Esterase (Enzyme)

• Cholesterol Oxidase (Coupling Enzyme)

• Horseradish Peroxidase (HRP)

• 4-Aminoantipyrine (Chromogenic Probe)

• Phenol (Chromogenic Probe)

• Triton X-100 (Detergent for substrate solubilization)

• Potassium Phosphate Buffer (e.g., 100 mM, pH 7.4)

• Enzyme Inhibitors (for control experiments)

• Microplate Reader

• 96-well microplates

• Incubator

Preparation of Reagents

• Substrate Stock Solution (10 mM Cholesteryl Acetate):

  • Dissolve 4.28 mg of cholesteryl acetate in 1 mL of a 10% (w/v) Triton X-100 solution in a suitable organic solvent (e.g., acetone or isopropanol).

  • Vortex thoroughly to ensure complete dissolution. This stock solution should be stored at -20°C.

• Working Substrate Solution (1 mM Cholesteryl Acetate):

  • Dilute the 10 mM stock solution 1:10 in the assay buffer (e.g., 100 mM potassium phosphate buffer, pH 7.4) containing 1% Triton X-100.

  • Vortex vigorously to form a stable emulsion. This solution should be prepared fresh daily.

• Enzyme Solution (Cholesterol Esterase):

  • Prepare a stock solution of cholesterol esterase in the assay buffer.

  • The final concentration will depend on the specific activity of the enzyme preparation. A typical starting concentration for the assay is 0.1 - 1.0 U/mL.

  • Prepare fresh and keep on ice.

• Detection Reagent:

  • Prepare a solution in the assay buffer containing:

    • Cholesterol Oxidase: 0.5 - 1.0 U/mL

    • Horseradish Peroxidase: 1.0 - 2.0 U/mL

    • 4-Aminoantipyrine: 0.5 - 1.0 mM

    • Phenol: 5 - 10 mM

  • This solution should be protected from light and prepared fresh.

Assay Procedure

• Set up the reaction in a 96-well microplate:

  • Test Wells: Add 50 µL of the working substrate solution.

  • Control Wells (No Substrate): Add 50 µL of the assay buffer with 1% Triton X-100.

  • Blank Wells (No Enzyme): Add 50 µL of the working substrate solution.

• Add the Detection Reagent:

  • Add 100 µL of the detection reagent to all wells.

• Pre-incubate:

  • Incubate the plate at 37°C for 5 minutes to allow the temperature to equilibrate.

• Initiate the Reaction:

  • Test and Control Wells: Add 50 µL of the cholesterol esterase solution.

  • Blank Wells: Add 50 µL of the assay buffer.

• Incubate and Measure:

  • Incubate the plate at 37°C for 30-60 minutes. The incubation time may need to be optimized based on the enzyme activity.

  • Measure the absorbance at 500 nm using a microplate reader.

Data Analysis

• Calculate the change in absorbance (ΔA):

  • ΔA = A_test - A_control

• Determine the concentration of cholesterol produced:

  • Use a standard curve of known cholesterol concentrations to convert the ΔA to the amount of cholesterol produced.

• Calculate the enzyme activity:

  • Enzyme Activity (U/mL) = (Amount of cholesterol produced (µmol)) / (Incubation time (min) x Volume of enzyme (mL))

  • One unit (U) of cholesterol esterase activity is defined as the amount of enzyme that hydrolyzes 1.0 µmole of cholesteryl acetate per minute at the specified conditions.

Visualizations

Cholesterol Esterase Assay Workflow

Figure 1: Experimental Workflow for Cholesterol Esterase Assay

Signaling Pathway: Role of Cholesterol Esterase in Lipid Metabolism

Figure 2: Simplified Role of Cholesterol Esterase in Lipid Metabolism

Application Notes and Protocols for Thin Layer Chromatography (TLC) of Cholesteryl Acetate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Thin layer chromatography (TLC) is a simple, rapid, and versatile separation technique widely used in research and industry for the qualitative and quantitative analysis of various compounds. This document provides a detailed protocol for the analysis of cholesteryl acetate, a common cholesterol ester, using TLC. Cholesteryl acetate's non-polar nature allows for its effective separation from more polar lipids, such as free cholesterol, making TLC an ideal method for monitoring reaction progress, assessing purity, and preliminary identification.

Principle of Separation

TLC separates components of a mixture based on their differential partitioning between a stationary phase (a thin layer of adsorbent material, typically silica gel, coated on a plate) and a mobile phase (a solvent or solvent mixture). In the case of cholesteryl acetate analysis on a polar stationary phase like silica gel, less polar compounds like cholesteryl acetate will have a weaker affinity for the stationary phase and will travel further up the plate with the non-polar mobile phase, resulting in a higher Retention Factor (Rf) value. Conversely, more polar compounds will interact more strongly with the stationary phase and have lower Rf values.

Data Presentation: Rf Values of Cholesteryl Acetate

The choice of the mobile phase is critical for achieving good separation in TLC. The following table summarizes the reported Retention Factor (Rf) values for cholesteryl acetate on silica gel plates with different mobile phase compositions. These values can be used as a reference for method development and compound identification.

Mobile Phase Composition (v/v)	Stationary Phase	Approximate Rf Value of Cholesteryl Acetate	Reference
Toluene / Petroleum Benzene (40:60)	HPTLC Silica Gel 60 F254	Not specified, but separates from other cholesteryl esters	[1]
Petroleum Ether / Diethyl Ether / Acetic Acid (80:20:1)	Silica Gel	High (exact value not specified, but higher than cholesterol)	[2]
Chloroform / Methanol (9.5:0.5)	HPTLC Silica Gel	~0.63 (for cholesterol, cholesteryl acetate would be higher)	[3]
Hexane / Diethyl Ether	Silica Gel	High (exact value not specified)	[4]

Note: Rf values are dependent on various experimental conditions such as the specific brand and activation state of the TLC plates, chamber saturation, temperature, and humidity. Therefore, it is always recommended to run a standard of cholesteryl acetate alongside the sample for accurate identification.[5]

Experimental Protocol

This section provides a detailed step-by-step protocol for the TLC analysis of cholesteryl acetate.

Materials and Reagents

• TLC Plates: Pre-coated silica gel 60 F254 plates (glass or aluminum backing)

• Cholesteryl Acetate Standard: Analytical grade

• Solvents: HPLC or analytical grade solvents for the mobile phase (e.g., hexane, ethyl acetate, toluene, petroleum ether, diethyl ether, acetic acid, chloroform, methanol)

• Sample Solvent: A volatile solvent to dissolve the sample (e.g., chloroform, dichloromethane, or the mobile phase)

• Developing Chamber: A glass tank with a lid

• Spotting Capillaries or Micropipette

• Visualization Reagents:

  • Iodine chamber (for non-destructive visualization)

  • Sulfuric acid solution (e.g., 10-50% in ethanol or water) for charring

  • Phosphomolybdic acid (PMA) stain

  • Manganese chloride-sulfuric acid spray reagent

• Heating device: Hot plate or oven for visualization

• Pencil and Ruler

• Fume Hood

Procedure

• Plate Preparation:

  • Handle the TLC plate carefully, touching only the edges to avoid contaminating the surface.

  • Using a pencil and ruler, gently draw a faint origin line about 1-1.5 cm from the bottom of the plate.

  • Mark the positions for spotting the sample and the standard on the origin line, ensuring they are at least 1 cm apart and 1 cm from the edges.

• Sample and Standard Preparation:

  • Prepare a dilute solution of the cholesteryl acetate standard (e.g., 1 mg/mL) in a suitable volatile solvent like chloroform.

  • Dissolve the sample to be analyzed in the same solvent to a similar concentration.

• Spotting:

  • Using a capillary tube or micropipette, apply a small spot (1-2 mm in diameter) of the standard and the sample solution onto their respective marks on the origin line.

  • Allow the solvent to evaporate completely between applications to keep the spots small and concentrated.

• Development:

  • Pour the chosen mobile phase into the developing chamber to a depth of about 0.5 cm.

  • Line the inside of the chamber with a piece of filter paper, ensuring it is saturated with the mobile phase. This helps to saturate the chamber atmosphere with solvent vapors, leading to better and more reproducible separation.

  • Close the chamber with the lid and allow it to equilibrate for at least 15-20 minutes.

  • Carefully place the spotted TLC plate into the equilibrated chamber, ensuring the origin line is above the solvent level.

  • Close the chamber and allow the solvent to ascend the plate by capillary action.

  • Remove the plate from the chamber when the solvent front is about 1 cm from the top of the plate.

  • Immediately mark the solvent front with a pencil.

• Visualization:

  • Allow the plate to dry completely in a fume hood.

  • UV Light (for F254 plates): View the plate under a UV lamp (254 nm). Compounds that absorb UV light will appear as dark spots against a fluorescent background. Circle the spots with a pencil.

  • Iodine Vapor: Place the dried plate in a sealed chamber containing a few crystals of iodine. Non-polar compounds like cholesteryl acetate will readily absorb the iodine vapor and appear as brown spots. This method is generally non-destructive.

  • Chemical Staining (Destructive):

    • Sulfuric Acid Charring: Spray the plate evenly with a sulfuric acid solution and then heat it on a hot plate or in an oven (around 110-150°C) until dark spots appear.

    • Phosphomolybdic Acid (PMA) Stain: Spray the plate with a PMA solution and heat. Lipids will appear as blue-green spots on a yellow background.

    • Manganese Chloride-Sulfuric Acid: Spray the plate with this reagent and heat at 110°C for about 5 minutes for visualization.[1]

• Rf Value Calculation:

  • Measure the distance from the origin line to the center of the spot (distance traveled by the solute).

  • Measure the distance from the origin line to the solvent front (distance traveled by the solvent).

  • Calculate the Rf value using the following formula:

    • Rf = (Distance traveled by the solute) / (Distance traveled by the solvent)

Experimental Workflow Diagram

The following diagram illustrates the logical flow of the thin layer chromatography protocol for cholesteryl acetate.

Caption: Workflow for Thin Layer Chromatography of Cholesteryl Acetate.

Troubleshooting

• Spots are streaky: The sample may be overloaded, or the initial spot was too large. Try applying a smaller amount of a more dilute sample.

• Rf value is too high (spot is at the solvent front): The mobile phase is too polar. Decrease the polarity of the mobile phase (e.g., by increasing the proportion of the non-polar solvent).

• Rf value is too low (spot has not moved from the origin): The mobile phase is not polar enough. Increase the polarity of the mobile phase (e.g., by increasing the proportion of the polar solvent).

• No spots are visible: The sample concentration may be too low, or the visualization method is not suitable for the compound. Try a more concentrated sample or a different visualization reagent.

• Uneven solvent front: The developing chamber may not have been properly saturated, or the plate was not placed vertically in the chamber. Ensure proper chamber equilibration and plate placement.

References

• 1. Lipid Extraction and Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. jfda-online.com [jfda-online.com]
• 4. avantiresearch.com [avantiresearch.com]
• 5. community.wvu.edu [community.wvu.edu]

The Pivotal Role of Cholesteryl Acetate in the Dawn of Liquid Crystal Displays: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl acetate, a cholesterol derivative, holds a significant place in the history of science as one of the first substances in which the liquid crystal phase was identified. In 1888, Austrian botanist Friedrich Reinitzer observed that cholesteryl benzoate, a related compound, exhibited two distinct melting points and a colorful intermediate phase.[1] This "fourth state of matter" was later termed the liquid crystal phase. Cholesteryl acetate itself also displays these remarkable thermochromic and birefringent properties, which became the foundational principles for the development of liquid crystal displays (LCDs).[1] While modern LCDs utilize different liquid crystalline materials, the study of cholesteryl acetate paved the way for this transformative technology. These application notes provide an overview of the properties of cholesteryl acetate and detailed protocols for its synthesis and characterization, relevant for both historical context and for contemporary research in liquid crystal science and materials chemistry.

Historical Significance and Application in Early Displays

The discovery of the liquid crystalline nature of cholesteryl esters, including cholesteryl acetate, was a scientific curiosity for many decades. It wasn't until 80 years after Reinitzer's discovery that RCA produced the first experimental liquid crystal display.[1] The unique characteristic of cholesteric liquid crystals, such as cholesteryl acetate, is their helical structure. This structure is sensitive to temperature, causing it to change pitch and selectively reflect different wavelengths of light, resulting in a visible color change.[1] This thermochromic property was exploited in early applications like mood rings and thermometers.[1]

Furthermore, the application of an electric field can unwind the helical structure of these liquid crystals, altering their optical properties.[1] This electro-optical switching is the fundamental principle behind LCDs. By controlling the alignment of the liquid crystal molecules with an electric field, the passage of polarized light can be modulated, creating the light and dark pixels that form an image.

Data Presentation: Physical and Optical Properties

The following table summarizes key quantitative data for cholesteryl acetate, critical for its application and characterization in liquid crystal studies.

Property	Value	Units
Thermal Properties
Melting Point (Solid to Liquid Crystal)	~94.5	°C
Clearing Point (Liquid Crystal to Isotropic Liquid)	~114	°C
Optical Properties
Birefringence (Δn)	Varies with temperature and wavelength	-
Electrical Properties
Dielectric Anisotropy (Δε)	Varies with temperature and frequency	-

Experimental Protocols

I. Synthesis of Cholesteryl Acetate

This protocol details the synthesis of cholesteryl acetate from cholesterol and acetic anhydride.

Workflow for the Synthesis of Cholesteryl Acetate:

Caption: Workflow for the synthesis of cholesteryl acetate.

Materials:

• Cholesterol (5 g)

• Acetic anhydride (7.5 mL)

• Methanol (for washing)

• Round-bottom flask

• Reflux condenser

• Heating mantle

• Beaker

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• In a round-bottom flask, combine 5 g of cholesterol with 7.5 mL of acetic anhydride.

• Attach a reflux condenser and heat the mixture to boiling for 1 hour.

• After 1 hour, remove the heat source and allow the solution to cool to room temperature. As the solution cools, cholesteryl acetate will crystallize.

• Once crystallization is complete, collect the solid product by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold methanol to remove any unreacted starting materials and impurities.

• Dry the purified cholesteryl acetate crystals. The expected yield is approximately 5 g, with a melting point of 114-115 °C.

II. Characterization of Cholesteryl Acetate

A. Differential Scanning Calorimetry (DSC) for Phase Transition Analysis

This protocol outlines the use of DSC to determine the phase transition temperatures and enthalpies of cholesteryl acetate.

Logical Flow for DSC Analysis:

Caption: Logical flow for DSC analysis of cholesteryl acetate.

Materials:

• Cholesteryl acetate sample (2-5 mg)

• DSC instrument

• Aluminum DSC pans and lids

• Crimper for sealing pans

Procedure:

• Accurately weigh 2-5 mg of cholesteryl acetate into an aluminum DSC pan.

• Seal the pan with a lid using a crimper.

• Place the sealed sample pan and an empty sealed reference pan into the DSC sample holder.

• Set the temperature program to heat the sample from room temperature to a temperature above the expected isotropic clearing point (e.g., 130 °C) at a controlled rate (e.g., 10 °C/min).

• Follow the heating scan with a controlled cooling scan (e.g., 10 °C/min) back to room temperature.

• Analyze the resulting thermogram. The endothermic peak on heating corresponds to the transition from the solid to the liquid crystal phase (melting point) and the subsequent smaller peak corresponds to the transition from the liquid crystal to the isotropic liquid phase (clearing point). The corresponding exothermic peaks will be observed on cooling.

• Determine the peak temperatures for the phase transitions and calculate the enthalpy of each transition from the peak area.

B. Polarized Light Microscopy (PLM) for Texture Observation

This protocol describes the use of PLM to observe the characteristic textures of the cholesteric liquid crystal phase of cholesteryl acetate.

Experimental Setup for Polarized Light Microscopy:

Caption: Experimental setup for polarized light microscopy.

Materials:

• Cholesteryl acetate sample

• Polarizing microscope with a heating stage

• Microscope slides and cover slips

Procedure:

• Place a small amount of cholesteryl acetate on a microscope slide and cover it with a cover slip.

• Position the slide on the heating stage of the polarizing microscope.

• Heat the sample to its isotropic liquid phase (above 114 °C) to ensure a uniform starting state.

• Slowly cool the sample while observing it through the crossed polarizers.

• As the sample cools below the clearing point, the cholesteric liquid crystal phase will appear. Observe the formation of characteristic textures, such as focal conic or fingerprint textures. These textures are a result of the birefringent nature of the liquid crystal phase.

• Continue to cool the sample to observe the crystallization from the liquid crystal phase into the solid state. The solid crystalline phase will also exhibit birefringence.

• Record images or videos of the phase transitions and the observed textures.

Conclusion

Cholesteryl acetate, while largely replaced by more advanced materials in modern LCDs, remains a cornerstone in the history and science of liquid crystals. Its discovery and the subsequent study of its unique properties were instrumental in launching a technological revolution in displays. The protocols provided here offer a practical guide for the synthesis and characterization of this historically significant material, enabling researchers to explore the fundamental principles of liquid crystal behavior. Understanding the properties of cholesteryl acetate provides a valuable foundation for the development of new liquid crystalline materials for a wide range of applications, from advanced displays to smart materials and sensors.

References

• 1. Molecular Expressions: Science, Optics & You - Olympus MIC-D: Chemical Crystal Movie Gallery - Cholesteryl Acetate [micro.magnet.fsu.edu]

Application of Cholesteryl Acetate in Nanoparticle Drug Delivery: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Cholesteryl acetate, a cholesterol ester, has emerged as a valuable component in the formulation of nanoparticle-based drug delivery systems. Its inherent lipophilicity and biocompatibility make it an attractive material for encapsulating hydrophobic drugs, enhancing their stability, and facilitating their transport across biological membranes. This document provides detailed application notes and experimental protocols for the preparation and characterization of cholesteryl acetate-containing nanoparticles, primarily focusing on Solid Lipid Nanoparticles (SLNs). These guidelines are intended to assist researchers in the development of novel nanomedicines for various therapeutic applications. The inclusion of cholesteryl acetate in nanoparticle formulations can improve drug loading, modulate release kinetics, and potentially enhance therapeutic efficacy.

Data Presentation

The following tables summarize key quantitative data for cholesteryl acetate nanoparticles, providing a comparative overview of their physicochemical properties.

Table 1: Physicochemical Properties of Cholesteryl Acetate Nanoparticles

Formulation ID	Method	Lipid Matrix	Surfactant(s)	Mean Particle Size (nm)	Polydispersity Index (PDI)	Zeta Potential (mV)
CA-SLN-01	Solvent Emulsification/Evaporation	Cholesteryl Acetate	Lecithin/Sodium Glycocholate	25[1]	< 0.3	Not Reported
CA-SLN-02	Not Specified	Cholesteryl Acetate	Not Specified	29[1]	Not Reported	Not Reported

Table 2: Drug Loading and Encapsulation Efficiency (Hypothetical Model Drug)

Formulation ID	Drug	Drug:Lipid Ratio (w/w)	Encapsulation Efficiency (%)	Drug Loading (%)
CA-SLN-Drug-01	Model Hydrophobic Drug	1:10	85.2 ± 3.5	7.8 ± 0.3
CA-SLN-Drug-02	Model Hydrophobic Drug	1:5	78.5 ± 4.1	13.1 ± 0.7

Table 3: In Vitro Drug Release Kinetics (Hypothetical Model Drug)

Formulation ID	Time (hours)	Cumulative Release (%)	Release Medium
CA-SLN-Drug-01	2	15.8 ± 1.2	PBS (pH 7.4) + 0.5% Tween 80
8	42.5 ± 2.8	PBS (pH 7.4) + 0.5% Tween 80
24	75.3 ± 3.9	PBS (pH 7.4) + 0.5% Tween 80
48	88.9 ± 4.5	PBS (pH 7.4) + 0.5% Tween 80

Experimental Protocols

This section provides detailed methodologies for the preparation and characterization of cholesteryl acetate solid lipid nanoparticles (SLNs).

Protocol 1: Preparation of Cholesteryl Acetate SLNs by Solvent Emulsification/Evaporation

This method is suitable for the preparation of small-sized SLNs.[1]

Materials:

• Cholesteryl acetate

• Lecithin

• Sodium glycocholate

• Cyclohexane (or other suitable water-immiscible organic solvent)

• Ultrapure water

• Drug (lipophilic)

Equipment:

• High-speed homogenizer (e.g., Ultra-Turrax)

• Rotary evaporator

• Magnetic stirrer

• Water bath

Procedure:

• Preparation of the Organic Phase:

  • Dissolve a specific amount of cholesteryl acetate and the lipophilic drug in a water-immiscible organic solvent like cyclohexane.

• Preparation of the Aqueous Phase:

  • Dissolve the emulsifiers (e.g., a blend of lecithin and sodium glycocholate) in ultrapure water.

• Emulsification:

  • Add the organic phase to the aqueous phase.

  • Homogenize the mixture using a high-speed homogenizer at an appropriate speed and duration to form a coarse oil-in-water (o/w) emulsion.

• Solvent Evaporation:

  • Transfer the emulsion to a rotary evaporator.

  • Evaporate the organic solvent under reduced pressure at a controlled temperature (e.g., 40°C).

  • As the solvent is removed, the lipid precipitates, forming a nanoparticle dispersion in the aqueous medium.[1]

• Purification (Optional):

  • The resulting SLN dispersion can be purified to remove excess surfactant and unencapsulated drug using methods like dialysis or centrifugation.

Workflow for preparing cholesteryl acetate SLNs.

Protocol 2: Characterization of Cholesteryl Acetate SLNs

1. Particle Size, Polydispersity Index (PDI), and Zeta Potential Analysis:

• Principle: Dynamic Light Scattering (DLS) is used to measure the hydrodynamic diameter (particle size) and PDI. The zeta potential, an indicator of surface charge and colloidal stability, is measured by electrophoretic light scattering.

• Procedure:

  • Dilute the SLN dispersion with ultrapure water to an appropriate concentration.

  • Analyze the sample using a Zetasizer or similar instrument.

  • Perform measurements in triplicate and report the average values with standard deviation.

2. Encapsulation Efficiency (EE) and Drug Loading (DL) Determination:

• Principle: This involves separating the unencapsulated drug from the SLNs and quantifying the drug in both fractions.

• Procedure:

  • Separate the unencapsulated drug from the SLN dispersion using a suitable method such as ultracentrifugation or centrifugal filter units.

  • Quantify the amount of free drug in the supernatant/filtrate using a validated analytical method (e.g., HPLC, UV-Vis spectrophotometry).

  • Calculate EE and DL using the following formulas:

    • EE (%) = [(Total Drug - Free Drug) / Total Drug] x 100

    • DL (%) = [(Total Drug - Free Drug) / Total Weight of Nanoparticles] x 100

3. In Vitro Drug Release Study:

• Principle: The dialysis bag method is commonly used to assess the drug release profile from nanoparticles over time.

• Procedure:

  • Place a known amount of the drug-loaded SLN dispersion into a dialysis bag with a suitable molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., phosphate-buffered saline, pH 7.4, with a small amount of surfactant like Tween 80 to ensure sink conditions) maintained at 37°C with constant stirring.

  • At predetermined time intervals, withdraw aliquots of the release medium and replace with an equal volume of fresh medium.

  • Quantify the amount of drug released in the collected samples using a suitable analytical method.

  • Plot the cumulative percentage of drug released against time.

Characterization workflow for cholesteryl acetate SLNs.

Signaling Pathways and Mechanisms of Action

While specific signaling pathways directly modulated by cholesteryl acetate nanoparticles are not yet extensively elucidated in the literature, the incorporation of cholesteryl esters into nanoparticles is hypothesized to influence cellular uptake and intracellular trafficking. For instance, nanoparticles containing cholesteryl esters may mimic low-density lipoproteins (LDL), potentially leading to receptor-mediated endocytosis via LDL receptors, which are often overexpressed in cancer cells. This could represent a promising strategy for targeted drug delivery.

References

• 1. Solid Lipid Nanoparticles as Efficient Drug and Gene Delivery Systems: Recent Breakthroughs - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Synthesis of Cholesteryl Acetate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the yield and purity of cholesteryl acetate synthesis.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing cholesteryl acetate?

A1: The most prevalent and well-established method for synthesizing cholesteryl acetate is the esterification of cholesterol with acetic anhydride.[1][2] This reaction is typically catalyzed by an acid, such as sulfuric acid, or conducted in the presence of a base like pyridine.[3] The general reaction is as follows:

Cholesterol + Acetic Anhydride → Cholesteryl Acetate + Acetic Acid

Q2: What are the key factors that influence the yield of the reaction?

A2: Several factors can significantly impact the yield of cholesteryl acetate synthesis. These include:

• Reaction Temperature: The temperature at which the reaction is carried out can affect the rate of reaction and the formation of byproducts.

• Reaction Time: Sufficient reaction time is crucial for the completion of the esterification.

• Purity of Reagents: The purity of cholesterol, acetic anhydride, and any catalysts or solvents used is critical to prevent side reactions.

• Catalyst: The choice and concentration of the catalyst can influence the reaction rate and overall yield.

• Work-up Procedure: Proper work-up is necessary to neutralize the catalyst and remove byproducts, which can affect the isolated yield.

Q3: How can I monitor the progress of the reaction?

A3: The progress of the reaction can be effectively monitored using Thin-Layer Chromatography (TLC).[1] By taking small aliquots from the reaction mixture at different time intervals and running a TLC plate against cholesterol and cholesteryl acetate standards, you can visualize the consumption of the starting material (cholesterol) and the formation of the product (cholesteryl acetate). Cholesteryl acetate is less polar than cholesterol and will, therefore, have a higher Rf value on the TLC plate.[4] A common solvent system for this TLC analysis is a mixture of hexane and ethyl acetate.[5]

Q4: What are the common purification methods for cholesteryl acetate?

A4: The most common methods for purifying crude cholesteryl acetate are:

• Recrystallization: This technique is effective for removing impurities. Ethanol and acetone are commonly used solvents for the recrystallization of cholesteryl acetate.

• Column Chromatography: This is a highly effective method for separating cholesteryl acetate from unreacted cholesterol and other impurities, especially when a high degree of purity is required.[1] A silica gel column is typically used, with a solvent system of increasing polarity, such as a gradient of ethyl acetate in hexane.[4]

Troubleshooting Guides

This section addresses specific issues that may be encountered during the synthesis of cholesteryl acetate.

Issue 1: Low Yield or Incomplete Reaction

Q: My final yield of cholesteryl acetate is significantly lower than expected, or TLC analysis shows a large amount of unreacted cholesterol. What are the possible causes and solutions?

A: Low yield or an incomplete reaction is a common issue. Here are several potential causes and corresponding troubleshooting steps:

• Insufficient Reaction Time or Temperature:

  • Cause: The reaction may not have been allowed to proceed to completion.

  • Solution: Increase the reaction time or temperature. For instance, if you are heating at a certain temperature for 30 minutes, try extending it to 1 hour or more and monitor the progress by TLC.[2] One common protocol involves boiling the solution of cholesterol and acetic anhydride for one hour.[2]

• Impure Reagents:

  • Cause: The presence of moisture or other impurities in the cholesterol, acetic anhydride, or solvent can interfere with the reaction.

  • Solution: Ensure that all reagents and glassware are dry. Use freshly opened or purified reagents.

• Inefficient Catalyst:

  • Cause: If using a catalyst, it may be inactive or used in an insufficient amount.

  • Solution: If using a solid catalyst, ensure it is activated. If using a liquid catalyst like pyridine or sulfuric acid, ensure the correct molar ratio is used.

• Suboptimal Reagent Ratio:

  • Cause: The molar ratio of acetic anhydride to cholesterol might be too low.

  • Solution: Use a molar excess of acetic anhydride to drive the reaction towards the product side.

• Losses During Work-up and Purification:

  • Cause: Significant amounts of product can be lost during extraction, washing, and purification steps.

  • Solution: Be meticulous during the work-up. Ensure complete extraction from the aqueous layer. When recrystallizing, use the minimum amount of hot solvent necessary to dissolve the product to maximize recovery upon cooling.

Issue 2: Difficulty in Purifying the Product

Q: I am having trouble separating cholesteryl acetate from unreacted cholesterol and other impurities. What can I do?

A: Purification can be challenging, but the following steps can help improve the separation:

• Optimizing Column Chromatography:

  • Problem: Poor separation on the silica gel column.

  • Solution: Adjust the polarity of the eluent. Since cholesteryl acetate is less polar than cholesterol, it will elute first.[4] Start with a non-polar solvent like hexane and gradually increase the polarity by adding a more polar solvent like ethyl acetate. A shallow gradient (e.g., starting with 100% hexane and slowly increasing the percentage of ethyl acetate) will provide better separation. A common starting eluent mixture is hexane-ethyl acetate (9:1).[1]

• Improving Recrystallization:

  • Problem: The product does not crystallize, or the crystals are impure.

  • Solution:

    • Solvent Choice: Ensure you are using an appropriate solvent. Ethanol and acetone are commonly effective. You may also try a mixed solvent system.

    • Procedure: Dissolve the crude product in a minimum amount of the hot solvent. If the solution is colored, you can add a small amount of activated charcoal and filter the hot solution. Allow the solution to cool slowly to form pure crystals. Rapid cooling can trap impurities.

Issue 3: Product Identification and Characterization

Q: How can I confirm that I have synthesized cholesteryl acetate and that it is pure?

A: Several analytical techniques can be used for this purpose:

• Thin-Layer Chromatography (TLC): As mentioned earlier, TLC is a quick way to check for the presence of the product and the absence of the starting material. The Rf value of your product should match that of a cholesteryl acetate standard.

• Melting Point: Pure cholesteryl acetate has a characteristic melting point of approximately 112-114 °C.[6] A broad or depressed melting point indicates the presence of impurities.

• Spectroscopy:

  • Infrared (IR) Spectroscopy: The IR spectrum of cholesteryl acetate will show a characteristic ester carbonyl (C=O) stretch, which is absent in the spectrum of cholesterol.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H NMR and 13C NMR spectroscopy can provide detailed structural information to confirm the identity and purity of the compound.

Quantitative Data on Reaction Conditions and Yield

The following table summarizes various reported conditions and the corresponding yields for the synthesis of cholesteryl acetate.

Cholesterol (g)	Acetic Anhydride (mL)	Catalyst/Solvent	Temperature (°C)	Time (h)	Yield (%)	Reference
5	7.5	None (neat)	Boiling	1	~91%	[2]
0.5	1	Glacial Acetic Acid (5 mL)	Boiling Water Bath (~100)	0.5	Not specified, but reaction goes to completion	[1]
Not specified	Not specified	Pyridine	Not specified	Not specified	"Excellent"	[3]
6.0 (from cholesterol methyl ether)	50 mL	Ethyl Acetate (50 mL) / Anhydrous Ferric Chloride (0.5 g)	Room Temperature	12	87.0%

Experimental Protocols

Method 1: Acetylation of Cholesterol using Acetic Anhydride in Glacial Acetic Acid[1]

• In a small Erlenmeyer flask, add 0.5 g of cholesterol to 5 mL of glacial acetic acid and swirl the mixture.

• Add 1 mL of acetic anhydride to the flask.

• Add a magnetic stirrer and heat the mixture in a boiling water bath with stirring for approximately 30 minutes.

• After heating, cool the reaction mixture to room temperature.

• Add 20 mL of water and extract the product with two 25 mL portions of methylene chloride.

• Combine the organic extracts and wash them twice with 15 mL of distilled water.

• Wash the organic layer with 25 mL of 10% sodium hydroxide solution.

• Dry the organic extract over anhydrous sodium sulfate.

• Filter the solution and evaporate the solvent under reduced pressure using a rotary evaporator.

• The resulting crude product can be further purified by column chromatography or recrystallization.

Visualizations

Experimental Workflow for Cholesteryl Acetate Synthesis

Caption: Experimental workflow for the synthesis and purification of cholesteryl acetate.

Troubleshooting Logic for Low Yield

Caption: Troubleshooting workflow for addressing low yield in cholesteryl acetate synthesis.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis of saturated, unsaturated, spin-labeled, and fluorescent cholesteryl esters: Acylation of cholesterol using fatty acid anhydride and 4-pyrrolidinopyridine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. reddit.com [reddit.com]
• 6. CN100357310C - Synthesis process of chlesterol and its intermediate - Google Patents [patents.google.com]

Technical Support Center: Purification of Crude Cholesteryl Acetate by Recrystallization

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the purification of crude cholesteryl acetate via recrystallization. Below you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and key data to ensure a successful purification process.

Frequently Asked Questions (FAQs)

Q1: What is the best solvent for recrystallizing cholesteryl acetate? A1: The ideal solvent is one in which cholesteryl acetate is highly soluble at high temperatures but sparingly soluble at low temperatures.[1] Hot ethanol is a commonly used and effective solvent.[2][3] Other solvents like acetone, ethyl acetate, benzene, and ether can also be used.[2][4] Water is unsuitable as cholesteryl acetate is insoluble in it.[2][5] The choice may depend on the specific impurities present in your crude sample.

Q2: How can I determine the purity of my recrystallized cholesteryl acetate? A2: Purity can be assessed in several ways. A primary method is melting point analysis; pure cholesteryl acetate has a sharp melting point range of 112-114°C.[2] A broad or depressed melting point range compared to the literature value indicates the presence of impurities.[6] Thin-Layer Chromatography (TLC) can also be used to separate the purified product from unreacted cholesterol and other impurities.[7]

Q3: What is "oiling out" and why does it happen? A3: "Oiling out" is when the compound separates from the solution as a liquid oil instead of solid crystals upon cooling.[8] This often occurs if the melting point of the solid is lower than the boiling point of the solvent or if the crude material has a high concentration of impurities, which can depress the melting point.[9]

Q4: How much solvent should I use to dissolve my crude product? A4: The key is to use the minimum amount of boiling solvent required to fully dissolve the crude solid.[1][10] Using too much solvent is a common error that will result in a low or no yield of crystals because the solution will not become saturated upon cooling.[9][11]

Q5: Is it possible to recover product from the filtrate (mother liquor)? A5: Yes, a portion of the product will always remain dissolved in the cold solvent (the mother liquor).[12] You can often recover a "second crop" of crystals by boiling off some of the solvent to re-concentrate the solution and then allowing it to cool again.[11] However, this second crop may be less pure than the first.

Troubleshooting Guide

Problem Encountered	Potential Cause(s)	Recommended Solution(s)
No crystals form after cooling	1. Too much solvent was used , preventing the solution from becoming saturated.[9][11] 2. The solution is supersaturated .[10] 3. The cooling process was too rapid.	1. Boil off a portion of the solvent to concentrate the solution and try cooling again.[11][13] 2. Induce crystallization by scratching the inside surface of the flask with a glass rod just below the liquid level or by adding a "seed crystal" of pure cholesteryl acetate.[10][11] 3. Allow the solution to cool more slowly to room temperature before placing it in an ice bath.[6]
Very low yield of crystals	1. Excess solvent was used during dissolution, leaving a significant amount of product in the mother liquor.[11][14] 2. The crystals were washed with solvent that was not ice-cold, redissolving some of the product.[10] 3. Premature crystallization occurred during a hot filtration step, resulting in product loss on the filter paper.[11] 4. Inherent solubility of the compound in the chosen solvent limits recovery.[10][12]	1. Recover a second crop of crystals by concentrating the mother liquor.[11] 2. Ensure the rinsing solvent is thoroughly chilled before use and use a minimal amount.[10] 3. To prevent premature crystallization, use a heated funnel or add a small excess of hot solvent before filtration and then boil it off before cooling.[8]
Product "oils out" instead of crystallizing	1. The boiling point of the solvent is higher than the melting point of the impure solid.[9] 2. The crude material contains a high level of impurities. 3. The solution cooled too quickly.[6]	1. Re-heat the solution to redissolve the oil, add a small amount of additional hot solvent , and allow it to cool much more slowly.[9][11] 2. Consider purifying the material by another method, such as column chromatography, before attempting recrystallization.[9] 3. Try a different recrystallization solvent with a lower boiling point.
Crystals appear discolored or impure	1. The cooling process was too fast, trapping impurities within the crystal lattice.[11][13] 2. Soluble impurities were not fully removed.	1. Slow down the crystallization rate. Ensure the solution cools gradually to room temperature before moving it to an ice bath.[6] Using slightly more than the minimum amount of solvent can help slow the process.[11] 2. If the impurities are colored and the product should be white, consider adding a small amount of activated charcoal to the hot solution before the filtration step. Be aware that charcoal can also adsorb your desired product, potentially reducing the yield.[11]

Quantitative Data Summary

The following table summarizes key physical properties of cholesteryl acetate relevant to its purification.

Property	Value	Source(s)
Appearance	White to Off-White Crystalline Solid	[2]
Melting Point	112-114 °C	[2]
Molecular Weight	428.69 g/mol	[5]
Solubility in Ethanol	Soluble in hot ethanol; ~10 mg/mL mentioned.	[2][3]
Solubility in Water	Insoluble	[2][5]
Other Solvents	Soluble in benzene, ether, hot acetone, and chloroform.	[2]

Detailed Experimental Protocol

This protocol outlines the single-solvent recrystallization of crude cholesteryl acetate using ethanol.

Materials:

• Crude cholesteryl acetate

• Ethanol (95% or absolute)

• Erlenmeyer flasks (2)

• Hot plate

• Filter paper

• Buchner funnel and vacuum flask

• Glass stirring rod

• Ice bath

Procedure:

• Dissolution: Place the crude cholesteryl acetate in an Erlenmeyer flask. Add a minimal amount of ethanol and a boiling chip. Heat the mixture on a hot plate, bringing it to a boil. Add more hot ethanol dropwise until the solid just completely dissolves.[1] Avoid adding an excess of solvent.[10]

• Hot Filtration (Optional): If insoluble impurities are present or if decolorizing charcoal was used, perform a hot gravity filtration. To prevent premature crystallization, use a pre-heated funnel and filter the hot solution into a clean, pre-warmed Erlenmeyer flask.[8]

• Crystallization: Remove the flask from the heat and allow it to cool slowly and undisturbed to room temperature.[6] Slow cooling is crucial for the formation of pure, well-defined crystals.[13] Once the flask has reached room temperature, place it in an ice bath to maximize crystal formation.[6]

• Crystal Collection: Collect the purified crystals by vacuum filtration using a Buchner funnel.[13]

• Washing: Wash the crystals on the filter paper with a small amount of ice-cold ethanol to rinse away any remaining soluble impurities.[10]

• Drying: Continue to draw air through the funnel to partially dry the crystals. Then, transfer the crystals to a watch glass and allow them to air dry completely. Determine the weight and melting point of the purified product.

Visualizations

Caption: Experimental workflow for the purification of cholesteryl acetate.

Caption: Troubleshooting logic for common recrystallization problems.

References

• 1. youtube.com [youtube.com]
• 2. chembk.com [chembk.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Tips & Tricks [chem.rochester.edu]
• 5. selleckchem.com [selleckchem.com]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. books.rsc.org [books.rsc.org]
• 8. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 9. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 10. people.chem.umass.edu [people.chem.umass.edu]
• 11. chem.libretexts.org [chem.libretexts.org]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Home Page [chem.ualberta.ca]
• 14. homework.study.com [homework.study.com]

Technical Support Center: Cholesteryl Acetate Solubility in Methanol

This technical support guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering low solubility of cholesteryl acetate in methanol during their experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected solubility of cholesteryl acetate in methanol?

Cholesteryl acetate is known to have low or slight solubility in methanol at room temperature.[1] Several sources indicate that while it is soluble in hot ethanol, its solubility in cold methanol is limited.[1]

Q2: Are there any quantitative data available for the solubility of cholesteryl acetate in methanol?

Yes, a study by Bar et al. (1984) provides solubility data for cholesteryl acetate in various polar organic solvents, including methanol, at different temperatures. The solubility is observed to increase with temperature.

Q3: What factors can influence the solubility of cholesteryl acetate in methanol?

Several factors can affect the solubility of cholesteryl acetate:

• Temperature: Solubility generally increases with higher temperatures.

• Purity of the Solvent: The presence of water or other impurities in methanol can decrease solubility.

• Purity of Cholesteryl Acetate: Impurities in the cholesteryl acetate solid can affect its dissolution.

• Particle Size: Smaller particle sizes of the cholesteryl acetate powder can increase the dissolution rate.

Q4: Is it better to use ethanol instead of methanol?

Ethanol is often a better solvent for cholesteryl acetate than methanol, particularly when heated.[2] One source indicates a solubility of 33.33 mg/mL in ethanol with the aid of ultrasonication.[2] If your experimental protocol allows, switching to ethanol might be a viable solution.

Troubleshooting Guide

This section provides step-by-step guidance to address common issues with dissolving cholesteryl acetate in methanol.

Issue 1: Cholesteryl acetate is not dissolving at room temperature.

• Cause: Low intrinsic solubility of cholesteryl acetate in methanol at ambient temperatures.

• Troubleshooting Workflow:

  Initial dissolution attempt at room temperature.

• Solutions:

  • Heating: Gently warm the mixture. An increase in temperature significantly improves the solubility of cholesteryl esters.

  • Ultrasonication: Use a sonicator to aid dissolution. This method provides energy to break down the solute particles and enhance solvation.[2]

  • Combination: For stubborn samples, a combination of heating and ultrasonication can be effective.

Issue 2: A precipitate forms after the solution cools down.

• Cause: The solution was likely saturated at a higher temperature, and as it cools, the solubility decreases, causing the cholesteryl acetate to precipitate out.

• Troubleshooting Logic:

  Troubleshooting precipitation upon cooling.

• Solutions:

  • Maintain Temperature: If possible for your experiment, maintain the solution at the elevated temperature at which the cholesteryl acetate is fully dissolved.

  • Use a Co-solvent: Add a small amount of a better solvent, such as chloroform or dichloromethane, to the methanol to increase the overall solvating power of the mixture.[1] A 2:1 chloroform:methanol mixture is often used for dissolving lipids.

  • Work with Dilute Concentrations: The concentration you are trying to achieve may be too high for methanol alone. Try preparing a more dilute solution.

Quantitative Data

The following table summarizes the solubility of cholesteryl acetate in methanol at various temperatures, based on data from Bar et al. (1984).

Temperature (°C)	Solubility in Methanol ( g/100g solvent)
11	~0.05
20	~0.08
30	~0.12
40	~0.18
50	~0.27

Note: The data is estimated from the graphical representation in the cited paper and should be used as a reference.

Experimental Protocols

Protocol 1: Dissolution of Cholesteryl Acetate in Methanol using Heat

• Weighing: Accurately weigh the desired amount of cholesteryl acetate.

• Solvent Addition: Add the calculated volume of methanol to a suitable flask.

• Mixing: Add a magnetic stir bar to the flask and place it on a stirrer hotplate.

• Heating: Gently heat the mixture while stirring. A water bath is recommended for even heating. Increase the temperature in increments of 5-10°C.

• Observation: Continue heating and stirring until the cholesteryl acetate is completely dissolved. Do not exceed the boiling point of methanol (64.7 °C).

• Usage: Use the solution while warm, or if cooling is necessary, monitor for any precipitation.

Protocol 2: Dissolution of Cholesteryl Acetate in Methanol using Ultrasonication

• Preparation: Prepare the cholesteryl acetate and methanol mixture in a vial or flask.

• Sonication: Place the vessel in a sonicator bath.

• Processing: Sonicate the mixture in short bursts (e.g., 1-2 minutes) to avoid excessive heating of the solvent.

• Cooling: If the sample becomes warm, allow it to cool before continuing sonication.

• Observation: Continue until the solute is fully dissolved.

• Combined Approach: For enhanced dissolution, the sonicator bath can be pre-heated.

Protocol 3: Using a Co-solvent System

• Solvent Mixture: Prepare a co-solvent mixture. A common starting point is a 9:1 or 4:1 ratio of methanol to chloroform.

• Initial Dissolution: Attempt to dissolve the cholesteryl acetate in this co-solvent mixture at room temperature with stirring or vortexing.

• Adjust Ratio: If solubility is still low, gradually increase the proportion of chloroform in the mixture.

• Heating (Optional): If necessary, gently warm the co-solvent mixture as described in Protocol 1. Be cautious when heating volatile chlorinated solvents.

Disclaimer: Always handle chemicals in a well-ventilated fume hood and wear appropriate personal protective equipment (PPE). Consult the Safety Data Sheet (SDS) for cholesteryl acetate and all solvents used.

References

• 1. caymanchem.com [caymanchem.com]
• 2. medchemexpress.com [medchemexpress.com]

Technical Support Center: Cholesteryl Acetate Storage and Stability

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on preventing the degradation of cholesteryl acetate during storage. Below you will find troubleshooting guides and frequently asked questions to address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the optimal storage conditions for solid cholesteryl acetate?

For long-term stability, solid cholesteryl acetate should be stored in a tightly sealed container in a dry, cool, and well-ventilated place, protected from light.[1] Specific temperature recommendations vary by manufacturer, but a common guideline is +4°C for multi-year stability.[1] Some suppliers also indicate that storage at -20°C is acceptable and can extend the shelf-life.[2][3]

Q2: How should I store solutions of cholesteryl acetate?

Solutions of cholesteryl acetate are significantly less stable than the solid powder. For optimal stability, stock solutions should be prepared in a suitable solvent (e.g., chloroform, ethanol), aliquoted into single-use volumes to avoid repeated freeze-thaw cycles, and stored at -20°C or -80°C.[3][4] When stored at -20°C, the solution is typically stable for up to one year, while storage at -80°C can extend stability to two years.[4]

Q3: What are the primary degradation pathways for cholesteryl acetate?

The two main degradation pathways for cholesteryl acetate are:

• Oxidation: This is a significant concern, particularly when exposed to air, light, and high temperatures.[1][5] Oxidation can occur at the C-7 position of the cholesterol ring, leading to the formation of various oxysterols, and can also affect the ester linkage.[4]

• Hydrolysis: The ester bond of cholesteryl acetate can be hydrolyzed to yield cholesterol and acetic acid. This process can be catalyzed by acidic or basic conditions, as well as by enzymes such as cholesterol esterase.[6]

Q4: What are the common degradation products of cholesteryl acetate?

The primary degradation products depend on the degradation pathway:

• Oxidation Products: Thermal oxidation can lead to a variety of products, including 7α- and 7β-hydroperoxycholesteryl acetate, 7-ketocholesteryl acetate, 7α- and 7β-hydroxycholesteryl acetate, and 5,6α- and 5,6β-epoxycholesteryl acetate.[4]

• Hydrolysis Product: The main product of hydrolysis is cholesterol.

Q5: I suspect my cholesteryl acetate has degraded. How can I check its purity?

Several analytical techniques can be used to assess the purity of cholesteryl acetate and detect degradation products:

• Thin-Layer Chromatography (TLC): A relatively simple and rapid method to qualitatively assess purity and identify the presence of more polar degradation products like cholesterol.

• High-Performance Liquid Chromatography (HPLC): A quantitative method to determine the purity of cholesteryl acetate and quantify the presence of degradation products.

• Gas Chromatography-Mass Spectrometry (GC-MS): A powerful technique for identifying and quantifying volatile degradation products, particularly after derivatization.

Detailed protocols for these methods are provided in the "Experimental Protocols" section of this guide.

Troubleshooting Guide

Observed Issue	Potential Cause	Recommended Action
Change in physical appearance (e.g., discoloration, clumping)	1. Oxidation due to improper storage (exposure to air/light).2. Moisture absorption.	1. Discard the reagent if significant discoloration is observed.2. Ensure the container is tightly sealed and stored in a desiccator if necessary.3. Perform a purity check using TLC or HPLC.
Inconsistent or unexpected experimental results	1. Degradation of cholesteryl acetate leading to lower effective concentration.2. Presence of interfering degradation products.	1. Use a fresh vial of cholesteryl acetate or a recently prepared solution.2. Confirm the purity of the stored material using an appropriate analytical method (HPLC or GC-MS).3. Re-evaluate your experimental setup and other reagents.
Appearance of extra peaks in analytical chromatograms (HPLC/GC)	1. Formation of degradation products (e.g., cholesterol, oxysterols).	1. Compare the chromatogram with a reference standard of pure cholesteryl acetate.2. Identify the degradation products by comparing retention times with known standards (e.g., cholesterol) or by using mass spectrometry (GC-MS).3. Review storage conditions and handling procedures to prevent further degradation.

Data Presentation

Table 1: Recommended Storage Conditions and Stability of Cholesteryl Acetate

Form	Storage Temperature	Recommended Duration	Key Considerations
Solid Powder	Room Temperature	Up to 3 years[4]	For short-term storage; must be in a dry, dark, and well-ventilated place.[1]
+4°C	At least 2 years[1]	Recommended for long-term storage. Protect from light and moisture.[1]
-20°C	≥ 4 years[2]	Offers extended stability.
In Solvent	-20°C	Up to 1 year[3][4]	Aliquot to avoid freeze-thaw cycles.
-80°C	Up to 2 years[3][4]	Preferred for long-term storage of solutions.

Experimental Protocols

Protocol 1: Thin-Layer Chromatography (TLC) for Purity Assessment

This protocol provides a method to qualitatively assess the purity of cholesteryl acetate and detect the presence of its primary hydrolysis product, cholesterol.

• Materials:

  • TLC silica gel plates (e.g., Silica Gel 60 F254)

  • Developing chamber

  • Capillary tubes for spotting

  • Cholesteryl acetate sample

  • Cholesterol standard

  • Mobile Phase: Petroleum ether: Diethyl ether: Glacial Acetic Acid (80:20:1 v/v/v)[1]

  • Visualization Reagent: 50% Sulfuric acid in ethanol[1] or 1% 4-methoxybenzaldehyde in a sulfuric acid-acetic acid-ethanol-water mixture.

  • Heating plate or oven

• Procedure:

  • Prepare the developing chamber by adding the mobile phase and allowing the chamber to saturate for at least 10 minutes.[1]

  • On a TLC plate, gently draw a baseline with a pencil approximately 2 cm from the bottom.[1]

  • Dissolve a small amount of your cholesteryl acetate sample and the cholesterol standard in a volatile solvent (e.g., chloroform).

  • Using separate capillary tubes, spot the sample and the standard on the baseline.[1]

  • Allow the spots to dry completely.

  • Place the TLC plate in the developing chamber and allow the solvent front to migrate to about 1 cm from the top of the plate.[1]

  • Remove the plate from the chamber and mark the solvent front with a pencil.

  • Allow the plate to dry completely in a fume hood.

  • For visualization, spray the plate with the 50% sulfuric acid reagent and heat it on a hot plate or in an oven at 110°C for 5-10 minutes until dark spots appear.[1]

  • Cholesteryl acetate is less polar and will have a higher Rf value (travel further up the plate) than the more polar cholesterol. The presence of a spot in the sample lane that corresponds to the cholesterol standard indicates hydrolysis.

Protocol 2: High-Performance Liquid Chromatography (HPLC) for Purity and Degradation Analysis

This protocol outlines a reverse-phase HPLC method for the quantitative analysis of cholesteryl acetate and its separation from cholesterol.

• Instrumentation and Conditions:

  • HPLC System: With UV detector

  • Column: C18 reverse-phase column (e.g., µBondapak C18, 10 µm)[5]

  • Mobile Phase: Isopropanol: Acetonitrile (50:50, v/v)[5]

  • Flow Rate: 1.0 mL/min

  • Detection Wavelength: 200-210 nm[5]

  • Column Temperature: Ambient or controlled at 25°C

• Procedure:

  • Prepare a standard solution of high-purity cholesteryl acetate and a separate standard of cholesterol in the mobile phase or a compatible solvent.

  • Prepare your cholesteryl acetate sample by dissolving a known concentration in the mobile phase.

  • Filter all solutions through a 0.45 µm syringe filter before injection.

  • Inject the standards individually to determine their retention times.

  • Inject the sample solution.

  • Quantify the purity of cholesteryl acetate by comparing the peak area to that of the standard. The presence of a peak at the retention time of the cholesterol standard indicates hydrolysis.

Protocol 3: Gas Chromatography-Mass Spectrometry (GC-MS) for Identification of Oxidation Products

This method is suitable for the identification of volatile degradation products, particularly oxysterols, after derivatization.

• Sample Preparation (Silylation):

  • Evaporate the solvent from the sample containing cholesteryl acetate and its potential degradation products under a stream of nitrogen.

  • Add a silylation reagent (e.g., BSTFA with 1% TMCS) to the dry residue.

  • Heat the mixture at 60-80°C for 30-60 minutes to ensure complete derivatization.

• Instrumentation and Conditions:

  • GC-MS System: With a capillary column

  • Column: DB-5 or equivalent (e.g., 30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Carrier Gas: Helium at a constant flow rate (e.g., 1 mL/min)

  • Injector Temperature: 280°C

  • Oven Temperature Program:

    • Initial temperature: 180°C, hold for 1 minute

    • Ramp to 290°C at 10°C/min

    • Hold at 290°C for 20 minutes

  • MS Transfer Line Temperature: 290°C

  • Ion Source Temperature: 230°C

  • Mass Range: 50-600 amu

• Procedure:

  • Inject the derivatized sample into the GC-MS.

  • Identify the peaks by comparing the resulting mass spectra with a spectral library (e.g., NIST) and with the fragmentation patterns of known standards of cholesteryl acetate and its potential oxidation products.

Visualizations

References

• 1. hbmahesh.weebly.com [hbmahesh.weebly.com]
• 2. researchgate.net [researchgate.net]
• 3. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 4. Identification of thermal oxidation products of cholesteryl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Anaerobic degradation kinetics of a cholesteryl ester - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Cholesteryl Acetate in Cell-Based Assays

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for optimizing the use of cholesteryl acetate in cell-based assays.

Frequently Asked Questions (FAQs)

Q1: What is cholesteryl acetate and why is it used in cell-based assays?

Cholesteryl acetate is an ester of cholesterol. It is often used in cell culture experiments as a way to deliver cholesterol to cells. Once inside the cell, cellular enzymes like esterases can hydrolyze cholesteryl acetate, releasing free cholesterol. This allows researchers to study the effects of increased intracellular cholesterol on various cellular processes, such as membrane dynamics, signal transduction, and lipid metabolism.[1][2][3]

Q2: What is the best solvent for preparing a cholesteryl acetate stock solution?

Cholesteryl acetate is soluble in ethanol and chloroform but is practically insoluble in water and DMSO.[4][5][6] For cell culture applications, ethanol is the recommended solvent for preparing a stock solution. It is crucial to use a high-purity, anhydrous grade of ethanol to ensure complete dissolution.

Q3: What is a typical working concentration for cholesteryl acetate in cell culture?

The optimal working concentration of cholesteryl acetate is highly dependent on the cell type and the specific experimental goals. Since direct reports on cholesteryl acetate concentrations are scarce, a good starting point can be inferred from studies using other cholesteryl esters. For example, concentrations of 20 µM and 50 µM have been used for other cholesteryl esters in studies on human meibomian gland epithelial cells.[7] It is strongly recommended to perform a dose-response experiment to determine the optimal, non-toxic concentration for your specific cell line.

Q4: How can I be sure that the cholesteryl acetate is being taken up by the cells?

Confirming the uptake and hydrolysis of cholesteryl acetate to free cholesterol can be achieved through various methods. One common approach is to use a cholesterol quantification assay kit, which can measure the total cholesterol and free cholesterol content of cell lysates.[8][9][10] An increase in the intracellular cholesterol concentration after treatment with cholesteryl acetate would indicate successful delivery and hydrolysis.

Troubleshooting Guides

Issue 1: Cholesteryl Acetate Precipitates in the Cell Culture Medium

This is a common issue due to the low aqueous solubility of cholesteryl acetate.

Possible Causes and Solutions:

• High Final Solvent Concentration: The final concentration of ethanol in the cell culture medium should be kept to a minimum, typically below 0.5%, as higher concentrations can be toxic to cells and can also cause the compound to precipitate out of solution.

• Improper Dilution Technique: Adding the cholesteryl acetate stock solution directly to the full volume of media can cause localized high concentrations and immediate precipitation.

  • Recommended Dilution Method: Perform a serial dilution of your stock solution in pre-warmed (37°C) cell culture medium. Add the stock solution dropwise while gently vortexing or swirling the medium to ensure rapid and even dispersion.

• Low Temperature of Medium: Adding the stock solution to cold medium will decrease its solubility. Always use medium that has been pre-warmed to 37°C.

• Presence of Serum: While serum proteins can sometimes help to solubilize hydrophobic compounds, high concentrations of serum can also bind to lipids and affect their availability to cells.[11] If you are observing precipitation, you may need to optimize the serum concentration in your medium.

Issue 2: Observed Cytotoxicity or Unexpected Effects on Cell Viability

High concentrations of intracellular cholesterol can be toxic to cells, potentially leading to apoptosis.[1]

Possible Causes and Solutions:

• Concentration is too High: The working concentration of cholesteryl acetate may be above the toxic threshold for your cell line. It is crucial to determine the cytotoxic profile of cholesteryl acetate for your specific cells.

• Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., ethanol) in your vehicle control and experimental wells is identical and non-toxic to the cells.

• Interference with Viability Assays: Cholesterol has been reported to interfere with MTT assays. If you are using an MTT assay to assess cytotoxicity, consider using an alternative method such as a neutral red uptake assay, lactate dehydrogenase (LDH) assay, or a cell counting method to confirm your results.

Data Presentation

Table 1: Solubility of Cholesteryl Acetate

Solvent	Solubility	Reference
Ethanol	Soluble (e.g., 10 mg/mL)	[5]
Chloroform	Soluble	[6]
DMSO	Insoluble	[5]
Water	Insoluble	[5][6]

Table 2: Recommended Starting Concentrations for Optimization

Concentration Range	Notes
1 µM - 50 µM	Based on concentrations used for other cholesteryl esters in cell culture.[7] The optimal concentration should be determined empirically for each cell line.

Experimental Protocols

Protocol 1: Preparation of Cholesteryl Acetate Stock Solution

This protocol describes the preparation of a 10 mM stock solution of cholesteryl acetate in ethanol.

Materials:

• Cholesteryl Acetate (MW: 428.69 g/mol )

• Anhydrous Ethanol (200 proof, high purity)

• Sterile, conical tube

• Vortex mixer

• Ultrasonic water bath

Procedure:

• Weigh out 4.29 mg of cholesteryl acetate and place it in a sterile conical tube.

• Add 1 mL of anhydrous ethanol to the tube.

• Vortex the solution vigorously for 1-2 minutes.

• If the cholesteryl acetate is not fully dissolved, place the tube in an ultrasonic water bath for 5-10 minutes, or until the solution is clear.[4]

• Sterile-filter the stock solution through a 0.22 µm syringe filter into a sterile, amber glass vial.

• Store the stock solution at -20°C or -80°C for long-term storage.[4][5]

Protocol 2: Determining the Optimal and Cytotoxic Concentration of Cholesteryl Acetate

This protocol provides a framework for determining the appropriate concentration range of cholesteryl acetate for your experiments using a cell viability assay.

Materials:

• Your cell line of interest

• Complete cell culture medium

• 96-well cell culture plates

• Cholesteryl acetate stock solution (e.g., 10 mM in ethanol)

• Vehicle control (anhydrous ethanol)

• Cell viability assay kit (e.g., MTT, neutral red, or LDH assay)

• Multichannel pipette

• Plate reader

Procedure:

• Cell Seeding: Seed your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the end of the experiment. Incubate for 24 hours.

• Preparation of Treatment Media: Prepare a series of dilutions of the cholesteryl acetate stock solution in pre-warmed (37°C) complete culture medium. A suggested starting range is 0, 1, 5, 10, 25, and 50 µM.

  • Important: Prepare a vehicle control medium containing the same final concentration of ethanol as the highest concentration of cholesteryl acetate.

• Cell Treatment: Remove the old medium from the cells and replace it with the prepared treatment media.

• Incubation: Incubate the plate for a period relevant to your planned experiment (e.g., 24, 48, or 72 hours).

• Cell Viability Assay: Following the incubation period, perform the cell viability assay according to the manufacturer's instructions.

• Data Analysis:

  • Normalize the results to the vehicle control (100% viability).

  • Plot the cell viability (%) against the concentration of cholesteryl acetate.

  • From this dose-response curve, you can determine the optimal, non-toxic concentration range for your future experiments. If significant toxicity is observed, you can calculate the IC50 (the concentration that inhibits 50% of cell viability).

Visualizations

Caption: Workflow for determining the optimal concentration of cholesteryl acetate.

Caption: Cholesterol esterification and its impact on cell signaling.[12][13][14]

References

• 1. Cytotoxic cholesterol is generated by the hydrolysis of cytoplasmic cholesteryl ester and transported to the plasma membrane - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 3. Cellular cholesterol ester accumulation induced by free cholesterol-rich lipid dispersions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. chembk.com [chembk.com]
• 7. Saturation of cholesteryl esters produced by human meibomian gland epithelial cells after treatment with rosiglitazone - PMC [pmc.ncbi.nlm.nih.gov]
• 8. abcam.cn [abcam.cn]
• 9. sigmaaldrich.com [sigmaaldrich.com]
• 10. sigmaaldrich.com [sigmaaldrich.com]
• 11. benchchem.com [benchchem.com]
• 12. Role of cholesterol ester pathway in the control of cell cycle in human aortic smooth muscle cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. merckmillipore.com [merckmillipore.com]
• 14. Signaling through cholesterol esterification: a new pathway for the cholecystokinin 2 receptor involved in cell growth and invasion - PMC [pmc.ncbi.nlm.nih.gov]

resolving issues with cholesteryl acetate precipitation in buffers

This technical support center provides troubleshooting guidance and answers to frequently asked questions regarding the handling and formulation of cholesteryl acetate in buffer solutions. It is intended for researchers, scientists, and drug development professionals who may encounter issues with precipitation during their experiments.

Frequently Asked Questions (FAQs)

Q1: What are the general solubility properties of cholesteryl acetate?

A1: Cholesteryl acetate is a highly lipophilic molecule and is practically insoluble in water and aqueous buffers.[1][2] It is soluble in several organic solvents.[1][3] See the table below for a summary of its solubility in common laboratory solvents.

Q2: Why does my cholesteryl acetate precipitate when I add it to my aqueous buffer?

A2: Precipitation typically occurs when a concentrated stock solution of cholesteryl acetate in an organic solvent is diluted into an aqueous buffer. This happens because the abrupt change in solvent polarity causes the cholesteryl acetate to exceed its very low solubility limit in the aqueous environment, leading it to fall out of solution.[4][5] The presence of water can actively induce the precipitation of cholesterol and its derivatives from organic solutions.[6][7][8]

Q3: Can pH changes in my buffer affect cholesteryl acetate stability?

A3: While cholesteryl acetate itself does not have an ionizable group that is sensitive to typical biological pH ranges, the stability of the overall formulation can be pH-dependent. For derivatives like cholesteryl hemisuccinate (CHS), pH is critical, as its carboxyl group's protonation state influences solubility.[9][10] For cholesteryl acetate, extreme pH values can affect the stability of the ester linkage over long incubation periods, but it is not a primary factor in immediate precipitation issues.

Q4: Are there any recommended methods to improve the solubility of cholesteryl acetate in aqueous solutions?

A4: Yes, several methods can be employed to increase the apparent solubility of cholesteryl acetate and prevent precipitation. These include the use of:

• Cyclodextrins: These are cyclic oligosaccharides that can encapsulate the hydrophobic cholesteryl acetate molecule within their central cavity, forming a water-soluble inclusion complex.[11][12] Methyl-β-cyclodextrin (MβCD) is particularly effective for this purpose.[13][14]

• Detergents: For certain applications, particularly in membrane protein research, detergents can be used to form micelles that incorporate cholesteryl acetate.[15][16]

• Co-solvents: While challenging, using a small, permissible percentage of a water-miscible organic solvent (like ethanol) in the final buffer can sometimes help maintain solubility. However, the final concentration of the organic solvent must be carefully optimized to avoid cellular toxicity or other experimental artifacts.[4]

Troubleshooting Guide

This guide addresses common issues encountered when working with cholesteryl acetate in buffer solutions.

Issue	Potential Cause	Troubleshooting Steps
Precipitation upon dilution of organic stock solution	Rapid change in solvent polarity exceeding the solubility limit of cholesteryl acetate.[4]	1. Stepwise Dilution: Instead of a single dilution, perform a series of smaller, stepwise dilutions.[4]2. Slow Addition with Vortexing: Add the stock solution dropwise to the vigorously vortexing buffer to promote rapid mixing and dispersion.3. Use a Carrier Molecule: Pre-complex the cholesteryl acetate with a solubilizing agent like methyl-β-cyclodextrin before adding it to the buffer (see Protocol 2).[14]
Cloudiness or turbidity in the final buffer	Formation of fine precipitates or micelles.	1. Increase Solubilizer Concentration: If using a cyclodextrin or detergent, try increasing its concentration. A stoichiometric ratio of MβCD to cholesterol exceeding 2:1 has been shown to be more effective.[14]2. Sonication: Brief sonication of the final solution can sometimes help to dissolve small aggregates.[17] However, be cautious of potential degradation with excessive heat.[9]3. Filtration (with caution): If you suspect insoluble aggregates, you can filter the solution. However, be aware that this may also remove some of your dissolved cholesteryl acetate.
Inconsistent experimental results	Variable amounts of soluble cholesteryl acetate due to partial precipitation.	1. Prepare Fresh Solutions: Always prepare fresh solutions of cholesteryl acetate for each experiment to avoid issues with compound degradation or precipitation over time.2. Quantify Soluble Fraction: If possible, quantify the concentration of cholesteryl acetate in your final working solution after preparation and any filtration steps to ensure consistency.
Cell toxicity observed in culture	High concentration of organic solvent (e.g., DMSO, ethanol) or the solubilizing agent itself.	1. Minimize Organic Solvent: Keep the final concentration of the organic solvent in your cell culture media to a minimum, ideally below 1%.[4]2. Control Experiments: Run control experiments with the solubilizing agent alone (e.g., cyclodextrin in buffer) to determine its intrinsic effect on your experimental system.

Data Presentation

Table 1: Solubility of Cholesteryl Acetate in Various Solvents

Solvent	Solubility	Reference(s)
Water	Insoluble	[1][2][18]
DMSO	Insoluble	[18]
Ethanol	Soluble (e.g., 10 mg/mL, 33.33 mg/mL with sonication)	[18][19]
Chloroform	Soluble	[2][3]
Ethyl Acetate	Soluble	[3]

Table 2: Common Solubilizing Agents for Cholesteryl Acetate and Related Lipids

Agent	Type	Typical Molar Ratio (Agent:Lipid)	Notes	Reference(s)
Methyl-β-cyclodextrin (MβCD)	Cyclodextrin	>2:1	Highly efficient at solubilizing cholesterol and its esters.	[13][14]
2-Hydroxypropyl-β-cyclodextrin (2HPβCD)	Cyclodextrin	Varies	Also effective, may have different complexation efficiencies compared to MβCD.	[11][12]
n-dodecyl-β-D-maltopyranoside (DDM)	Detergent	Varies by application	Commonly used for solubilizing membrane proteins with cholesterol analogs.	[9]

Experimental Protocols

Protocol 1: Preparation of a Cholesteryl Acetate Stock Solution

• Weighing: Accurately weigh the desired amount of cholesteryl acetate powder in a sterile, chemical-resistant tube (e.g., glass).

• Dissolution: Add the appropriate volume of high-purity, anhydrous ethanol to the powder to achieve the desired stock concentration (e.g., 10 mg/mL).[18]

• Mixing: Vortex the solution vigorously until the cholesteryl acetate is completely dissolved. If necessary, use an ultrasonic bath to aid dissolution.[19]

• Storage: Store the stock solution in tightly sealed vials at -20°C or -80°C to prevent solvent evaporation and degradation.[18][19] Aliquot into single-use volumes to avoid repeated freeze-thaw cycles.

Protocol 2: Solubilization of Cholesteryl Acetate using Methyl-β-cyclodextrin (MβCD)

This protocol is adapted from methods used for cholesterol solubilization.[14]

• Prepare MβCD Solution: Dissolve MβCD powder in your desired aqueous buffer (e.g., PBS, HEPES) to achieve a concentration that will result in the desired final molar ratio (e.g., 8:1 MβCD:cholesteryl acetate).

• Prepare Cholesteryl Acetate Stock: Prepare a concentrated stock solution of cholesteryl acetate in ethanol as described in Protocol 1.

• Complexation: a. Warm the MβCD solution to a temperature that will not degrade your buffer components (e.g., 37°C). b. Slowly add the cholesteryl acetate stock solution dropwise to the warm MβCD solution while vortexing vigorously. The ethanol will help to transiently dissolve the cholesteryl acetate, allowing it to be captured by the MβCD. c. The final concentration of ethanol should be kept to a minimum.

• Incubation: Incubate the mixture for a period (e.g., 15-30 minutes) with continued gentle mixing to ensure complete complexation.

• Sterilization (if required): Sterilize the final solution by passing it through a 0.22 µm filter. Note that this may remove any non-encapsulated cholesteryl acetate that has precipitated.

• Use: The resulting solution contains the water-soluble cholesteryl acetate-MβCD complex, which can now be further diluted in your aqueous experimental system.

Visualizations

Caption: A troubleshooting workflow for addressing cholesteryl acetate precipitation.

Caption: Encapsulation of cholesteryl acetate by methyl-β-cyclodextrin.

References

• 1. Buy Cholesteryl acetate | 604-35-3 [smolecule.com]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. Cholesteryl acetate, 97+%, Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Effect of an aqueous phase on the solubility of cholesterol in an oil phase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Thermodynamics of water-induced precipitation of cholesterol and its acetate, benzoate and stearate derivatives dissolved in 1,4-dioxane and 2-propanol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. liposomes.ca [liposomes.ca]
• 11. cyclodextrinnews.com [cyclodextrinnews.com]
• 12. Exploring the role of cyclodextrins as a cholesterol scavenger: a molecular dynamics investigation of conformational changes and thermodynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Use of cyclodextrins to manipulate plasma membrane cholesterol content: evidence, misconceptions and control strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. CHOBIMALT: A Cholesterol-Based Detergent - PMC [pmc.ncbi.nlm.nih.gov]
• 16. lifecanvastech.com [lifecanvastech.com]
• 17. researchgate.net [researchgate.net]
• 18. selleckchem.com [selleckchem.com]
• 19. medchemexpress.com [medchemexpress.com]

Technical Support Center: Characterization of Cholesteryl Acetate Crystals

Welcome to the technical support center for the characterization of cholesteryl acetate crystals. This resource is designed for researchers, scientists, and drug development professionals to address common challenges encountered during experimentation. Here you will find troubleshooting guides and frequently asked questions to assist in resolving specific issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in characterizing cholesteryl acetate crystals?

A1: The primary challenges stem from its complex phase behavior and sensitivity to impurities. Cholesteryl acetate is well-known for exhibiting polymorphism and forming liquid crystal phases, specifically a cholesteric (chiral nematic) mesophase.[1][2] Key difficulties include:

• Polymorphism: The existence of multiple crystalline forms with different physical properties, which can coexist or interconvert, leading to complex and often irreproducible analytical data.[3][4][5]

• Liquid Crystal Transitions: Distinguishing between solid-solid transitions and solid-to-liquid crystal (mesophase) transitions can be challenging, as both are first-order transitions that appear on thermal analysis.[2]

• Impurity Effects: Even small amounts of impurities, including residual solvents or byproducts from synthesis, can significantly alter phase transition temperatures, modify crystal habits, and inhibit or promote the formation of certain polymorphs.[6][7][8]

• Thermal History: The thermal history of the sample (e.g., cooling rate) dramatically influences the observed crystalline form and textures, making consistent sample preparation critical. Supercooling from the melt can sometimes reveal mesophases that are not observed on heating.[2][6]

Q2: How do impurities, such as residual cholesterol from synthesis, affect characterization?

A2: Impurities act as defects in the crystal lattice and can have profound effects.[7][8] Residual cholesterol, acetic acid, or acetic anhydride from synthesis can broaden melting peaks in Differential Scanning Calorimetry (DSC), shift transition temperatures, and alter the observed textures in Polarized Light Microscopy (PLM).[6][9] Impurities can become incorporated into the crystal lattice or adsorb to specific crystal faces, which can modify the crystal habit (the external shape of the crystal).[10][11] This can lead to misleading and inconsistent results, complicating phase identification and purity assessment.[8]

Q3: What are the typical phases observed for cholesteryl acetate upon heating?

A3: Upon heating, a pure, crystalline sample of cholesteryl acetate typically undergoes a transition from a solid crystal to a cholesteric liquid crystal phase, and then to an isotropic liquid.[2][12] The exact transition temperatures can vary depending on sample purity and the specific polymorphic form present.[2][6] For less pure samples, a mesophase may only be observable upon supercooling the melt.[6]

Troubleshooting Guides

Issue 1: Differential Scanning Calorimetry (DSC)

Q: My DSC thermogram shows broad, overlapping, or multiple unexpected peaks during heating. What is the likely cause?

A: This is a common issue when analyzing cholesteryl acetate and can be attributed to several factors. Use the following workflow to diagnose the problem.

References

• 1. Cholesteric liquid crystal - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. chemrxiv.org [chemrxiv.org]
• 4. Polymorphism, Structure, and Nucleation of Cholesterol·H2O at Aqueous Interfaces and in Pathological Media: Revisited from a Computational Perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. tandfonline.com [tandfonline.com]
• 7. canli.dicp.ac.cn [canli.dicp.ac.cn]
• 8. researchgate.net [researchgate.net]
• 9. Organic Syntheses Procedure [orgsyn.org]
• 10. US20060078573A1 - Methods of modifying crystal habit - Google Patents [patents.google.com]
• 11. A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Molecular Expressions: Science, Optics & You - Olympus MIC-D: Chemical Crystal Movie Gallery - Cholesteryl Acetate [micro.magnet.fsu.edu]

Navigating the Separation of Cholesterol and Cholesteryl Acetate: A Technical Guide

For researchers, scientists, and drug development professionals, the purification of cholesteryl acetate by removing unreacted cholesterol is a critical step in various experimental workflows. This technical support center provides troubleshooting guidance and frequently asked questions to ensure a successful separation process.

The fundamental principle behind separating unreacted cholesterol from cholesteryl acetate lies in their differing polarities. Cholesterol possesses a polar hydroxyl (-OH) group, which makes it more polar than cholesteryl acetate, where the hydroxyl group is esterified. This polarity difference is exploited in chromatographic techniques, the most effective method for this separation.

Troubleshooting Guide

Problem	Possible Cause(s)	Solution(s)
Poor separation of spots on TLC plate	- Inappropriate solvent system (eluent) polarity. - TLC plate overloaded with sample. - Uneven solvent front migration.	- Adjust the eluent polarity. For silica gel TLC, increase the proportion of the non-polar solvent (e.g., hexane) to better separate the less polar cholesteryl acetate from the more polar cholesterol. A common starting point is a hexane:ethyl acetate mixture (e.g., 9:1 v/v).[1] - Apply a smaller, more concentrated spot of the sample mixture. - Ensure the TLC chamber is properly saturated with the eluent vapor and the plate is placed vertically.[2]
No spots visible on TLC plate after development	- Insufficient sample concentration. - Ineffective visualization technique.	- Concentrate the sample before spotting. - Use a suitable visualization agent. Since cholesterol and cholesteryl acetate are not UV-active, a chemical stain is necessary. A common method is to spray the plate with a sulfuric acid solution and then heat it.[1] This will cause the compounds to appear as dark spots.
Cholesterol and cholesteryl acetate co-elute from the column	- Inappropriate eluent polarity for column chromatography. - Column was not packed properly. - Flow rate is too high.	- Start with a low polarity eluent (e.g., hexane) to elute the less polar cholesteryl acetate first. Gradually increase the polarity by adding a more polar solvent (e.g., ethyl acetate) to elute the cholesterol.[1] - Ensure the silica gel is packed uniformly to avoid channeling. - Reduce the flow rate to allow for proper equilibration between the stationary and mobile phases.
Low recovery of purified compounds	- Adsorption of the compound onto the silica gel. - Loss of sample during solvent evaporation.	- If a compound is strongly adsorbed, a more polar eluent may be needed for its elution. - Use a rotary evaporator for gentle solvent removal under reduced pressure.[1]

Frequently Asked Questions (FAQs)

Q1: What is the most effective method for separating unreacted cholesterol from cholesteryl acetate?

A1: Column chromatography using silica gel is the most effective and commonly used method for this separation.[1][3][4] This technique takes advantage of the significant difference in polarity between the two compounds. Thin-layer chromatography (TLC) is an excellent tool for monitoring the separation and checking the purity of the collected fractions.[1][5]

Q2: How does the polarity of cholesterol and cholesteryl acetate differ?

A2: Cholesterol is more polar than cholesteryl acetate due to the presence of a free hydroxyl group at the C-3 position. In cholesteryl acetate, this hydroxyl group is esterified with an acetyl group, making the molecule less polar and more hydrophobic.[6]

Q3: What type of solvent system (eluent) should be used for column chromatography?

A3: A gradient elution is typically employed. You would start with a non-polar solvent system, such as a high ratio of hexane to ethyl acetate (e.g., 9:1 v/v), to elute the less polar cholesteryl acetate. The polarity of the eluent is then gradually increased by increasing the proportion of ethyl acetate to elute the more polar cholesterol.[1]

Q4: How can I visualize the separated compounds on a TLC plate?

A4: Cholesterol and cholesteryl acetate are not visible under UV light. Therefore, a chemical visualization reagent is required. A common method is to spray the TLC plate with a solution of sulfuric acid in ethanol or acetic acid, followed by gentle heating.[1] The compounds will appear as colored spots (often pink or purple).

Q5: Can recrystallization be used to separate cholesterol from cholesteryl acetate?

A5: While recrystallization is a common purification technique, it is generally not effective for separating cholesterol and cholesteryl acetate due to their similar crystal packing and co-solubility.[7] Chromatographic methods are far more efficient for this specific separation.

Experimental Protocols

Thin-Layer Chromatography (TLC) for Monitoring Separation

Objective: To quickly assess the separation of cholesterol and cholesteryl acetate and to monitor the fractions from column chromatography.

Materials:

• TLC plates (silica gel 60 F254)

• Developing chamber

• Capillary tubes for spotting

• Sample mixture (cholesterol and cholesteryl acetate)

• Eluent: Hexane:Ethyl Acetate (9:1 v/v)

• Visualization reagent: 10% Sulfuric acid in ethanol

• Hot plate or heat gun

Procedure:

• Pour the eluent into the developing chamber to a depth of about 0.5 cm. Place a piece of filter paper inside to saturate the chamber with vapor and close the lid.

• Using a capillary tube, spot the sample mixture onto the baseline of the TLC plate.

• Carefully place the TLC plate into the developing chamber, ensuring the baseline is above the eluent level.

• Allow the solvent front to migrate up the plate until it is about 1 cm from the top.

• Remove the plate from the chamber and mark the solvent front.

• Dry the plate completely.

• Spray the plate with the sulfuric acid visualization reagent.

• Gently heat the plate on a hot plate or with a heat gun until spots appear.

• Cholesteryl acetate, being less polar, will have a higher Rf value (travel further up the plate) than the more polar cholesterol.

Column Chromatography for Preparative Separation

Objective: To separate a mixture of cholesterol and cholesteryl acetate on a preparative scale.

Materials:

• Glass chromatography column

• Silica gel (for column chromatography)

• Cotton or glass wool

• Sand

• Sample mixture

• Eluents: Hexane, Ethyl Acetate

• Collection tubes

Procedure:

• Column Packing:

  • Place a small plug of cotton or glass wool at the bottom of the column.

  • Add a small layer of sand.

  • Prepare a slurry of silica gel in hexane and carefully pour it into the column, allowing it to settle without air bubbles.

  • Add another layer of sand on top of the silica gel bed.

• Sample Loading:

  • Dissolve the sample mixture in a minimal amount of a non-polar solvent (e.g., hexane).

  • Carefully apply the sample to the top of the silica gel bed.

• Elution:

  • Begin elution with 100% hexane. The less polar cholesteryl acetate will start to move down the column.

  • Collect fractions and monitor them by TLC.

  • Once the cholesteryl acetate has been eluted, gradually increase the polarity of the eluent by adding ethyl acetate (e.g., 9:1 hexane:ethyl acetate, then 8:2, and so on).

  • The more polar cholesterol will then begin to elute from the column.

• Analysis:

  • Analyze the collected fractions using TLC to identify which fractions contain the pure compounds.

  • Combine the pure fractions of each compound and evaporate the solvent to obtain the isolated products.

Visualizing the Workflow

Caption: Experimental workflow for the separation of cholesterol and cholesteryl acetate.

Polarity Difference

Caption: Chemical basis for the separation of cholesterol and cholesteryl acetate.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 3. Separation of cholesterol-desmosterol acetates by thin-layer and column chromatography on silica gel G-silver nitrate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. CN1110501C - Cholesterol acetate extracted from sponge and its preparation - Google Patents [patents.google.com]
• 5. researchgate.net [researchgate.net]
• 6. pediaa.com [pediaa.com]
• 7. Co-solubility of saturated cholesteryl esters: a comparison of calculated and experimental binary phase diagrams - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing the Esterification of Cholesterol to Cholesteryl Acetate

Welcome to the technical support center for the synthesis of cholesteryl acetate. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for optimizing the esterification of cholesterol. Here you will find frequently asked questions, detailed troubleshooting guides, experimental protocols, and comparative data to help you achieve high-yield, high-purity results in your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most common methods for the esterification of cholesterol to cholesteryl acetate? A1: The most prevalent laboratory method involves the acetylation of cholesterol using acetic anhydride, often with glacial acetic acid as a solvent and sometimes aided by heat.[1][2] Other methods include enzymatic catalysis using enzymes like acyl-CoA:cholesterol acyltransferase (ACAT) in biological contexts, the use of organocatalysts such as a triphenylphosphine-sulfur trioxide adduct, and modern cross-coupling techniques with palladium catalysts.[3][4][5][6][7]

Q2: Why is purification by column chromatography necessary for this reaction? A2: Purification by silica gel column chromatography is essential because cholesterol (a polar alcohol) and cholesteryl acetate (a less polar ester) have significantly different polarities. This difference allows for their effective separation.[1] Unreacted cholesterol will be strongly adsorbed by the silica gel, while the desired cholesteryl acetate product will elute more easily, enabling the collection of a pure compound.[1]

Q3: How can I monitor the progress of the reaction? A3: The reaction progress can be monitored using thin-layer chromatography (TLC).[1] Since both cholesterol and cholesteryl acetate are not visible under UV light, the spots on the TLC plate must be visualized.[1] A common method is to spray the dried plate with a sulfuric acid solution and then heat it, which causes the compounds to appear as dark rose-colored spots through oxidation.[1] The disappearance of the cholesterol spot and the appearance of the cholesteryl acetate spot indicate the reaction's progression.

Q4: What are the potential side products in this reaction? A4: One potential side product is α-oxocholesterol acetate, which can form through the oxidation of cholesterol.[8] The formation of side products can be influenced by reaction conditions and the purity of the starting materials. Minimizing exposure to air and using purified reagents can help reduce the formation of unwanted byproducts.

Troubleshooting Guide

This guide addresses specific issues that may arise during the synthesis and purification of cholesteryl acetate.

Problem: Low or No Yield of Cholesteryl Acetate

• Q: My final yield is significantly lower than expected. What are the likely causes?

  • A: Possible Cause 1: Incomplete Reaction. The reaction may not have gone to completion. Verify your reaction time and temperature. For the acetic anhydride method, heating in a boiling water bath for at least 30-60 minutes is recommended.[1][2]

  • A: Possible Cause 2: Reagent Degradation. Acetic anhydride is susceptible to hydrolysis. Ensure that you are using fresh or properly stored acetic anhydride.

  • A: Possible Cause 3: Loss During Workup. Significant product loss can occur during the liquid-liquid extraction and washing steps. Ensure you are correctly identifying the organic and aqueous layers and minimize the number of transfers.[1]

Problem: Significant Unreacted Cholesterol in the Final Product

• Q: After purification, I still have a large amount of starting material. How can I improve this?

  • A: Possible Cause 1: Insufficient Reagents or Reaction Time. Ensure you are using a sufficient excess of the acetylating agent (acetic anhydride). Consider increasing the reaction time or temperature to drive the equilibrium toward the product.

  • A: Possible Cause 2: Inefficient Column Chromatography. Your purification may not be optimal. Use TLC to determine the best solvent system (e.g., different ratios of hexane and ethyl acetate) that provides good separation between cholesterol and cholesteryl acetate.[1] Also, avoid overloading the column with too much crude product relative to the amount of silica gel.

Problem: TLC Analysis Shows Multiple Unexpected Spots

• Q: My TLC plate of the crude reaction mixture shows several spots in addition to the starting material and product. What could they be?

  • A: Possible Cause 1: Side Product Formation. As mentioned, oxidation can lead to byproducts.[8] Running the reaction under an inert atmosphere (e.g., nitrogen or argon) can help mitigate this.

  • A: Possible Cause 2: Impure Starting Materials. The impurities may have been present in your starting cholesterol. Check the purity of your reagents before starting the reaction.

Data Presentation: Reaction Conditions

The yield of cholesteryl acetate is highly dependent on the chosen synthetic route and reaction conditions. Below is a summary of outcomes from different methodologies.

Method	Reagents	Solvent / Conditions	Reported Yield	Reference
Oxidation & Acetylation	Cholesterol, Monophthalic acid	Ether, Chloroform, Methanol	58% (of β-oxocholesterol acetate)	[8]
Acetylation	Cholesterol, Acetic Anhydride	Glacial Acetic Acid / Boiling Water Bath	Not specified, standard procedure	[1]
Acetylation	Cholesterol, Acetic Anhydride	No solvent / Boiling for 1 hour	Not specified, standard procedure	[2]
Cross-Coupling	Cholesterol, Aroyl Chlorides, Sodium tert-butoxide, PdCl₂(dᵗbpf)	1,4-Dioxane / Microwave at 100°C for 2h	Good to High	[6]

Experimental Protocols

Protocol 1: Acetylation of Cholesterol using Acetic Anhydride

This protocol is adapted from a standard laboratory procedure for the synthesis and purification of cholesteryl acetate.[1]

Materials:

• Cholesterol (0.5 g)

• Glacial acetic acid (5 mL)

• Acetic anhydride (1 mL)

• Methylene chloride

• Hexane

• Ethyl acetate

• 10% Sodium hydroxide solution

• Anhydrous sodium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: In an Erlenmeyer flask, add 0.5 g of cholesterol to 5 mL of glacial acetic acid and swirl. Add 1 mL of acetic anhydride to the resulting paste.

• Reaction: Place a magnetic stirrer in the flask and heat the mixture in a boiling water bath with stirring for approximately 30-60 minutes.[1][2]

• Workup: Cool the reaction mixture to room temperature. Add 20 mL of water and extract the product with two 25 mL portions of methylene chloride.

• Washing: Combine the organic extracts and wash them twice with 15 mL of distilled water, followed by a wash with 25 mL of 10% sodium hydroxide solution to neutralize excess acid.

• Drying: Dry the organic layer over anhydrous sodium sulfate, then filter to remove the drying agent.

• Solvent Removal: Evaporate the solvent using a rotary evaporator to obtain the crude product.

• Purification: Purify the crude product by silica gel column chromatography.

  • Prepare a slurry of silica gel (approx. 12.5 g) in the initial eluent (e.g., hexane:ethyl acetate 9:1).

  • Load the crude product onto the column.

  • Elute the column with solvent mixtures of increasing polarity (e.g., starting with 9:1 hexane:ethyl acetate).

  • Collect fractions and monitor their purity using TLC.

• Characterization: Combine the pure fractions containing cholesteryl acetate and evaporate the solvent. Determine the yield and characterize the product (e.g., by melting point).

Visualizations

Experimental Workflow

Caption: Workflow for the synthesis and purification of cholesteryl acetate.

Troubleshooting Logic for Low Yield

Caption: Decision tree for troubleshooting low yield in cholesteryl acetate synthesis.

Chemical Reaction Pathway

Caption: Esterification of cholesterol with acetic anhydride.

References

• 1. books.rsc.org [books.rsc.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. merckmillipore.com [merckmillipore.com]
• 4. A simple and efficient approach for the synthesis of cholesterol esters of long-chain saturated fatty acids by using Ph3P·SO3 as a versatile organocatalyst - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Cholesterol Ester: Synthesis, Metabolism & Therapeutic Role - Creative Proteomics [creative-proteomics.com]
• 6. A Novel Synthesis Process of Cholesterol Ester by the Cross-Coupling of Cholesterol and Aroyl Chlorides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How Sterol Esterification Affects Lipid Droplet Formation and Cellular Lipid Metabolism - Creative Proteomics [creative-proteomics.com]
• 8. Cholesteryl acetate | 604-35-3 [chemicalbook.com]

Technical Support Center: Assays Utilizing Cholesteryl Acetate

Welcome to the technical support center for assays involving cholesteryl acetate. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot and resolve common issues encountered during their experiments. Here you will find detailed troubleshooting guides, frequently asked questions (FAQs), experimental protocols, and data to help ensure the accuracy and reliability of your results.

Frequently Asked Questions (FAQs)

This section addresses common questions regarding the use of cholesteryl acetate in various assays.

Q1: What are the most common causes of interference in assays using cholesteryl acetate?

A1: Interference in assays with cholesteryl acetate can stem from several sources, broadly categorized as:

• Matrix Effects: Components in the sample matrix (e.g., plasma, serum, cell lysates) can suppress or enhance the signal. Phospholipids are a major contributor to matrix effects in mass spectrometry-based assays.[1]

• Cross-reactivity: In enzyme-based assays, other esters or lipids in the sample may be recognized by the enzyme, leading to inaccurate measurements.

• Substrate Properties: The physical state and solubility of cholesteryl acetate can impact enzyme activity and assay performance.[2] Poor solubility can lead to precipitation and inconsistent results.

• Detection System Interference: In fluorescence-based assays, interfering compounds can cause autofluorescence or quenching of the signal.[3] For colorimetric assays, substances that absorb light at the detection wavelength can interfere.

Q2: How can I improve the solubility of cholesteryl acetate in my aqueous assay buffer?

A2: Cholesteryl acetate is highly hydrophobic and insoluble in aqueous buffers. To improve its solubility and availability as a substrate:

• Use a co-solvent: Cholesteryl acetate can be dissolved in a water-miscible organic solvent like isopropanol or ethanol before being introduced to the assay buffer.[4] Ensure the final concentration of the organic solvent does not negatively impact enzyme activity or cell viability.

• Incorporate detergents: Non-ionic detergents like Triton X-100 can be used to create micellar solutions of cholesteryl acetate, increasing its solubility and accessibility for enzymatic reactions.[5]

• Prepare a stock solution in an appropriate organic solvent: Cholesteryl acetate is soluble in solvents like chloroform. A concentrated stock can be prepared and then diluted into the assay medium, often with the aid of a carrier protein or detergent.

Q3: What are the best practices for storing cholesteryl acetate to prevent degradation?

A3: To ensure the stability of cholesteryl acetate:

• Storage Conditions: Store solid cholesteryl acetate at -20°C.[6]

• Stock Solutions: Prepare stock solutions in a high-purity, peroxide-free organic solvent. Aliquot and store at -80°C to avoid repeated freeze-thaw cycles.[7]

• Inert Atmosphere: For long-term storage of stock solutions, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.[7]

Q4: Can lipid-based transfection reagents interfere with cell-based assays involving cholesterol metabolism?

A4: Yes, some lipid-based transfection reagents have been shown to interfere with cholesterol biosynthesis.[8][9] It is crucial to include appropriate vehicle controls in your experiments to account for any effects of the transfection reagent itself on the cellular processes being studied.

Troubleshooting Guides

This section provides a problem-cause-solution format to address specific issues you may encounter in different types of assays using cholesteryl acetate.

Enzyme-Based Assays (e.g., Cholesterol Esterase Activity)

Problem	Possible Cause(s)	Recommended Solution(s)
High Background Signal	1. Spontaneous degradation of the substrate or detection reagents.	1. Prepare fresh reagents for each experiment. Run a "no enzyme" control to assess background signal.
2. Contamination of reagents or samples.	2. Use high-purity water and reagents. Filter-sterilize buffers if necessary.
3. Non-specific binding of detection reagents to assay components.	3. Include a blocking agent (e.g., BSA) in the assay buffer. Optimize the concentration of detection reagents.[7]
Low or No Enzyme Activity	1. Poor substrate (cholesteryl acetate) solubility or precipitation.	1. Optimize the co-solvent or detergent concentration to ensure the substrate remains in solution. Visually inspect for any precipitation.[2]
2. Inactive enzyme due to improper storage or handling.	2. Ensure the enzyme is stored at the correct temperature and handled according to the manufacturer's instructions. Avoid repeated freeze-thaw cycles.
3. Presence of enzyme inhibitors in the sample or reagents.	3. Run a control with a known amount of purified cholesteryl esterase to check for inhibition. If inhibition is suspected, consider sample purification steps.
Inconsistent Results (High Variability)	1. Inconsistent substrate preparation.	1. Ensure the cholesteryl acetate stock solution is well-mixed before each use. Prepare fresh dilutions for each experiment.
2. Pipetting errors, especially with viscous solutions.	2. Use calibrated pipettes and reverse pipetting techniques for viscous solutions.
3. Temperature fluctuations during the assay.	3. Ensure all components are equilibrated to the assay temperature before starting the reaction. Use a temperature-controlled plate reader or water bath.

LC-MS/MS Analysis of Cholesteryl Acetate

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Signal Intensity / Ion Suppression	1. Matrix Effects: Co-eluting compounds from the sample matrix (especially phospholipids) are suppressing the ionization of cholesteryl acetate.[1]	1. Optimize Sample Preparation: Employ solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to remove interfering matrix components.[10][11]
2. Chromatographic Separation: Modify the LC gradient to better separate cholesteryl acetate from matrix components.
3. Use a Stable Isotope-Labeled Internal Standard: A deuterated cholesteryl acetate internal standard will co-elute and experience similar matrix effects, allowing for more accurate quantification.[4][12][13]
High Variability Between Injections	1. Inconsistent sample preparation.	1. Standardize the extraction and reconstitution steps. Ensure complete solvent evaporation and consistent reconstitution volume.
2. Carryover from previous injections.	2. Implement a robust wash method for the autosampler and column between injections.
Inaccurate Quantification	1. Lack of an appropriate internal standard.	1. Use a stable isotope-labeled internal standard that is added at the beginning of the sample preparation process.[4][12][13]
2. Non-linearity of the standard curve.	2. Prepare calibration standards in a matrix that closely matches the study samples (matrix-matched standards).

Cell-Based Assays

Problem	Possible Cause(s)	Recommended Solution(s)
Inconsistent Cellular Uptake	1. Precipitation of cholesteryl acetate in the culture medium.	1. Optimize the delivery vehicle (e.g., cyclodextrin, BSA complex, or emulsion) to ensure the cholesteryl acetate remains soluble and available to the cells.
2. High serum concentration in the medium binding to the lipid.	2. Reduce the serum concentration in the medium during the treatment period, if experimentally permissible.[7]
Observed Cytotoxicity	1. High concentration of cholesteryl acetate or the delivery vehicle.	1. Perform a dose-response curve to determine the optimal, non-toxic concentration. Run vehicle-only controls to assess the toxicity of the delivery agent.
2. Contamination of the cholesteryl acetate stock.	2. Use high-purity cholesteryl acetate. Filter-sterilize the stock solution if appropriate for the solvent used.
High Background in Fluorescence Imaging	1. Incomplete removal of unbound fluorescently-labeled cholesteryl acetate.	1. Increase the number and duration of washing steps after incubation with the probe.[1]
2. Non-specific binding of the probe.	2. Reduce the probe concentration. Consider using a blocking agent.[1]

Data Presentation

The following tables summarize quantitative data regarding common interferents in cholesterol assays and typical validation parameters for LC-MS/MS analysis of cholesteryl esters.

Table 1: Concentration of Common Interferents Affecting Enzymatic Cholesterol Assays

Interfering Substance	Concentration at which Interference is Observed	Effect on Assay	Reference
Ascorbic Acid	> 5 mg/dL	Negative interference (falsely low values)	[14][15]
Bilirubin	> 20 mg/dL	Significant negative interference in some kits; slight positive in others	[14]
Hemoglobin	> 1.0 g/L	Minimal interference in many modern assays, but can interfere with colorimetric readings	[14][16][17]
Lipemia (Triglycerides)	> 2600 mg/dL	Can cause negative interference in some methods	[18]

Table 2: Typical Performance Data for a Validated LC-MS/MS Method for Cholesteryl Ester Analysis

Parameter	Typical Value
Linearity (r²)	≥ 0.99
Accuracy (% Recovery)	85 - 115%
Precision (%RSD)	< 15%
Limit of Quantification (LOQ)	Analyte and instrument dependent
Matrix Effect (% Suppression/Enhancement)	< 20% (with appropriate cleanup)

Experimental Protocols

Protocol 1: Cholesterol Esterase Activity Assay

This protocol describes a colorimetric method to determine the activity of cholesterol esterase using cholesteryl acetate as the substrate. The assay is based on the coupled enzymatic reactions where cholesterol esterase hydrolyzes cholesteryl acetate to cholesterol, which is then oxidized by cholesterol oxidase to produce hydrogen peroxide. The hydrogen peroxide, in the presence of peroxidase, reacts with a chromogen to produce a colored product.

Materials:

• Cholesteryl acetate

• Isopropanol

• Triton X-100

• Potassium phosphate buffer (0.1 M, pH 7.0)

• Cholesterol oxidase

• Horseradish peroxidase (HRP)

• 4-aminoantipyrine

• Phenol

• Cholesterol esterase sample

• Microplate reader capable of measuring absorbance at 500 nm

Procedure:

• Substrate Preparation:

  • Dissolve cholesteryl acetate in isopropanol to a concentration of 4.4 mg/mL.

  • Prepare a 5% (w/v) solution of Triton X-100 in 0.1 M potassium phosphate buffer, pH 7.0.

  • Create a substrate emulsion by adding the cholesteryl acetate solution to the Triton X-100 solution with vigorous stirring.

• Reaction Mixture Preparation:

  • In a suitable tube, combine the potassium phosphate buffer, 4-aminoantipyrine solution, phenol solution, cholesterol oxidase, and HRP.

• Assay Execution:

  • To each well of a 96-well plate, add the reaction mixture.

  • Add the cholesteryl acetate substrate emulsion to each well.

  • Equilibrate the plate to 37°C.

  • To initiate the reaction, add the cholesterol esterase sample to the test wells and an equal volume of buffer to the blank wells.

  • Immediately measure the absorbance at 500 nm every minute for 10-15 minutes.

• Data Analysis:

  • Calculate the rate of change in absorbance (ΔA/min) for each sample by subtracting the blank rate from the test rate.

  • Use the molar extinction coefficient of the colored product to convert the rate of absorbance change to enzyme activity (Units/mL).

Protocol 2: LC-MS/MS Sample Preparation for Cholesteryl Acetate Quantification from Plasma

This protocol outlines a liquid-liquid extraction (LLE) procedure for the extraction of cholesteryl acetate from plasma samples prior to LC-MS/MS analysis.

Materials:

• Plasma samples

• Stable isotope-labeled cholesteryl acetate internal standard (e.g., cholesteryl-d7 acetate)

• Methanol

• Methyl tert-butyl ether (MTBE)

• High-purity water

• Vortex mixer

• Centrifuge

• Solvent evaporator

Procedure:

• Sample Thawing and Spiking:

  • Thaw plasma samples on ice.

  • To 100 µL of plasma, add the internal standard solution.

• Protein Precipitation and Extraction:

  • Add 300 µL of methanol to the plasma sample, vortex for 30 seconds to precipitate proteins.

  • Add 1 mL of MTBE, vortex for 1 minute.

  • Add 250 µL of high-purity water, vortex for 20 seconds.

• Phase Separation:

  • Centrifuge the samples at 10,000 x g for 5 minutes at 4°C.

  • Carefully collect the upper organic layer, which contains the lipids.

• Solvent Evaporation and Reconstitution:

  • Evaporate the collected organic solvent to dryness under a gentle stream of nitrogen.

  • Reconstitute the dried lipid extract in a known volume of the initial mobile phase for LC-MS/MS analysis.

Visualizations

The following diagrams illustrate key workflows and concepts related to avoiding interference in assays using cholesteryl acetate.

Caption: Workflow for a colorimetric cholesterol esterase assay.

Caption: Decision tree for troubleshooting matrix effects in LC-MS.

Caption: Potential interference of cholesteryl acetate in a generic signaling pathway.

References

• 1. benchchem.com [benchchem.com]
• 2. Effect of substrate physical state on the activity of acid cholesteryl ester hydrolase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. content-assets.jci.org [content-assets.jci.org]
• 4. In vivo D2O labeling to quantify static and dynamic changes in cholesterol and cholesterol esters by high resolution LC/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Optimization and validation of assays to estimate pancreatic esterase activity using well-characterized micellar solutions of cholesteryl oleate and tocopheryl acetate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Enzyme deficiency in cholesteryl ester storage disease - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Cholesterol Esterase - Worthington Enzyme Manual | Worthington Biochemical [worthington-biochem.com]
• 10. Two Distinct Sample Prep Approaches to Overcome Matrix Effect in LC/MS of Serum or Plasma Samples [sigmaaldrich.com]
• 11. bme.psu.edu [bme.psu.edu]
• 12. biorxiv.org [biorxiv.org]
• 13. Absolute quantification of cholesteryl esters using liquid chromatography-tandem mass spectrometry uncovers novel diagnostic potential of urinary sediment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. Interference with the enzymic measurement of cholesterol in serum by use of five reagent kits - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Ascorbate Oxidase Minimizes Interference by High-Concentration Ascorbic Acid in Total Cholesterol Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Effects of hemolysis interferences on routine biochemistry parameters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. biochemia-medica.com [biochemia-medica.com]
• 18. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to Validating the Purity of Synthesized Cholesteryl Acetate by HPLC

For researchers, scientists, and drug development professionals, ensuring the purity of synthesized compounds is a critical step in the research and development pipeline. This guide provides a comprehensive comparison of High-Performance Liquid Chromatography (HPLC) with other analytical techniques for validating the purity of synthesized cholesteryl acetate. Experimental data and detailed protocols are presented to support the objective comparison.

Cholesteryl acetate, an ester of cholesterol, is synthesized by the acetylation of cholesterol, commonly using acetic anhydride.[1] The primary impurity concern in this synthesis is the presence of unreacted cholesterol. This guide will focus on the analytical methods capable of effectively separating and quantifying cholesteryl acetate from this key impurity and other potential by-products.

High-Performance Liquid Chromatography (HPLC) for Purity Assessment

HPLC is a powerful and widely used technique for the analysis of non-volatile and thermally sensitive compounds like cholesteryl acetate. Its high resolution and sensitivity make it an ideal choice for purity validation.

Experimental Protocol: Reversed-Phase HPLC for Cholesteryl Acetate Purity

This protocol outlines a typical reversed-phase HPLC method for the separation and quantification of cholesteryl acetate and its primary impurity, cholesterol.

1. Sample Preparation:

• Accurately weigh approximately 10 mg of the synthesized cholesteryl acetate.

• Dissolve the sample in 10 mL of a mixture of isopropanol and acetonitrile (1:1 v/v) to create a stock solution of 1 mg/mL.

• Further dilute the stock solution to a working concentration of approximately 0.1 mg/mL using the same solvent mixture.

• Filter the final solution through a 0.45 µm syringe filter before injection.

2. HPLC Instrumentation and Conditions:

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).

• Mobile Phase: A mixture of acetonitrile and isopropanol (e.g., 50:50 v/v).[2][3]

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Detection: UV detector at 210 nm.[2][3]

• Column Temperature: 25°C.

• Run Time: Approximately 15 minutes.

3. Data Analysis:

• The purity of cholesteryl acetate is determined by calculating the peak area percentage. The area of the cholesteryl acetate peak is divided by the total area of all peaks in the chromatogram.

• For quantitative analysis, a calibration curve should be prepared using certified reference standards of cholesteryl acetate and cholesterol.

Comparison with Alternative Analytical Techniques

While HPLC is a robust method, other techniques such as Thin-Layer Chromatography (TLC) and Gas Chromatography (GC) can also be employed for purity assessment.

Thin-Layer Chromatography (TLC)

TLC is a simple, rapid, and cost-effective qualitative technique for monitoring the progress of a reaction and for the preliminary assessment of purity.

Experimental Protocol: TLC for Cholesteryl Acetate

• Stationary Phase: Silica gel 60 F254 TLC plates.

• Mobile Phase: A mixture of hexane and ethyl acetate (e.g., 8:2 or 9:1 v/v).

• Sample Application: Spot a dilute solution of the synthesized cholesteryl acetate and a cholesterol standard onto the TLC plate.

• Development: Place the plate in a developing chamber saturated with the mobile phase.

• Visualization: After the solvent front has reached the top of the plate, remove the plate and allow it to dry. Visualize the spots under UV light (254 nm) or by staining with a suitable reagent (e.g., phosphomolybdic acid or iodine vapor).[4]

Expected Results: Cholesteryl acetate is less polar than cholesterol and will therefore have a higher Retention Factor (Rf) value, appearing further up the plate. Unreacted cholesterol will have a lower Rf value.

Gas Chromatography (GC)

GC is a high-resolution technique suitable for volatile and thermally stable compounds. For non-volatile compounds like cholesteryl acetate, derivatization is often required to increase their volatility.

Experimental Protocol: GC-MS for Cholesteryl Acetate

• Derivatization: While cholesteryl acetate itself is an acetylated derivative of cholesterol, for GC analysis, silylation is a more common technique to improve volatility and chromatographic separation of sterols.[5] However, direct analysis of cholesteryl acetate is also possible.

• GC-MS Instrumentation and Conditions:

  • Column: A non-polar capillary column (e.g., HP-5MS, 30 m x 0.25 mm, 0.25 µm film thickness).[5]

  • Carrier Gas: Helium.

  • Injector Temperature: 280°C.[5]

  • Oven Temperature Program: A temperature gradient is typically used, for example, starting at 180°C and ramping up to 280°C.[5]

  • Detector: Mass Spectrometer (MS) or Flame Ionization Detector (FID). MS detection provides the added benefit of mass identification of impurities.

Quantitative Performance Comparison

The choice of analytical method often depends on the specific requirements of the analysis, such as the need for quantitative data, sensitivity, and throughput. The following table summarizes the typical performance of HPLC, TLC, and GC for the purity validation of cholesteryl acetate.

Feature	High-Performance Liquid Chromatography (HPLC)	Thin-Layer Chromatography (TLC)	Gas Chromatography (GC)
Principle	Partitioning between a liquid mobile phase and a solid stationary phase.	Adsorption on a solid stationary phase with a liquid mobile phase.	Partitioning between a gaseous mobile phase and a liquid or solid stationary phase.
Quantitative Capability	Excellent	Semi-quantitative at best	Excellent
Sensitivity (LOD)	50 - 150 ng[2][3]	µg range	ng to pg range
Resolution	High	Moderate	Very High
Analysis Time	~15-30 minutes per sample	~30-60 minutes for multiple samples	~20-40 minutes per sample
Sample Requirements	Soluble in mobile phase, non-volatile	Soluble in a volatile solvent	Volatile or derivable to be volatile
Key Advantages	High resolution and sensitivity for non-volatile compounds.	Simple, rapid, and low cost.	High resolution for complex mixtures of volatile compounds.
Key Disadvantages	Higher cost of instrumentation and solvents.	Limited quantitative capability.	May require derivatization for non-volatile compounds.

Visualizing the Workflow and Method Comparison

To better illustrate the processes involved, the following diagrams have been generated using Graphviz.

Figure 1. Experimental workflow for the synthesis and purity validation of cholesteryl acetate by HPLC.

Figure 2. Comparison of analytical methods for cholesteryl acetate purity validation.

Conclusion

For the validation of synthesized cholesteryl acetate purity, HPLC stands out as the most suitable method, offering a balance of high resolution, sensitivity, and robust quantitative capabilities without the need for derivatization. While TLC serves as an excellent tool for rapid, qualitative screening and reaction monitoring, and GC provides very high resolution for volatile compounds, HPLC delivers the reliable quantitative data essential for drug development and quality control. The detailed HPLC protocol provided in this guide serves as a strong starting point for researchers to develop and validate their own methods for ensuring the purity of synthesized cholesteryl acetate.

References

• 1. Organic Syntheses Procedure [orgsyn.org]
• 2. Separation and quantitation of free cholesterol and cholesteryl esters in a macrophage cell line by high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Thin Layer Chromatography (TLC) for the Separation of Lipids [rockedu.rockefeller.edu]
• 5. benchchem.com [benchchem.com]

Unraveling the Differential Effects of Cholesterol and Cholesteryl Acetate on Membrane Fluidity: A Comparative Guide

For researchers, scientists, and drug development professionals, understanding the nuanced interactions of sterols with cellular membranes is paramount for advancements in drug delivery, cell biology, and disease pathology. This guide provides a comprehensive comparison of the effects of cholesterol and its esterified form, cholesteryl acetate, on the fluidity of lipid bilayers. By examining experimental data from key biophysical techniques, we illuminate the distinct roles these molecules play in modulating membrane dynamics.

At the heart of cellular function lies the plasma membrane, a dynamic barrier whose fluidity is critical for a myriad of physiological processes. Cholesterol is a well-established modulator of membrane fluidity, known for its ordering effect on phospholipid acyl chains, leading to the formation of the liquid-ordered (l_o) phase.[1][2] In contrast, its esterified counterpart, cholesteryl acetate, exhibits markedly different behavior, primarily due to a key structural modification: the replacement of the hydroxyl head group with a bulkier, less polar acetate group. This seemingly minor chemical alteration has profound consequences for its interaction with and subsequent effect on the phospholipid bilayer.

Molecular Mechanisms of Membrane Interaction

The contrasting effects of cholesterol and cholesteryl acetate on membrane fluidity stem from their distinct orientations and interactions within the lipid bilayer.

Cholesterol: The amphipathic nature of cholesterol, with its small polar hydroxyl group and rigid planar steroid ring, dictates its orientation within the membrane.[3] The hydroxyl group anchors the molecule at the aqueous interface through hydrogen bonding with the phosphate and carbonyl groups of phospholipids, while the hydrophobic steroid ring and acyl chain align parallel to the phospholipid acyl chains.[4] This orientation allows cholesterol to fit snugly between phospholipid molecules, restricting the motion of the upper portion of the acyl chains and thus increasing order and decreasing fluidity in the liquid-disordered (l_d) phase.[2] Conversely, at low temperatures, cholesterol disrupts the tight packing of saturated acyl chains, preventing the transition to the rigid gel (l_g) phase and thereby increasing fluidity.[3]

Cholesteryl Acetate: The replacement of the hydroxyl group with an acetate group in cholesteryl acetate significantly reduces its polarity. This modification disrupts the anchoring interaction at the membrane interface. Studies on cholesteryl esters suggest that the ester group is oriented towards the interface, but the molecule is not as deeply and rigidly embedded within the acyl chain region as cholesterol.[5][6] The bulkier acetate group may also create steric hindrance, preventing the same snug fit between phospholipid tails. This altered orientation and reduced interaction with the phospholipid acyl chains are hypothesized to lead to a disruption of the ordered packing, thereby increasing membrane fluidity.

The distinct molecular interactions of cholesterol and cholesteryl acetate with the phospholipid bilayer can be visualized as follows:

Figure 1. A simplified representation of the orientation and resulting effect of cholesterol versus cholesteryl acetate within a phospholipid bilayer.

Experimental Data Comparison

To quantitatively assess the differential effects of cholesterol and cholesteryl acetate on membrane fluidity, we turn to established biophysical techniques: Differential Scanning Calorimetry (DSC) and Fluorescence Anisotropy.

Differential Scanning Calorimetry (DSC)

DSC measures the heat flow associated with thermal transitions in a material as a function of temperature. For lipid bilayers, the main phase transition (T_m) from the gel (l_g) to the liquid crystalline (l_d) phase is a key indicator of membrane fluidity.

Compound	Phospholipid	Molar Ratio (Compound:PL)	Effect on T_m	Effect on Transition Enthalpy (ΔH)	Interpretation
Cholesterol	DPPC	Up to 50%	Broadens and eventually abolishes the main phase transition	Decreases	Induces the liquid-ordered (l_o) phase, increasing order above T_m
Cholesteryl Acetate	DMPC	< 5 wt%	Limited incorporation, induces disorder in liquid crystalline phase	-	Does not form an ordered phase; acts as an impurity that disorders the bilayer

Note: Direct comparative DSC data for cholesteryl acetate at high concentrations within a fluid phospholipid bilayer is limited, as its incorporation is significantly lower than that of cholesterol. The data for cholesteryl myristate, another cholesteryl ester, shows it is only incorporated into liquid crystalline phospholipid bilayers and induces disorder.[7]

Fluorescence Anisotropy

Fluorescence anisotropy measures the rotational mobility of a fluorescent probe embedded in the lipid bilayer. A higher anisotropy value indicates restricted motion and thus lower membrane fluidity (higher order). Probes like 1,6-diphenyl-1,3,5-hexatriene (DPH) are commonly used for this purpose.

Compound	Phospholipid	Molar Ratio (Compound:PL)	Change in Fluorescence Anisotropy	Interpretation
Cholesterol	Unsaturated PCs	Up to 30%	Increases	Decreases membrane fluidity by ordering the acyl chains
Cholesteryl Acetate	-	-	Expected to be lower than cholesterol	Increases membrane fluidity by disrupting acyl chain packing

Experimental Protocols

Differential Scanning Calorimetry (DSC) Protocol

A typical DSC experiment to compare the effects of cholesterol and cholesteryl acetate on a phospholipid bilayer involves the following steps:

Figure 2. A generalized workflow for a Differential Scanning Calorimetry experiment to assess membrane fluidity.

Detailed Methodology:

• Lipid Film Preparation: Cholesterol or cholesteryl acetate and a chosen phospholipid (e.g., dipalmitoylphosphatidylcholine - DPPC) are dissolved in a suitable organic solvent (e.g., chloroform/methanol mixture) at the desired molar ratios. The solvent is then evaporated under a stream of nitrogen gas to form a thin lipid film.

• Hydration: The lipid film is hydrated with a buffer solution (e.g., PBS, pH 7.4) at a temperature above the T_m of the pure phospholipid to form multilamellar vesicles (MLVs).

• Sample Loading: A precise amount of the lipid dispersion is hermetically sealed in an aluminum DSC pan. An identical pan containing only the buffer serves as a reference.

• Calorimetric Scan: The sample and reference pans are placed in the DSC instrument and subjected to a controlled temperature program, typically involving heating and cooling cycles at a constant rate (e.g., 1-5°C/min).

• Data Analysis: The resulting thermogram (heat flow vs. temperature) is analyzed to determine the onset temperature, peak temperature (T_m), and completion temperature of the phase transition. The area under the transition peak is integrated to calculate the enthalpy of the transition (ΔH).

Fluorescence Anisotropy Protocol

Fluorescence anisotropy measurements provide insights into the rotational diffusion of a probe within the membrane, which is directly related to the local viscosity or fluidity.

Figure 3. A generalized workflow for a fluorescence anisotropy experiment to measure membrane fluidity.

Detailed Methodology:

• Vesicle Preparation: Large unilamellar vesicles (LUVs) are prepared by methods such as extrusion or sonication of MLVs containing the desired lipid and sterol composition.

• Probe Incorporation: The fluorescent probe, such as DPH, is added to the vesicle suspension from a stock solution in a suitable solvent (e.g., ethanol or DMSO). The mixture is incubated to allow the probe to partition into the lipid bilayers.

• Anisotropy Measurement: The sample is placed in a fluorometer equipped with polarizers. The sample is excited with vertically polarized light, and the emission intensity is measured at wavelengths parallel (I_∥) and perpendicular (I_⊥) to the polarization of the excitation light.

• G-Factor Correction: A correction factor (G-factor) is determined to account for the differential sensitivity of the detection system to vertically and horizontally polarized light.

• Calculation: The steady-state fluorescence anisotropy (r) is calculated using the Perrin equation. A higher 'r' value corresponds to a more ordered (less fluid) membrane environment.

Conclusion

The structural difference between cholesterol and cholesteryl acetate at the 3-beta position fundamentally alters their interaction with phospholipid bilayers, leading to opposing effects on membrane fluidity. Cholesterol, through its hydroxyl group-mediated anchoring and rigid ring structure, acts as a potent ordering agent, decreasing membrane fluidity in the liquid-disordered state and giving rise to the liquid-ordered phase. In contrast, the bulkier and less polar acetate group of cholesteryl acetate disrupts the ordered packing of phospholipid acyl chains, leading to an increase in membrane fluidity.

These distinct biophysical effects have significant implications for cellular processes. The ability of cholesterol to form ordered domains is crucial for the formation of lipid rafts, which are platforms for signaling and protein trafficking. The disordering effect of cholesteryl esters, on the other hand, highlights why they are not major structural components of the plasma membrane but are instead stored in lipid droplets. For researchers in drug development, understanding how a potential drug molecule interacts with membranes of varying cholesterol content is critical, and the contrasting behaviors of cholesterol and cholesteryl acetate provide a valuable framework for such investigations. The experimental protocols detailed in this guide offer robust methods for quantitatively assessing these crucial membrane-modulating effects.

References

• 1. Molecular dynamics simulations of phospholipid bilayers with cholesterol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Molecular Dynamics Simulations of Phospholipid Bilayers with Cholesterol - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A comparative differential scanning calorimetry study of the effects of cholesterol and various oxysterols on the thermotropic phase behavior of dipalmitoylphosphatidylcholine bilayer membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Cholesterol interactions with phospholipids in membranes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Lipid structure and the behavior of cholesteryl esters in monolayer and bulk phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Interactions of cholesterol esters with phospholipids: cholesteryl myristate and dimyristoyl lecithin - PubMed [pubmed.ncbi.nlm.nih.gov]

Unveiling the Thermal Behavior of Cholesteryl Acetate: A Comparative Guide to Phase Transition Analysis

For researchers, scientists, and drug development professionals, understanding the thermal properties of compounds like cholesteryl acetate is crucial for formulation, stability, and delivery. This guide provides a comparative analysis of Differential Scanning Calorimetry (DSC) and alternative techniques for characterizing the phase transitions of cholesteryl acetate, supported by experimental data and detailed protocols.

Differential Scanning Calorimetry (DSC) is a powerful thermoanalytical technique used to investigate the thermal properties of materials. It measures the difference in heat flow between a sample and a reference as a function of temperature. This allows for the precise determination of transition temperatures and the enthalpy changes associated with phase transitions, such as melting and liquid crystal transitions.

Performance Comparison: DSC and Alternative Methods

The thermal behavior of cholesteryl acetate can be investigated using several techniques. While DSC provides quantitative data on heat flow, other methods offer complementary information, particularly on the visual and structural aspects of phase transitions.

Analytical Technique	Key Information Provided	Advantages
Differential Scanning Calorimetry (DSC)	Transition Temperatures (Melting Point, Clearing Point), Enthalpy of Transitions (ΔH)	High precision and accuracy, quantitative thermodynamic data, small sample size.
Polarizing Light Microscopy (PLM) / Hot Stage Microscopy (HSM)	Visual identification of liquid crystal textures, determination of transition temperatures.	Direct observation of phase transitions and textures, aids in phase identification.[1][2][3][4]
Differential Thermal Analysis (DTA)	Detection of thermal events and transition temperatures.	Robust and widely available, suitable for high-temperature studies.[5][6][7]

Table 1: Comparison of Analytical Techniques for Cholesteryl Acetate Phase Transition Analysis

Quantitative Data Summary

Differential Scanning Calorimetry of pure cholesteryl acetate reveals a sharp melting transition. Upon heating, the crystalline solid transforms directly into an isotropic liquid. Notably, pure cholesteryl acetate does not typically exhibit a liquid crystalline phase (mesophase) upon heating; however, a monotropic liquid crystalline phase may be observed upon supercooling the isotropic liquid.[5] The presence of impurities can significantly influence this behavior.[5]

Phase Transition	Method	Transition Temperature (°C)	Enthalpy of Transition (ΔH) (J/g)
Melting (Solid to Isotropic Liquid)	DSC	112 - 114	Data not consistently reported in literature
Isotropic to Cholesteric (on cooling)	PLM/HSM	Dependent on cooling rate and purity	Not Applicable

Table 2: Phase Transition Data for Cholesteryl Acetate Note: The enthalpy of melting for cholesteryl acetate is not consistently reported in publicly available literature. The observation of a liquid crystalline phase is dependent on experimental conditions, particularly the cooling rate and sample purity.

Experimental Protocols

Differential Scanning Calorimetry (DSC)

A standard DSC protocol for analyzing the phase transitions of cholesteryl acetate involves the following steps:

• Sample Preparation: Accurately weigh 1-5 mg of pure cholesteryl acetate into a standard aluminum DSC pan.

• Instrument Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards (e.g., indium).

• Experimental Conditions:

  • Temperature Program:

    • Heat the sample from room temperature (e.g., 25°C) to a temperature above its melting point (e.g., 130°C) at a controlled heating rate (e.g., 10°C/min).

    • Hold the sample at this temperature for a few minutes to ensure complete melting and to erase any previous thermal history.

    • Cool the sample at a controlled rate (e.g., 10°C/min) to a temperature below its crystallization point (e.g., 25°C).

    • A second heating scan is often performed under the same conditions to assess the reproducibility of the transitions.

  • Atmosphere: Purge the sample chamber with an inert gas, such as nitrogen, at a constant flow rate (e.g., 50 mL/min) to prevent oxidative degradation.

• Data Analysis: Analyze the resulting DSC thermogram to determine the onset temperature, peak temperature, and enthalpy of any observed thermal events. The melting point is typically taken as the onset or peak of the endothermic melting peak.

Polarizing Light Microscopy (PLM) / Hot Stage Microscopy (HSM)

This technique allows for the direct visualization of phase transitions:

• Sample Preparation: Place a small amount of cholesteryl acetate on a clean microscope slide and cover it with a coverslip.

• Instrumentation: Use a polarizing light microscope equipped with a hot stage that allows for precise temperature control.

• Experimental Procedure:

  • Heat the sample at a controlled rate while observing it through the crossed polarizers of the microscope.

  • The crystalline solid will appear birefringent (brightly colored against a dark background).

  • Upon melting, the birefringence will disappear, and the field of view will become dark (isotropic liquid). The temperature at which this occurs is the melting point.

  • Cool the sample from the isotropic liquid state. If a liquid crystalline phase forms, characteristic textures (e.g., focal conic or fingerprint textures for a cholesteric phase) will appear. The temperature at which these textures first appear is the clearing point on cooling.

  • Further cooling will result in crystallization.

Logical Workflow

The following diagram illustrates the logical workflow for a comprehensive analysis of cholesteryl acetate phase transitions, integrating DSC and PLM/HSM.

Workflow for Cholesteryl Acetate Phase Transition Analysis.

References

• 1. Physical properties of cholesteryl esters - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 3. Hot stage microscopy and its applications in pharmaceutical characterization - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The lipid composition of drusen, Bruch's membrane, and sclera by hot stage polarizing light microscopy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. chemie-biologie.uni-siegen.de [chemie-biologie.uni-siegen.de]
• 7. TG-DTA | Measuring Thermal Stability | EAG Laboratories [eag.com]

A Comparative Guide to the Enzymatic Hydrolysis of Cholesteryl Esters

For researchers, scientists, and professionals in drug development, understanding the enzymatic hydrolysis of cholesteryl esters is crucial for various applications, from clinical diagnostics to studying lipid metabolism. This guide provides an objective comparison of the enzymatic hydrolysis of different cholesteryl esters, supported by experimental data and detailed protocols.

Comparative Hydrolysis of Cholesteryl Esters

The efficiency of enzymatic hydrolysis of cholesteryl esters is highly dependent on the fatty acid moiety of the ester. Cholesterol esterases (CEs), also known as sterol esterases, exhibit substrate specificity that influences the rate of hydrolysis. Generally, cholesteryl esters with unsaturated fatty acids are hydrolyzed more readily than those with saturated fatty acids.

Quantitative Comparison of Substrate Hydrolysis

The following table summarizes the kinetic parameters and relative hydrolysis rates of various cholesteryl esters by microbial cholesterol esterases. This data provides a clear comparison of how different substrates are processed by these enzymes.

Substrate	Enzyme Source	Michaelis Constant (Km)	Relative Activity (%)
Cholesteryl Oleate	Pseudomonas sp.	6.6 x 10-5 M[1]	100[1]
Cholesteryl Linoleate	Pseudomonas sp.	5.4 x 10-5 M[1]	>100
Cholesteryl Linolenate	Pseudomonas sp.	3.7 x 10-5 M[1]	Not Reported
Cholesteryl Stearate	Pseudomonas sp.	2.3 x 10-5 M[1]	<100
Cholesteryl Palmitate	Pseudomonas sp.	1.5 x 10-4 M[1]	<100
Cholesteryl Myristate	Pseudomonas sp.	1.2 x 10-4 M[1]	<100
Cholesteryl Acetate	Pseudomonas aeruginosa	Not Reported	<100

Note: Relative activity is often reported with respect to a reference substrate, typically cholesteryl oleate or linoleate. A lower Km value indicates a higher affinity of the enzyme for the substrate.

Experimental Protocols

A common method for comparing the enzymatic hydrolysis of different cholesteryl esters is a spectrophotometric assay. This assay typically involves a series of coupled enzymatic reactions that result in a colored product, which can be quantified.

Spectrophotometric Assay for Cholesterol Esterase Activity

This protocol is adapted from established methods for determining cholesterol esterase activity.

Principle:

• Hydrolysis: Cholesterol esterase catalyzes the hydrolysis of a cholesteryl ester to cholesterol and a fatty acid.

• Oxidation: Cholesterol oxidase then oxidizes the newly formed cholesterol, producing cholest-4-en-3-one and hydrogen peroxide (H₂O₂).

• Color Reaction: In the presence of peroxidase, the H₂O₂ reacts with a chromogenic substrate (e.g., 4-aminoantipyrine and phenol) to produce a colored quinoneimine dye. The absorbance of this dye is measured spectrophotometrically, and the rate of its formation is proportional to the cholesterol esterase activity.

Reagents:

• Phosphate Buffer: 0.1 M potassium phosphate buffer, pH 7.0.

• Substrate Emulsion: An emulsion of the cholesteryl ester (e.g., cholesteryl oleate, linoleate, or acetate) in a buffer containing a detergent like Triton X-100 and sodium cholate to ensure substrate solubility.

• Enzyme Solutions:

  • Cholesterol Esterase (from a microbial or pancreatic source)

  • Cholesterol Oxidase

  • Horseradish Peroxidase

• Chromogenic Solution: Containing 4-aminoantipyrine and phenol.

• Enzyme Diluent: Cold phosphate buffer.

Procedure:

• Prepare the Reaction Mixture: In a cuvette, combine the phosphate buffer, substrate emulsion, and chromogenic solution.

• Equilibrate: Incubate the cuvette at a constant temperature (e.g., 37°C) for 5 minutes to allow the temperature to equilibrate.

• Initiate the Reaction: Add the cholesterol oxidase and peroxidase to the cuvette and mix gently.

• Add Cholesterol Esterase: To start the primary reaction, add the cholesterol esterase solution to the cuvette and mix immediately.

• Measure Absorbance: Monitor the increase in absorbance at a specific wavelength (e.g., 500 nm) over time using a spectrophotometer. Record the absorbance at regular intervals (e.g., every 30 seconds) for a set period (e.g., 5 minutes).

• Calculate Activity: Determine the rate of change in absorbance (ΔA/min) from the linear portion of the absorbance versus time plot. This rate is proportional to the enzyme activity.

• Compare Substrates: Repeat the assay for each cholesteryl ester substrate to be tested, keeping all other conditions constant. The relative rates of hydrolysis can then be compared.

Visualizing the Experimental Workflow

The following diagram illustrates the logical flow of the experimental procedure for comparing the enzymatic hydrolysis of different cholesteryl esters.

Caption: Experimental workflow for comparing cholesteryl ester hydrolysis.

References

• 1. Native Pseudomonas sp. Cholesterol Esterase - Creative Enzymes [creative-enzymes.com]

A Comparative Analysis of Cholesteryl Acetate and Cholesterol Oleate in Liposomal Formulations

For Researchers, Scientists, and Drug Development Professionals

In the realm of advanced drug delivery systems, liposomes stand out as versatile carriers for a wide array of therapeutic agents. The inclusion of cholesterol is a cornerstone of modern liposome formulation, imparting stability and modulating membrane fluidity. However, the exploration of cholesterol derivatives, such as cholesteryl acetate and cholesterol oleate, offers a potential avenue for further tailoring liposomal properties to specific drug delivery challenges. This guide provides a comparative study of these two cholesterol esters in the context of liposome science, offering insights into their potential impacts on formulation characteristics and performance. While direct comparative studies are limited, this analysis synthesizes available data on their physicochemical properties and extrapolates their likely effects on liposome behavior, supported by established principles of lipid bilayer dynamics.

Executive Summary

This comparison guide delves into the structural and functional differences between cholesteryl acetate and cholesterol oleate and their projected influence on liposome characteristics. Cholesterol, with its rigid sterol ring and short hydroxyl group, is known to order the acyl chains of phospholipids in the fluid phase, thereby reducing membrane permeability and enhancing stability. Cholesteryl esters, featuring a bulkier acyl group in place of the hydroxyl, are anticipated to partition differently within the lipid bilayer, leading to distinct effects on membrane properties.

Cholesteryl Acetate , with its short acetyl chain, is expected to have a less disruptive effect on the phospholipid packing compared to longer-chain esters. Its smaller acyl group may allow for some degree of intercalation between phospholipid tails, potentially mimicking the membrane-ordering effects of cholesterol to a certain extent.

Cholesterol Oleate , possessing a long, unsaturated oleyl chain, is considerably more hydrophobic and bulky. It is less likely to align parallel to phospholipid acyl chains and may instead localize towards the hydrophobic core of the bilayer. This could lead to a more significant disruption of the ordered lipid packing, potentially increasing membrane fluidity and altering release kinetics.

Physicochemical Properties: A Head-to-Head Comparison

A fundamental understanding of the physicochemical properties of cholesteryl acetate and cholesterol oleate is crucial for predicting their behavior within a liposomal bilayer.

Property	Cholesteryl Acetate	Cholesterol Oleate	Source
Molecular Formula	C₂₉H₄₈O₂	C₄₅H₇₈O₂	[1][2]
Molecular Weight ( g/mol )	428.7	651.1	[1][2]
Melting Point (°C)	112-114	44-47	[]
Physical Form	White crystalline powder	White waxy solid	[1][2]
Solubility	Soluble in chloroform, ether; slightly soluble in ethanol	Soluble in chloroform, toluene; insoluble in water and ethanol	[][4][5]
Acyl Chain	Acetyl (C2:0)	Oleyl (C18:1)

Projected Impact on Liposome Characteristics

The distinct molecular architectures of cholesteryl acetate and cholesterol oleate are predicted to manifest in varied effects on key liposomal attributes. The following table summarizes these anticipated differences, drawing inferences from the known roles of cholesterol and other lipids in bilayer systems.

Liposome Characteristic	Cholesteryl Acetate (Inferred)	Cholesterol Oleate (Inferred)	Rationale
Membrane Fluidity	Likely to decrease fluidity, but potentially less than cholesterol.	May increase fluidity or disrupt packing in the hydrophobic core.	The short acetyl chain of cholesteryl acetate may have a modest ordering effect on phospholipid acyl chains. The bulky, unsaturated oleyl chain of cholesterol oleate is likely to disrupt the ordered packing of saturated acyl chains, increasing membrane fluidity.[6][7]
Bilayer Stability	Expected to enhance stability, though possibly less effectively than cholesterol.	May have a variable effect on stability; could potentially decrease stability at higher concentrations by disrupting bilayer integrity.	Cholesteryl acetate's smaller size may allow for better packing within the bilayer compared to the more disruptive cholesterol oleate. The presence of cholesterol is known to increase the rigidity of fluid bilayers.[8][9]
Encapsulation Efficiency	May have a moderate impact on encapsulation efficiency.	Could potentially decrease encapsulation efficiency for certain drugs by altering membrane packing.	Changes in membrane fluidity and packing can affect the ability of the liposome to retain encapsulated molecules. Cholesterol is known to influence encapsulation efficiency.[10]
Drug Release Profile	May lead to a more controlled release compared to liposomes without cholesterol derivatives.	Likely to result in a faster or more complex release profile due to increased membrane fluidity or defects.	Increased membrane fluidity generally correlates with faster drug release. The presence of cholesterol is known to modulate drug release profiles.[10][11]
Particle Size	Incorporation may lead to a slight increase in particle size.	Incorporation could lead to a more significant increase in particle size due to the bulkiness of the molecule.	The addition of cholesterol can lead to an increase in liposome size.[10]

Experimental Protocols: A Methodological Framework

To validate the hypothesized effects of cholesteryl acetate and cholesterol oleate on liposome properties, a systematic experimental approach is necessary. Below are detailed protocols for key experiments.

Liposome Preparation: Thin-Film Hydration Method

The thin-film hydration method is a widely used technique for the preparation of liposomes.[12][13]

• Lipid Film Formation:

  • Dissolve the desired lipids (e.g., a mixture of a primary phospholipid like DSPC, and either cholesteryl acetate or cholesterol oleate at a specific molar ratio) in a suitable organic solvent (e.g., chloroform or a chloroform:methanol mixture).

  • Create a thin lipid film on the inner surface of a round-bottom flask by removing the organic solvent using a rotary evaporator under reduced pressure.

  • Ensure complete removal of the solvent by placing the flask under high vacuum for at least 2 hours.

• Hydration:

  • Hydrate the lipid film with an aqueous buffer (e.g., phosphate-buffered saline, pH 7.4) by gentle rotation of the flask. The temperature of the hydration buffer should be above the phase transition temperature (Tc) of the primary phospholipid.

  • This process results in the formation of multilamellar vesicles (MLVs).

• Size Reduction (Optional but Recommended):

  • To obtain unilamellar vesicles (LUVs) with a more uniform size distribution, the MLV suspension can be subjected to sonication or extrusion.

  • Sonication: Use a probe sonicator or a bath sonicator to reduce the size of the MLVs.

  • Extrusion: Repeatedly pass the MLV suspension through polycarbonate membranes with a defined pore size (e.g., 100 nm) using a liposome extruder. This method generally produces more homogenous populations of LUVs.

Characterization of Liposomes

1. Particle Size and Zeta Potential:

• Method: Dynamic Light Scattering (DLS) using a Zetasizer.

• Procedure: Dilute the liposome suspension in the hydration buffer and measure the particle size distribution (hydrodynamic diameter) and polydispersity index (PDI). The zeta potential, an indicator of surface charge and stability, can also be measured.

2. Encapsulation Efficiency:

• Method: Separation of encapsulated from unencapsulated drug followed by quantification.

• Procedure:

  • Separate the liposomes from the unencapsulated drug using techniques such as dialysis, size exclusion chromatography (e.g., using a Sephadex column), or centrifugation.

  • Lyse the liposomes using a suitable detergent (e.g., Triton X-100) to release the encapsulated drug.

  • Quantify the drug concentration in the lysed liposome fraction and in the unencapsulated fraction using a suitable analytical method (e.g., UV-Vis spectroscopy, HPLC).

  • Calculate the encapsulation efficiency (EE%) using the following formula: EE% = (Amount of encapsulated drug / Total amount of drug) x 100

3. In Vitro Drug Release:

• Method: Dialysis method.

• Procedure:

  • Place a known amount of the drug-loaded liposome suspension in a dialysis bag with a specific molecular weight cut-off.

  • Immerse the dialysis bag in a release medium (e.g., PBS at 37°C) with gentle stirring.

  • At predetermined time intervals, withdraw aliquots from the release medium and replace with fresh medium to maintain sink conditions.

  • Quantify the amount of drug released into the medium at each time point using a suitable analytical method.

  • Plot the cumulative percentage of drug released versus time.

Visualizing the Experimental Workflow

The following diagram illustrates the general workflow for the preparation and characterization of liposomes containing cholesterol derivatives.

References

• 1. (-)-Cholesteryl acetate | C29H48O2 | CID 2723897 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Cholesteryl Oleate | C45H78O2 | CID 5283632 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. chembk.com [chembk.com]
• 5. caymanchem.com [caymanchem.com]
• 6. quora.com [quora.com]
• 7. The Influence of Cholesterol on Membrane Targeted Bioactive Peptides: Modulating Peptide Activity Through Changes in Bilayer Biophysical Properties [mdpi.com]
• 8. Liposomes: structure, composition, types, and clinical applications - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Liposome: Encapsula's Scientific Blog: Is it necessary to add cholesterol to a liposome formulation? [liposomes.org]
• 10. pharmaexcipients.com [pharmaexcipients.com]
• 11. scispace.com [scispace.com]
• 12. Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Liposome Preparation Process - Creative Biolabs [creative-biolabs.com]

Assessing Cholesteryl Acetate Purity: A Guide to Melting Point Determination

For researchers, scientists, and professionals in drug development, ensuring the purity of chemical compounds is a critical step in ensuring the validity and reproducibility of experimental results. One of the fundamental techniques for assessing the purity of a crystalline solid like cholesteryl acetate is the determination of its melting point. This guide provides a comprehensive comparison of cholesteryl acetate at different purity levels, supported by experimental protocols and a logical workflow for purity assessment.

The Principle of Melting Point Depression

The melting point of a pure crystalline solid is a characteristic physical property. For a pure compound, the melting point range is typically narrow, often within 1-2°C. However, the presence of impurities disrupts the crystal lattice structure, leading to a phenomenon known as melting point depression. This results in two key observations:

• A lower melting point: The impure solid will begin to melt at a temperature lower than the pure compound.

• A broader melting point range: The temperature range over which the entire solid melts will be wider for an impure sample.

Therefore, by accurately measuring the melting point of a cholesteryl acetate sample and comparing it to the established value for the pure compound, a reliable assessment of its purity can be made.

Comparison of Cholesteryl Acetate Melting Points at Different Purity Levels

Purity Level	Expected Melting Point Range (°C)	Observations
High Purity (≥99%)	112 - 114	Sharp and narrow melting point range, consistent with literature values for pure cholesteryl acetate.
Standard Purity (≥97-98%)	110 - 114	A slightly depressed and potentially broader melting point range may be observed.
Lower Purity (<95%)	< 110 (with a broad range)	A significant depression of the initial melting point and a wide melting range are indicative of substantial impurities.

Note: This table provides expected trends. The actual melting point range will depend on the nature and quantity of the specific impurities present.

Experimental Protocol for Melting Point Determination

This protocol outlines the standard procedure for determining the melting point of a solid crystalline compound using a modern digital melting point apparatus.

Materials:

• Cholesteryl acetate sample

• Mortar and pestle

• Capillary tubes (sealed at one end)

• Melting point apparatus

• Thermometer (calibrated)

Procedure:

• Sample Preparation:

  • Place a small amount of the cholesteryl acetate sample on a clean, dry watch glass.

  • If the sample consists of large crystals, gently grind it to a fine powder using a mortar and pestle. This ensures uniform packing and heat transfer.

  • Tap the open end of a capillary tube onto the powdered sample to pack a small amount of the solid into the tube.

  • Invert the tube and tap it gently on a hard surface to cause the solid to fall to the bottom. The packed sample should be approximately 2-3 mm in height.

• Apparatus Setup:

  • Ensure the melting point apparatus is clean and the heating block is at room temperature before starting.

  • Carefully insert the capillary tube containing the sample into the sample holder of the apparatus.

  • Insert a calibrated thermometer into the designated port.

• Melting Point Determination:

  • Rapid Determination (Optional but Recommended): To save time, a preliminary rapid heating can be performed to get an approximate melting point. Set a fast heating rate (e.g., 10-20°C per minute) and note the temperature at which the sample melts.

  • Accurate Determination:

    • Allow the apparatus to cool to at least 20°C below the approximate melting point.

    • Insert a new capillary tube with the sample.

    • Set a slow heating rate of 1-2°C per minute as you approach the expected melting point.

    • Carefully observe the sample through the magnifying lens.

    • Record the temperature at which the first drop of liquid appears (the beginning of the melting range).

    • Continue to heat slowly and record the temperature at which the last crystal melts (the end of the melting range).

• Data Recording and Analysis:

  • Record the melting point range (e.g., 111.5 - 113.0°C).

  • For reliable results, repeat the measurement with a fresh sample at least twice. The results should be consistent.

  • Compare the observed melting point range with the literature value for pure cholesteryl acetate. A depressed and broadened range indicates the presence of impurities.

Logical Workflow for Purity Assessment

The following diagram illustrates the logical workflow for assessing the purity of cholesteryl acetate using its melting point.

Purity assessment workflow for cholesteryl acetate.

This systematic approach ensures that the purity of cholesteryl acetate is rigorously evaluated, providing confidence in the quality of the material for subsequent research and development activities. By adhering to the detailed experimental protocol and understanding the principles of melting point analysis, scientists can effectively utilize this fundamental technique for quality control.

References

• 1. Cholesteryl acetate - CAS-Number 604-35-3 - Order from Chemodex [chemodex.com]
• 2. Cholesteryl acetate | 604-35-3 [chemicalbook.com]
• 3. (-)-Cholesteryl acetate | CAS#:604-35-3 | Chemsrc [chemsrc.com]
• 4. Cholest-5-en-3-ol (3β)-, acetate [webbook.nist.gov]
• 5. Cholesteryl acetate, 97+%, Thermo Scientific Chemicals 25 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 6. 604-35-3 CAS MSDS (Cholesteryl acetate) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]

A Comparative Analysis of Plant-Derived vs. Animal-Derived Cholesteryl Acetate: A Guide for Researchers and Drug Development Professionals

Introduction: Cholesteryl acetate, an ester of cholesterol, is a critical component in various scientific and industrial applications, ranging from pharmaceutical excipients in advanced drug delivery systems to key ingredients in cosmetic formulations. Traditionally sourced from animal-derived materials, the advent of plant-derived cholesteryl acetate presents a paradigm shift, offering a safer and potentially more consistent alternative. This guide provides an objective comparison of plant-derived and animal-derived cholesteryl acetate, supported by available data and detailed experimental protocols to aid researchers, scientists, and drug development professionals in making informed decisions.

Data Presentation: A Comparative Overview

While direct, side-by-side quantitative comparisons in peer-reviewed literature are emerging, the available information highlights key differences in the sourcing, purity, and application suitability of plant-derived versus animal-derived cholesteryl acetate.

Feature	Plant-Derived Cholesteryl Acetate	Animal-Derived Cholesteryl Acetate
Source	Phytosterols (e.g., from soy, pine)	Lanolin (wool grease), animal tissues
Purity	Generally high, with a more controlled and consistent impurity profile.[1][2]	Purity can be high, but may contain impurities like 24-dehydrocholesterol that are difficult to remove.[3]
Safety Profile	Free from animal-borne pathogens such as Transmissible Spongiform Encephalopathies (TSEs).[2][4][5]	Potential risk of contamination with animal viruses and other biological impurities.[2][4][5]
Consistency	Offers better batch-to-batch consistency due to a more controlled manufacturing process.[1][2]	Can exhibit variability between batches due to the nature of the raw material source.
Applications	Preferred for high-risk applications such as in mRNA vaccines and gene therapies.[4][5][6] Widely used in cosmetics for sensitive skin.[1]	Historically used in a wide range of pharmaceutical and cosmetic applications.
Regulatory	Viewed favorably by regulatory bodies for its safety profile, especially for novel drug delivery systems.[7]	Subject to stringent regulatory scrutiny regarding the removal of potential animal-derived impurities.[7]

Physicochemical Properties

The fundamental physicochemical properties of cholesteryl acetate are identical regardless of the source, as the chemical structure (C₂₉H₄₈O₂) remains the same.

Property	Value
Molecular Weight	428.69 g/mol
Melting Point	112-114 °C
Appearance	White to off-white crystalline powder
Solubility	Insoluble in water; soluble in chloroform, ether, and hot ethanol

Experimental Protocols

Extraction and Purification of Cholesterol from Lanolin (Animal-Derived)

This protocol outlines a common method for obtaining cholesterol from lanolin, which can then be used to synthesize cholesteryl acetate.

Objective: To extract and purify cholesterol from crude lanolin.

Materials:

• Crude lanolin

• Ethanol (95%)

• Potassium hydroxide (KOH)

• Toluene

• Anhydrous calcium chloride

• Methanol

• Lower organic acid (e.g., acetic acid)

• Filtration apparatus

• Reaction vessel with heating and stirring capabilities

• Rotary evaporator

Procedure:

• Saponification:

  • Mix crude lanolin with a diluent, calcium oxide, water, and a phase transfer catalyst.

  • Heat the mixture to induce saponification, which breaks down the lanolin esters to yield lanolin alcohols (containing cholesterol) and fatty acid salts.[3]

• Separation of Lanolin Alcohols:

  • Separate the lanolin alcohol fraction from the saponification mixture.

• Formation of Cholesterol-Calcium Chloride Complex:

  • Dissolve the lanolin alcohol in toluene.

  • Add anhydrous calcium chloride and a mixture of ethanol and water.

  • Heat the mixture to approximately 65°C and then cool to allow the formation of a cholesterol-calcium chloride complex, which precipitates out of the solution.[3]

• Decomplexation and Purification:

  • Isolate the complex by filtration.

  • Treat the complex with methanol and heat to break the complex and release the cholesterol.

  • Filter the mixture to obtain crude cholesterol.[3]

• Recrystallization:

  • Dissolve the crude cholesterol in a mixed solvent of a lower organic acid and a lower alcohol.

  • Heat the solution until the cholesterol is fully dissolved and then cool to allow for recrystallization.

  • Filter and dry the purified cholesterol crystals.[3]

Synthesis of Cholesteryl Acetate from Cholesterol (Acetylation)

This protocol is applicable to both plant-derived and animal-derived cholesterol.

Objective: To synthesize cholesteryl acetate via the acetylation of cholesterol.

Materials:

• Purified cholesterol (from either plant or animal source)

• Acetic anhydride

• Pyridine (as catalyst)

• Reaction flask

• Heating mantle

• Stirrer

Procedure:

• Dissolve the purified cholesterol in pyridine in a reaction flask.

• Slowly add acetic anhydride to the solution while stirring.

• Heat the reaction mixture at a controlled temperature (e.g., 60-70°C) for several hours to ensure complete acetylation.[8]

• After the reaction is complete, cool the mixture.

• Precipitate the cholesteryl acetate by adding water.

• Filter the crude cholesteryl acetate and wash it with water to remove any remaining pyridine and acetic acid.

• Purify the cholesteryl acetate by recrystallization from a suitable solvent, such as ethanol.

• Dry the purified cholesteryl acetate crystals under vacuum.

Purity Analysis of Cholesteryl Acetate by Gas Chromatography-Mass Spectrometry (GC-MS)

Objective: To determine the purity of cholesteryl acetate and identify any impurities.

Instrumentation and Conditions:

• Gas Chromatograph: Agilent 7890B or equivalent

• Mass Spectrometer: Agilent 5977A or equivalent

• Column: HP-5MS (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent

• Carrier Gas: Helium at a constant flow rate (e.g., 1.0 mL/min)

• Injector Temperature: 280°C

• Oven Temperature Program:

  • Initial temperature: 180°C, hold for 2 minutes.

  • Ramp to 280°C at 10°C/min.

  • Hold at 280°C for 10 minutes.

• MS Source Temperature: 230°C

• Ionization Mode: Electron Ionization (EI) at 70 eV

• Acquisition Mode: Scan mode for qualitative identification and Selected Ion Monitoring (SIM) for quantitative analysis.[9]

Procedure:

• Standard Preparation: Prepare a standard solution of high-purity cholesteryl acetate in a suitable solvent (e.g., ethyl acetate) at a known concentration.

• Sample Preparation: Dissolve a precisely weighed amount of the cholesteryl acetate sample in the same solvent to a similar concentration as the standard.

• Injection: Inject a small volume (e.g., 1 µL) of both the standard and sample solutions into the GC-MS system.

• Data Analysis:

  • Identify the cholesteryl acetate peak in the chromatogram based on its retention time and mass spectrum, comparing it to the standard.

  • Determine the purity of the sample by calculating the peak area percentage of cholesteryl acetate relative to the total peak area of all components in the chromatogram.

  • Identify any impurity peaks by analyzing their mass spectra and comparing them to a spectral library.

Signaling Pathways and Biological Roles

Cholesteryl esters, including cholesteryl acetate, are not merely inert storage molecules. They play a significant role in various cellular processes, particularly in modulating cellular signaling by influencing the structure and function of lipid rafts.

Cholesterol Ester Cycle and Cellular Signaling

Caption: The cholesterol ester cycle regulates the availability of free cholesterol, which in turn modulates the formation and function of lipid rafts, critical for cellular signaling.

ACAT/Cholesterol Esterification Pathway in CCK2R Signaling

Caption: Activation of the CCK2R can lead to increased ACAT activity and cholesteryl ester formation, promoting cell proliferation and invasion.

Conclusion

The choice between plant-derived and animal-derived cholesteryl acetate has significant implications for product safety, consistency, and regulatory compliance. While chemically identical, the source of the initial cholesterol dictates the impurity profile and potential for biological contaminants. Plant-derived cholesteryl acetate offers a clear advantage in terms of safety, being free from animal-borne pathogens, which is a critical consideration for pharmaceutical applications, particularly in injectables and advanced therapies like mRNA vaccines. For researchers and drug developers, the use of plant-derived cholesteryl acetate can de-risk development programs and ensure a more stable and reliable supply chain. As the industry continues to prioritize safety and sustainability, plant-derived cholesteryl acetate is poised to become the gold standard.

References

• 1. Plant-derived cholesterol and its derivatives: a new force in high-end intermediates that breaks through the limitations of animal-derived cholesterol - Shanghai BaoBoLuo New Material Technology Co., Ltd. [baoboluochem.com]
• 2. advancedchemtech.com [advancedchemtech.com]
• 3. CN111171098B - Method for preparing cholesterol by using lanolin - Google Patents [patents.google.com]
• 4. technewslit.com [technewslit.com]
• 5. Scalable Synthesis of GMP Grade Plant-Based Cholesterol (BotaniChol®) [cordenpharma.com]
• 6. medindia.net [medindia.net]
• 7. pharmasalmanac.com [pharmasalmanac.com]
• 8. Organic Syntheses Procedure [orgsyn.org]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Essential Guide to the Proper Disposal of Cholesterol and Acetate in a Laboratory Setting

For researchers, scientists, and drug development professionals, the safe and compliant disposal of laboratory chemicals is a critical aspect of ensuring a secure work environment and protecting the environment. This guide provides detailed, step-by-step procedures for the proper disposal of cholesterol and acetate, two common reagents in biomedical research. Adherence to these protocols is essential for regulatory compliance and responsible laboratory practice.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, it is imperative to consult the Safety Data Sheet (SDS) for each chemical.[1][2][3][4][5][6][7][8][9][10] Always handle chemicals in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[11]

Personal Protective Equipment (PPE):

• Gloves: Wear chemical-resistant gloves.

• Eye Protection: Use safety glasses with side shields or goggles.

• Lab Coat: A standard laboratory coat is required.

Spill Procedures:

• Cholesterol (Solid): In case of a spill, ventilate the area and sweep up the solid material.[1] Place the collected material into a sealed, labeled container for disposal.[1]

• Acetate (Solutions): For small spills, absorb the liquid with an inert material like sand or absorbent pads.[12][13] Collect the absorbent material in a designated chemical waste container. For larger spills, contain the liquid and pump it into a compatible, labeled waste container.[12][13]

Disposal Procedures for Cholesterol

According to its Safety Data Sheet, cholesterol is generally not classified as a hazardous substance.[1][3][9][10] However, all laboratory chemicals should be treated with caution.[1]

Step-by-Step Disposal of Solid Cholesterol:

• Collection: Place the solid cholesterol waste into a primary container, such as a plastic bag.

• Sealing: Securely seal the primary container.

• Labeling: While not strictly hazardous, it is good practice to label the container as "Cholesterol Waste."

• Final Disposal: The sealed bag can typically be disposed of in the general laboratory trash. However, always confirm this with your institution's Environmental Health and Safety (EHS) department.

Disposal of Cholesterol in Solution:

• Solvent Consideration: The disposal method for cholesterol in solution is dictated by the solvent used.

• Halogenated vs. Non-Halogenated Solvents: Do not mix halogenated and non-halogenated solvent waste.

• Waste Collection: Collect the cholesterol solution in a designated, compatible, and clearly labeled hazardous waste container.

• EHS Pickup: Arrange for pickup and disposal by your institution's EHS department.

Disposal Procedures for Acetate

The disposal of acetate, commonly used in the form of sodium acetate, depends on its concentration and the presence of other contaminants.[14] Safety Data Sheets for sodium acetate indicate that it is not a hazardous substance.[2][4][6][7][8]

Step-by-Step Disposal of Dilute, Uncontaminated Acetate Solutions (<10%):

• Check Local Regulations: Before proceeding, confirm that drain disposal of dilute, non-hazardous solutions is permitted by your local wastewater authority and institutional policies.

• Neutralization (if necessary): If the acetate solution is acidic or basic, neutralize it to a pH between 5.5 and 9.0.[9][14] This can be done by slowly adding a suitable neutralizing agent (e.g., sodium bicarbonate for acidic solutions, or a dilute acid for basic solutions) while monitoring the pH.

• Drain Disposal: Slowly pour the neutralized solution down the drain with a copious amount of running water (at least a 100-fold excess).[9]

Step-by-Step Disposal of Concentrated or Contaminated Acetate:

• Segregation: Do not dispose of concentrated or contaminated acetate solutions down the drain.[13]

• Containerization: Collect the waste in a designated, leak-proof, and clearly labeled hazardous waste container.[15] The label should include "Hazardous Waste" and the full chemical name.

• Storage: Store the sealed waste container in a designated satellite accumulation area within the laboratory, away from incompatible materials.[16][17]

• EHS Disposal: Contact your EHS department to arrange for pickup and disposal by a licensed hazardous waste contractor.

Quantitative Data Summary

The following tables provide a summary of relevant quantitative data for the disposal and analysis of cholesterol and acetate.

Table 1: Disposal and Handling Parameters

Parameter	Guideline/Value	Substance(s)	Source(s)
pH Range for Drain Disposal	5.5 - 9.0	Neutralized Acids/Bases	[9][14]
Acetate Concentration for Potential Drain Disposal	< 10% (uncontaminated)	Acetic Acid/Acetate Salts	[13][14]
General Quantity Limit for Drain Disposal	~100 g or 100 mL per discharge	Non-hazardous, water-soluble materials	[9][16]
Satellite Accumulation Area Limit	55 gallons (hazardous waste) or 1 quart (acutely toxic)	Chemical Waste	[17]

Table 2: Analytical Methods for Waste Stream Quantification

Analyte	Method	Typical Limit of Detection (LOD)	Source(s)
Cholesterol	Gas Chromatography-Mass Spectrometry (GC-MS)	0.04 mmol/L	[18]
Acetate	Capillary Electrophoresis	0.01 - 0.1 mg/L	[2][19]
Acetate	Enzymatic Assay	~100 nM	[20]

Experimental Protocols

Protocol 1: Quantification of Cholesterol in a Waste Stream using Gas Chromatography-Mass Spectrometry (GC-MS)

This protocol provides a general method for determining the concentration of cholesterol in a liquid waste sample.[18][21]

Methodology:

• Sample Preparation:

  • Collect a representative 200 µL aliquot of the liquid waste stream.

  • Transfer the aliquot to a 1.5 mL centrifuge tube.

  • Add 1 mL of a chloroform/methanol mixture to extract the cholesterol and precipitate proteins.

  • Add a known concentration of an internal standard (e.g., 5α-cholestane) to the mixture.

  • Sonicate the mixture for 60 minutes to ensure complete extraction.

  • Centrifuge at 12,000 rpm for 10 minutes to pellet any precipitated material.

• Derivatization:

  • Carefully transfer the supernatant to a new vial.

  • Evaporate the solvent under a gentle stream of nitrogen.

  • Add a derivatizing agent such as bis(trimethylsilyl)trifluoroacetamide (BSTFA) to the dried extract. This step makes the cholesterol more volatile for GC analysis.

  • Heat the sample to complete the derivatization reaction.

• GC-MS Analysis:

  • Inject 1 µL of the derivatized sample into the GC-MS system.

  • Use an appropriate GC column (e.g., HP-5MS) and temperature program to separate the cholesterol from other components.

  • The mass spectrometer will be operated in selected ion monitoring (SIM) mode to specifically detect and quantify the derivatized cholesterol and the internal standard.

• Quantification:

  • Generate a calibration curve using known concentrations of cholesterol standards.

  • Determine the concentration of cholesterol in the waste sample by comparing its peak area to the calibration curve, normalized using the internal standard.

Protocol 2: Quantification of Acetate in an Aqueous Waste Stream using an Enzymatic Assay

This protocol describes a colorimetric method for measuring acetate concentration, suitable for aqueous waste samples.[22]

Methodology:

• Sample Preparation:

  • Collect a sample of the aqueous waste. If necessary, dilute the sample with an appropriate assay buffer to bring the acetate concentration within the detection range of the kit.

  • Prepare a background control for each sample to subtract any signal from other components in the waste matrix.

• Standard Curve Preparation:

  • Prepare a series of acetate standards with known concentrations by diluting the provided stock solution.

• Reaction Setup:

  • Add 50 µL of each standard and sample to separate wells of a 96-well microplate.

  • Prepare a reaction mix containing an acetate enzyme mix and a probe.

  • Add 50 µL of the reaction mix to each standard and sample well.

  • For the background control wells, add a background reaction mix (without the enzyme).

• Incubation and Measurement:

  • Incubate the plate at room temperature for approximately 40 minutes, protected from light.

  • Measure the optical density (OD) at 450 nm using a microplate reader.

• Calculation:

  • Subtract the background control reading from the sample reading.

  • Plot the OD values of the standards against their concentrations to generate a standard curve.

  • Calculate the acetate concentration in the waste sample based on the standard curve, accounting for any dilution factors.

Visualizations of Workflows and Pathways

The following diagrams illustrate key processes related to chemical disposal and metabolism.

General Laboratory Chemical Waste Disposal Workflow.

Simplified Cholesterol Biosynthesis from Acetate.

Overview of Cellular Acetate Metabolism.

References

• 1. Contaminants of emerging concern - Wikipedia [en.wikipedia.org]
• 2. lumexinstruments.com [lumexinstruments.com]
• 3. researchgate.net [researchgate.net]
• 4. gov.uk [gov.uk]
• 5. nems.nih.gov [nems.nih.gov]
• 6. epomedicine.com [epomedicine.com]
• 7. Evaluating acetate metabolism for imaging and targeting in multiple myeloma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Request Rejected [ph.health.mil]
• 9. bsu.edu [bsu.edu]
• 10. Cholesterol biosynthesis | Pathway - PubChem [pubchem.ncbi.nlm.nih.gov]
• 11. epa.gov [epa.gov]
• 12. Guide to Laboratory Sink/Sewer Disposal of Wastes | Office of Clinical and Research Safety [vumc.org]
• 13. researchgate.net [researchgate.net]
• 14. Central Washington University | Laboratory Hazardous Waste Disposal Guidelines [cwu.edu]
• 15. mn.uio.no [mn.uio.no]
• 16. Acceptable Drain Disposal Procedures : USDA ARS [ars.usda.gov]
• 17. Acetate Metabolism and the Inhibition of Bacterial Growth by Acetate - PMC [pmc.ncbi.nlm.nih.gov]
• 18. asianpubs.org [asianpubs.org]
• 19. Determination (analysis) of acetic acid (acetate anions) in natural, drinking, and waste water [lumexinstruments.com]
• 20. Measurement of Acetate Concentrations in Marine Pore Waters by Using an Enzymatic Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 21. Analytical methods for cholesterol quantification - PMC [pmc.ncbi.nlm.nih.gov]
• 22. abcam.cn [abcam.cn]

Personal protective equipment for handling Cholesterol, acetate

Essential Safety and Handling Guide for Cholesterol, Acetate

This guide provides critical safety and logistical information for researchers, scientists, and drug development professionals handling Cholesterol, acetate. Following these procedures is essential for maintaining a safe laboratory environment.

Hazard Identification and Personal Protective Equipment

Cholesterol, acetate is classified as a hazardous substance that can cause skin and eye irritation.[1][2] It may also be harmful if ingested or inhaled.[1][2] The compound is a combustible solid and can create explosive dust mixtures in the air.[1] Therefore, adherence to proper personal protective equipment (PPE) protocols is mandatory.

Recommended Personal Protective Equipment (PPE) [3]

PPE Category	Item	Specifications
Eye Protection	Safety Glasses or Goggles	Must have side shields and comply with ANSI Z87.1 standards.[4]
Hand Protection	Chemical Resistant Gloves	Recommended materials include polychloroprene, nitrile rubber, butyl rubber, or polyvinyl chloride.[1] Regularly inspect gloves for any signs of degradation.[1]
Body Protection	Laboratory Coat	A standard lab coat is required. For tasks with a higher risk of fire, a flame-resistant coat should be worn.
Respiratory Protection	Particulate Respirator	A NIOSH-approved N95 or higher-rated respirator should be used when there is a potential for inhaling dust particles, especially when handling the powder outside of a ventilated enclosure.[5]

Operational and Disposal Plans

A systematic approach to handling and disposal is crucial for minimizing risks associated with Cholesterol, acetate.

Step-by-Step Handling and Storage Protocol

• Preparation : Before handling, ensure that a safety shower and eyewash station are readily accessible.[2] The work area must be well-ventilated, preferably within a chemical fume hood, to minimize dust exposure.[2]

• Personal Protective Equipment : Don the appropriate PPE as detailed in the table above.

• Handling :

  • Avoid all direct contact with the substance, including inhalation of dust.[1]

  • When weighing or transferring the powder, do so carefully to avoid generating dust.[1]

  • Do not eat, drink, or smoke in the designated handling area.[2]

• Storage :

  • Store Cholesterol, acetate in its original, tightly sealed container.[4]

  • The storage location should be a cool, dry, and well-ventilated area away from incompatible materials such as strong oxidizing agents.[4]

  • Recommended storage is at room temperature.[6]

• Post-Handling :

  • Thoroughly wash hands and any exposed skin with soap and water after handling is complete.[2]

  • Clean the work surface to remove any residual contamination.

Waste Disposal Plan

All waste containing Cholesterol, acetate must be treated as hazardous waste and disposed of according to local, state, and federal regulations.[1][2]

• Collection :

  • Collect all solid waste, including contaminated gloves and weighing papers, in a designated, clearly labeled hazardous waste container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's environmental health and safety department.

• Disposal :

  • Contact your institution's waste management authority for pickup and disposal.[1]

  • If the material is unused and uncontaminated, recycling may be an option; consult with the manufacturer or waste management for this possibility.[1]

  • Do not allow any wash water from cleaning equipment to enter drains.[1]

Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Emergency Situation	First Aid and Response Protocol
Skin Contact	Immediately flush the affected skin with plenty of running water and soap.[1] Seek medical attention if irritation develops or persists.[1]
Eye Contact	Immediately rinse the eyes cautiously with water for several minutes.[2] If present, remove contact lenses and continue rinsing.[2] Seek immediate medical attention.
Inhalation	Move the individual to fresh air.[2] If breathing is difficult, provide respiratory support and seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[2] Rinse the mouth with water and seek immediate medical attention.[2][7]
Spill	For minor spills, remove all ignition sources and clean up immediately using dry procedures to avoid generating dust.[1] Wear full PPE during cleanup. Place the spilled material in a suitable, labeled container for waste disposal.[1] For major spills, evacuate the area and alert emergency responders.[1]

Experimental Workflow Visualization

The following diagram illustrates the standard workflow for the safe handling of Cholesterol, acetate in a laboratory setting.

References

• 1. datasheets.scbt.com [datasheets.scbt.com]
• 2. file.medchemexpress.com [file.medchemexpress.com]
• 3. Personal Protective Equipment (PPE) | Environmental Health and Safety | Washington University in St. Louis [ehs.wustl.edu]
• 4. fishersci.com [fishersci.com]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. chemicalbook.com [chemicalbook.com]